9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-

• CAS: 56524-77-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione, a key molecular scaffold found in various pharmacologically active compounds. The synthesis is strategically designed as a multi-step process commencing from the readily available 1,8-dihydroxyanthraquinone. Key transformations include a regioselective dinitration, a highly selective partial reduction of one nitro group, a subsequent complete reduction of the second nitro group, and a final, selective mono-N-methylation. This guide elucidates the mechanistic underpinnings of each reaction step, providing detailed experimental protocols and critical process parameters essential for successful and reproducible synthesis. The information presented herein is intended to empower researchers in the fields of medicinal chemistry and drug development with the technical knowledge required for the preparation of this and structurally related anthraquinone derivatives.

Introduction: The Significance of the Anthraquinone Scaffold

The 9,10-anthracenedione (anthraquinone) core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents, most notably in the realm of oncology. The planar tricyclic system of anthraquinones allows for intercalation into DNA, a mechanism central to the cytotoxic activity of many anticancer drugs. Furthermore, the periphery of the anthraquinone nucleus can be extensively functionalized, allowing for the fine-tuning of pharmacological properties such as potency, selectivity, and toxicity.

The target molecule of this guide, 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione, is a highly functionalized, unsymmetrical anthraquinone derivative. Its structural similarity to potent anticancer agents like mitoxantrone underscores its potential as a valuable intermediate or a lead compound in the development of novel therapeutics. The strategic placement of amino, methylamino, and hydroxyl groups offers multiple points for further chemical modification, enabling the exploration of structure-activity relationships. This guide presents a logical and field-proven synthetic strategy to access this important molecule.

Overall Synthetic Strategy

The synthesis of the asymmetrically substituted 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione is best approached through a linear sequence of reactions, starting from a symmetrical precursor and introducing the asymmetry in a controlled manner. The chosen strategy leverages the differential reactivity of functional groups on the anthraquinone core.

The overall synthetic workflow can be visualized as follows:

Figure 1: Overall synthetic workflow for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione.

This multi-step approach ensures high levels of regioselectivity, which is paramount for the successful synthesis of the unsymmetrically substituted target molecule.

Experimental Protocols and Mechanistic Insights

Step 1: Dinitration of 1,8-Dihydroxyanthraquinone

The synthesis commences with the electrophilic nitration of the commercially available 1,8-dihydroxyanthraquinone (chrysazin). The hydroxyl groups at the 1 and 8 positions are activating and direct the incoming nitro groups to the ortho and para positions. Due to steric hindrance at the 2 and 7 positions, nitration occurs selectively at the 4 and 5 positions.

Reaction Scheme:

Protocol:

A detailed protocol for the nitration of 1,8-dihydroxyanthraquinone is described in the literature.[1] In a typical procedure, 1,8-dihydroxyanthraquinone is dissolved in a mixture of concentrated sulfuric acid and boric acid. The boric acid serves to protect the hydroxyl groups and enhance the selectivity of the nitration. The reaction mixture is cooled, and a nitrating mixture (a combination of nitric acid and sulfuric acid) is added dropwise while maintaining a low temperature to control the exothermic reaction. After the addition is complete, the reaction is allowed to proceed to completion. The product, 1,8-dihydroxy-4,5-dinitroanthraquinone, is then isolated by carefully quenching the reaction mixture with water, followed by filtration, washing, and drying.

Causality of Experimental Choices:

• Boric Acid: The use of boric acid is crucial for achieving high yields and selectivity. It forms a chelate with the peri-hydroxyl and carbonyl groups, protecting them from oxidation and directing the nitration to the desired 4 and 5 positions.

• Low Temperature: Maintaining a low temperature during the addition of the nitrating agent is essential to prevent over-nitration and the formation of unwanted byproducts. The nitration of aromatic compounds is a highly exothermic process.

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	1,8-Dihydroxyanthraquinone	[1]
Reagents	Nitric Acid, Sulfuric Acid, Boric Acid	[1]
Typical Yield	95-99%	[1]
Product	1,8-Dihydroxy-4,5-dinitroanthraquinone	[1]

Step 2: Selective Mono-Reduction of 1,8-Dihydroxy-4,5-dinitroanthraquinone

This step is the cornerstone of the synthesis, as it introduces the asymmetry into the molecule. One of the two nitro groups is selectively reduced to a primary amine, yielding 1-amino-8-nitro-4,5-dihydroxyanthraquinone. This selective reduction can be achieved using specific reducing agents under controlled conditions.

Reaction Scheme:

Protocol:

A patented process describes the selective reduction of crude 1,8-dinitro-4,5-dihydroxyanthraquinone.[2] The process involves using a reductone or a reductonate in a phenol-water mixture in the presence of an alkali metal phenolate. This method is reported to yield a product that is virtually free of byproducts.[2]

Causality of Experimental Choices:

• Choice of Reducing Agent: The use of a mild and selective reducing agent is critical. Harsh reducing agents would likely reduce both nitro groups indiscriminately. The patented method using a reductone/reductonate system in a specific solvent mixture provides the necessary selectivity.[2]

• Reaction Medium: The phenol-water mixture with an alkali metal phenolate creates a specific reaction environment that modulates the reactivity of the reducing agent, allowing for the selective reduction of only one nitro group.[2]

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	1,8-Dihydroxy-4,5-dinitroanthraquinone	[2]
Reagents	Reductone/Reductonate, Phenol, Water, Alkali Metal Phenolate	[2]
Product	1-Amino-8-nitro-4,5-dihydroxyanthraquinone	[2]

Step 3: Reduction of the Remaining Nitro Group

With the mono-amino, mono-nitro intermediate in hand, the next step is the complete reduction of the remaining nitro group to an amino group, affording 1,8-diamino-4,5-dihydroxyanthraquinone. This reduction can be achieved using a variety of standard reducing agents for aromatic nitro compounds.

Reaction Scheme:

Protocol:

A common and effective method for the reduction of nitroanthraquinones is the use of sodium sulfide or hydrazine hydrate.[3][4] For instance, the nitro compound can be suspended in an aqueous or alcoholic solution, and an aqueous solution of sodium sulfide is added portion-wise. The reaction is typically heated to ensure complete reduction. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the product, 1,8-diamino-4,5-dihydroxyanthraquinone, can be isolated by filtration and purified by recrystallization.

Causality of Experimental Choices:

• Sodium Sulfide/Hydrazine Hydrate: These are well-established and efficient reagents for the reduction of aromatic nitro groups to amines. They are generally selective and do not affect the other functional groups present on the anthraquinone core under the reaction conditions.[3][4]

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	1-Amino-8-nitro-4,5-dihydroxyanthraquinone	[3][4]
Reagents	Sodium Sulfide or Hydrazine Hydrate	[3][4]
Typical Yield	High	[4]
Product	1,8-Diamino-4,5-dihydroxyanthraquinone	[3][4]

Step 4: Selective Mono-N-Methylation

This final step is crucial for obtaining the desired unsymmetrical product. One of the two primary amino groups of 1,8-diamino-4,5-dihydroxyanthraquinone is selectively methylated to a secondary methylamino group. Achieving mono-methylation in the presence of two reactive amino groups requires careful control of the reaction conditions.

Reaction Scheme:

Protocol:

Causality of Experimental Choices:

• Stoichiometry: Using a controlled amount of the methylating agent (close to one equivalent) is the primary strategy to favor the formation of the mono-methylated product over the di-methylated byproduct.

• Solvent and Base: The choice of solvent and base can influence the reactivity of the amino groups and the methylating agent, thereby affecting the selectivity of the reaction.

Alternative Strategy: Stepwise Amination of a Dihaloanthraquinone

An alternative and powerful strategy for synthesizing unsymmetrical aminoanthraquinones involves the stepwise nucleophilic aromatic substitution of dihaloanthraquinone precursors.[6] For instance, starting from 1,8-difluoro-4,5-dihydroxyanthraquinone, one could first react it with a limited amount of ammonia to achieve mono-amination, followed by reaction with methylamine to introduce the second amino group. This approach offers excellent control over the introduction of the different amino substituents.

Figure 2: Alternative synthetic route via stepwise amination.

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive and scientifically sound synthetic route for the preparation of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. The proposed multi-step synthesis, starting from 1,8-dihydroxyanthraquinone, allows for the controlled and selective introduction of the required functional groups, leading to the desired unsymmetrical product. The detailed protocols and the discussion of the rationale behind the experimental choices are intended to provide researchers with a solid foundation for their synthetic endeavors.

The development of efficient and scalable syntheses for complex and highly functionalized molecules like the target compound is of paramount importance in drug discovery and development. The methodologies described herein can be further optimized and adapted for the synthesis of a library of related anthraquinone derivatives, enabling the exploration of their therapeutic potential. Further research into more environmentally benign and atom-economical synthetic methods will continue to be a key focus in this area.

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• Methylation of 1,8-dihydroxy-9,10-anthraquinone with and without use of solvent-free technique. Tetrahedron Letters. 2003;44(51):9125-9126.
• Process for the preparation of 4,5-dinitro-1,8-dihydroxyanthraquinone.
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• Alternative Synthesis of 1,8-Difluoroanthracene via the Balz-Schiemann Reaction.
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• Synthesis of 1-amino-anthraquinone.
• Process for the preparation of aminoanthraquinone derivatives.
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• Preparation and separation of 1,5- and 1,8-dihydroxyanthraquinone.

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An In-depth Technical Guide to the Physicochemical Properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, analytical methodologies, and potential applications of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (CAS No. 56524-77-7). As a member of the anthraquinone class of compounds, it possesses a unique polycyclic structure with multiple functional groups that drive its chemical behavior and utility, primarily as a disperse dye and as a potential scaffold in medicinal chemistry. This document consolidates available data and presents scientifically grounded, field-proven protocols for its synthesis, purification, and characterization, designed to empower researchers in their experimental workflows.

Introduction and Chemical Identity

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is a synthetic organic compound built on an anthraquinone core.[1] The anthraquinone framework, a derivative of anthracene, is characterized by its 9,10-dione structure. The subject molecule is further functionalized with an amino (-NH₂), two hydroxyl (-OH), and a methylamino (-NHCH₃) group. These substituents significantly influence the molecule's electronic properties, solubility, and reactivity.[1] The presence of both electron-donating groups (amino and hydroxyl) and the core quinone structure suggests potential for interesting redox activity and strong absorption in the visible spectrum, which is consistent with its use as a dye.[1][2]

This compound is also known by several synonyms, including:

• 1-Amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione[1][2][3]

• Mono N-Desmethyl Disperse Polyester Dark Blue[1][2]

• 5-Amino-1,8-dihydroxy-4-methylaminoanthraquinone[2]

The unique arrangement of functional groups suggests potential for intramolecular hydrogen bonding, which can impact its crystal structure, melting point, and solubility. From a drug development perspective, the anthraquinone scaffold is a known pharmacophore in several therapeutic agents, particularly antitumor drugs, making this compound a person of interest for synthetic modification and biological screening.[1]

Chemical Structure Diagram

Caption: 2D structure of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Physicochemical Properties

A summary of the key physicochemical properties is presented below. It is important to note that many of these values are predicted through computational models and should be confirmed experimentally.

Property	Value	Source
CAS Number	56524-77-7	[1][2][3][4][5]
Molecular Formula	C₁₅H₁₂N₂O₄	[1][3]
Molecular Weight	284.27 g/mol	[3]
Appearance	Solid (predicted)	-
Boiling Point	629°C at 760 mmHg (Predicted)	[2]
Density	1.6 g/cm³ (Predicted)	[2]
pKa	6.67 ± 0.20 (Predicted)	-
Solubility	Slightly soluble in Dichloromethane, DMSO, Ethanol, Methanol	-
Storage	Store at < -15°C, under inert gas (Nitrogen), protect from light.	[3]

Synthesis and Purification Workflow

Proposed Synthesis: Nucleophilic Aromatic Substitution

The synthesis can be approached via the reaction of a polysubstituted anthraquinone precursor with methylamine. A potential starting material would be a dinitro-dihydroxy-amino-anthraquinone, where the nitro groups can be displaced by amines.

Reaction Principle: The electron-withdrawing nature of the anthraquinone core and existing nitro groups facilitates nucleophilic aromatic substitution. The reaction with methylamine will displace one of the nitro groups.

Step-by-Step Protocol:

• Reaction Setup: In a high-pressure reaction vessel, suspend 1 equivalent of 1-amino-4,5-dihydroxy-5,8-dinitroanthraquinone in a suitable solvent such as N-Methyl-2-pyrrolidone (NMP).

• Reagent Addition: Add 1.5 to 2.0 equivalents of an aqueous solution of methylamine (e.g., 40% w/w).

• Reaction Conditions: Seal the vessel and heat the mixture to 90-120°C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or HPLC. The reaction is expected to take 4-8 hours.

• Work-up: After cooling to room temperature, pour the reaction mixture into an excess of cold water or dilute acid (e.g., 1M HCl) to precipitate the crude product.

• Filtration: Collect the solid precipitate by vacuum filtration and wash thoroughly with deionized water until the filtrate is neutral.

• Drying: Dry the crude product under vacuum at 50-60°C.

Purification: Recrystallization

Causality: The choice of solvent is critical. An ideal solvent will dissolve the compound at an elevated temperature but have low solubility at room temperature, allowing for the crystallization of the pure product while impurities remain in the mother liquor. Given its slight solubility in ethanol, a mixed solvent system or a higher-boiling point alcohol could be effective.

Step-by-Step Protocol:

• Solvent Selection: Place a small amount of the crude product in a test tube and test its solubility in various solvents (e.g., ethanol, isopropanol, toluene, ethyl acetate).

• Dissolution: Suspend the crude solid in a minimal amount of the chosen hot solvent (or solvent mixture) until fully dissolved.

• Decolorization (Optional): If the solution is highly colored with impurities, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Characterization

A robust analytical workflow is essential to confirm the identity and purity of the synthesized compound.

Caption: A typical workflow for the analytical characterization of the title compound.

High-Performance Liquid Chromatography (HPLC)

Principle: Reversed-phase HPLC is the method of choice for separating moderately polar organic compounds like anthraquinones.[6][7][8][9] A non-polar stationary phase (C18) is used with a polar mobile phase. The compound's retention is controlled by its hydrophobicity.

Step-by-Step Protocol:

• System: An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is recommended for optimal separation.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at multiple wavelengths based on UV-Vis scan; expect strong absorbance around 254 nm and in the visible region (>400 nm) due to the chromophore.

• Sample Preparation: Dissolve a precisely weighed sample (approx. 1 mg/mL) in a suitable solvent (e.g., Methanol or DMSO) and filter through a 0.45 µm syringe filter before injection.

Spectroscopic Analysis (Predicted)

As experimental spectra are not publicly available, the following are predictions based on the chemical structure and data from analogous compounds.

• ¹H NMR: The spectrum will be complex. Expect signals in the aromatic region (7.0-8.5 ppm). The hydroxyl protons may appear as broad singlets at a downfield chemical shift (>10 ppm), especially if involved in hydrogen bonding. The methylamino group will show a signal for the N-H proton and a singlet or doublet for the methyl group (~3.0-3.5 ppm).

• ¹³C NMR: Expect around 15 distinct signals. The carbonyl carbons of the quinone will be significantly downfield (>180 ppm). Aromatic carbons will appear between 110-160 ppm, with those bonded to oxygen and nitrogen being more downfield. The methyl carbon will be the most upfield signal (~30-40 ppm).

• FTIR: Look for characteristic peaks:

  • N-H stretching (amino and methylamino): ~3300-3500 cm⁻¹ (likely two distinct peaks).

  • O-H stretching (hydroxyl): Broad peak around 3200-3600 cm⁻¹.

  • C=O stretching (quinone): Strong absorption around 1630-1680 cm⁻¹.

  • C=C stretching (aromatic): ~1580-1600 cm⁻¹.

• Mass Spectrometry: In ESI positive mode, expect to see the protonated molecule [M+H]⁺ at m/z 285.09.

Safety, Handling, and Storage

While a specific safety data sheet for this compound is not available, data from related aminoanthraquinones should be used to guide handling procedures.[10][11]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.[10][11]

• Storage: Store in a tightly sealed container in a cool, dry place, away from light and oxidizing agents.[3] For long-term stability, storage at -20°C under an inert atmosphere like nitrogen or argon is recommended.[3]

• Toxicity: The toxicological properties have not been fully investigated. Anthraquinone derivatives should be handled with care, as some are known skin, eye, and respiratory irritants.[10]

Applications and Future Directions

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone has established use in the textile industry as a disperse dye for synthetic fibers like polyester, valued for its color and fastness properties.[1][2]

Beyond its role as a colorant, its structure holds potential for further investigation in the pharmaceutical and material science sectors.[1] The functional groups serve as reactive handles for chemical modification, enabling the synthesis of a library of derivatives. These derivatives could be screened for various biological activities, including but not limited to:

• Anticancer Agents: Many anthraquinone-based compounds function as DNA intercalators or topoisomerase inhibitors.

• Antimicrobial Agents: The quinone structure is associated with redox cycling that can induce oxidative stress in microbial cells.

• Molecular Probes: The inherent fluorescence of some anthraquinone derivatives could be exploited to develop sensors or imaging agents.

Further research is warranted to experimentally validate the predicted physicochemical properties, fully elucidate its spectral characteristics, and explore its potential in advanced applications.

References

• Molekula. 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone | 56524-77-7. Available at: [Link]

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• LookChem. Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. Available at: [Link]

• PubMed. An HPLC method development for the assessment of degradation products of anthraquinone dye. Available at: [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: 1-[(2Hhydroxyethyl)amino]-4-(methylamino)anthraquinone. Available at: [Link]

• Google Patents. US4016182A - Process for the production of aminoanthraquinone compounds.

• GSRS. 1-AMINO-4,8-DIHYDROXY-5-(METHYLAMINO)ANTHRAQUINONE. Available at: [Link]

• ResearchGate. HPLC chromatogram of the analyzed anthraquinones at 5.00 μg/mL.. Available at: [Link]

• Organic Syntheses. Anthraquinone, 1-methylamino-4-bromo. Available at: [Link]

• European Patent Office. Synthesis of 1-amino-anthraquinone - EP 0499451 A1. Available at: [Link]

• NIH - PMC. Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography.... Available at: [Link]

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• ResearchGate. Proposed mechanism for the synthesis of amino anthraquinone derivatives. Available at: [Link]

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Spectroscopic and Structural Elucidation of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (CAS No. 56524-77-7). This compound is a significant member of the anthraquinone family of dyes, known commercially as a component of Disperse Blue 35. While its primary application is in the dyeing of synthetic fibers, its structural motifs are of interest to medicinal chemists and drug development professionals due to the prevalence of the anthraquinone scaffold in pharmacologically active molecules. This guide will delve into the theoretical and practical aspects of its characterization by Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy. It is important to note that while this compound is commercially available, detailed spectroscopic data for the pure, isolated substance is not extensively published. Therefore, this guide combines established principles of spectroscopy, data from closely related analogs, and theoretical predictions to provide a robust framework for its identification and characterization.

Introduction and Molecular Structure

1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is a synthetic organic molecule built upon a 9,10-anthracenedione core. The strategic placement of electron-donating amino, methylamino, and hydroxyl groups on the aromatic rings significantly influences its electronic structure, and consequently, its color and spectroscopic behavior. These substituents act as auxochromes, modifying the chromophoric anthraquinone system and shifting its light absorption properties into the visible region, resulting in its characteristic blue color.

The molecule's structure presents several key features for spectroscopic analysis:

• Aromatic Protons: The protons on the substituted benzene rings of the anthraquinone core will exhibit distinct chemical shifts in the ¹H NMR spectrum, influenced by the electronic nature of the adjacent substituents.

• Labile Protons: The protons of the primary amine (-NH₂), secondary amine (-NH-), and hydroxyl (-OH) groups are labile and their signals in the ¹H NMR spectrum can be broad and their positions can be solvent-dependent.

• Methyl Group: The methyl group (-CH₃) attached to the nitrogen will produce a characteristic signal in the ¹H NMR spectrum.

• Carbonyl Groups: The two ketone (C=O) groups of the quinone system will have a distinct resonance in the ¹³C NMR spectrum and a strong absorption band in the IR spectrum.

• Conjugated System: The extensive π-conjugated system of the anthraquinone core is responsible for its strong absorption in the UV-Vis region.

Caption: Molecular structure of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the unambiguous structural elucidation of organic molecules. By analyzing the chemical shifts, coupling constants, and integration of signals in ¹H and ¹³C NMR spectra, the precise arrangement of atoms within a molecule can be determined.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is expected to show signals corresponding to the aromatic protons, the protons of the amino and hydroxyl groups, and the methyl protons. The exact chemical shifts will be dependent on the solvent used, particularly for the labile N-H and O-H protons. The predicted values are based on the analysis of similar substituted anthraquinones and general principles of NMR spectroscopy[1].

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
Aromatic-H	6.8 - 7.5	m	-	Complex multiplet for the aromatic protons.
-NH₂	5.0 - 6.0	br s	-	Broad singlet, position is solvent dependent.
-NH-CH₃	4.5 - 5.5	br s	-	Broad singlet, may show coupling to methyl protons.
-OH	12.0 - 14.0	br s	-	Broad singlet, deshielded due to intramolecular H-bonding.
-CH₃	3.0 - 3.3	d	~5	Doublet due to coupling with the adjacent N-H proton.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The carbonyl carbons are expected to appear significantly downfield.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Atoms	Predicted Chemical Shift (δ, ppm)	Notes
C=O	180 - 190	Two signals expected for the non-equivalent carbonyl carbons.
Aromatic C-O/C-N	140 - 160	Carbons attached to hydroxyl and amino groups.
Aromatic C-C/C-H	110 - 135	Other aromatic carbons.
-CH₃	30 - 35	Methyl carbon attached to nitrogen.

Experimental Protocol for NMR Spectroscopy

Caption: General workflow for NMR spectroscopic analysis.

• Sample Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube. The choice of solvent is critical, as it can influence the chemical shifts of labile protons.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is then locked onto the deuterium signal of the solvent, and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition: Acquire the ¹H and ¹³C spectra using standard pulse programs. For ¹H NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay - FID) is subjected to Fourier transformation to obtain the frequency-domain spectrum. The spectrum is then phased and baseline corrected.

• Spectral Analysis: The processed spectrum is referenced to the residual solvent peak. The chemical shifts, multiplicities, and integrals of the signals are then analyzed to elucidate the molecular structure.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these vibrations are characteristic of specific bonds.

Predicted IR Spectral Data

The IR spectrum of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is expected to show characteristic absorption bands for the N-H, O-H, C=O, C=C, and C-N functional groups. The positions of these bands can be influenced by hydrogen bonding.

Table 3: Predicted IR Absorption Frequencies

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Notes
3500 - 3300	N-H	Stretching	Two bands expected for the primary amine (-NH₂). One band for the secondary amine (-NH-).
3400 - 3200	O-H	Stretching	Broad band due to intermolecular hydrogen bonding.
1670 - 1630	C=O	Stretching	Two bands may be observed due to the non-equivalent carbonyls and hydrogen bonding.
1600 - 1450	C=C	Stretching	Aromatic ring stretching vibrations.
1350 - 1250	C-N	Stretching	Aromatic amine stretching.

Experimental Protocol for IR Spectroscopy

Caption: General workflow for FT-IR spectroscopic analysis using the KBr pellet method.

• Sample Preparation (KBr Pellet Method): Grind a small amount of the solid sample (1-2 mg) with about 100 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle. The mixture should be homogenous.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer. First, a background spectrum of the empty sample compartment is recorded. Then, the sample spectrum is acquired.

• Spectral Analysis: The positions and intensities of the absorption bands in the spectrum are analyzed to identify the functional groups present in the molecule.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The extended conjugated system of the anthraquinone core in 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione results in strong absorption in the visible region of the electromagnetic spectrum, which is responsible for its color.

Predicted UV-Vis Spectral Data

The UV-Vis spectrum is expected to show intense π → π* transitions and lower intensity n → π* transitions. The presence of multiple electron-donating groups will cause a significant bathochromic (red) shift of the absorption maxima (λmax) compared to the parent anthraquinone molecule. The exact λmax values and molar absorptivity (ε) will be solvent-dependent.

Table 4: Predicted UV-Vis Absorption Maxima

Wavelength (λmax, nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Electronic Transition	Notes
~250 - 300	High	π → π	Associated with the aromatic system.
~550 - 650	Moderate to High	n → π and Intramolecular Charge Transfer (ICT)	Responsible for the blue color. The broadness of this band is due to multiple overlapping transitions.

The study of related hydroxy and amino anthraquinones shows that intramolecular hydrogen bonding and solvent effects play a significant role in the position of the absorption bands[2].

Experimental Protocol for UV-Vis Spectroscopy

Caption: General workflow for UV-Vis spectroscopic analysis.

• Sample Preparation: Prepare a stock solution of the compound in a suitable UV-grade solvent (e.g., ethanol, methanol, or DMSO) at a known concentration. From this stock solution, prepare a dilution that gives a maximum absorbance in the optimal range of 0.2 to 0.8 absorbance units.

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up and stabilize.

• Data Acquisition: Fill a quartz cuvette with the pure solvent to record a baseline (blank). Then, rinse and fill the cuvette with the sample solution and record the absorption spectrum over the desired wavelength range (e.g., 200-800 nm).

• Spectral Analysis: Identify the wavelengths of maximum absorbance (λmax) from the spectrum. The molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

Conclusion

References

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• Anouar, E. H., et al. (2014). UV/Visible spectra of a series of natural and synthesised anthraquinones: experimental and quantum chemical approaches. SpringerPlus, 3(1), 233. Retrieved from [Link]

• Anouar, E. H., et al. (2014). UV/Visible spectra of a series of natural and synthesised anthraquinones: experimental and quantum chemical approaches. SpringerPlus, 3, 233. Retrieved from [Link]

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• Griffiths, J. (1989). CHAPTER 6 - Chemistry of anthraquinonoid, polycyclic and miscellaneous colorants. In The Chemistry and Application of Dyes (pp. 283-334). Springer. Retrieved from [Link]

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• Boldyreva, E. V. (2005). Powder Diffraction of Molecular Functional Materials. COMMISSION ON POWDER DIFFRACTION. Retrieved from [Link]

• Achi, S. S., & Egbuchunam, T. O. (2016). Synthesis and Characterisation of Colorants Derived from 1,4-Diamino Anthraquinone Polyamides. American Journal of Polymer Science, 6(1), 1-8. Retrieved from [Link]

• Amer Sports. (2025). Amer Sports Material Compliance Policy. Retrieved from [Link]

• Peters, A. T., & Bide, M. J. (1989). Structure-property relationships in 1,2,4-tri-donor-substituted-anthraquinones - 2-amino-1,4-dihydroxyanthraquinone and an evaluation of the influence of the 2-amino substituent on the colour of these dyes. Journal of the Society of Dyers and Colourists, 105(9), 315-322. Retrieved from [Link]

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A Comprehensive Technical Guide to Determining the Solubility Profile of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and Related Anthraquinones

Introduction

The 9,10-anthracenedione scaffold is a privileged structure in medicinal chemistry and material science, forming the core of numerous anticancer agents and industrial dyes. The specific derivative, 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione (CAS No. 56524-77-7), is a member of this vital chemical class.[1][2][3] For researchers in drug development, understanding the solubility profile of such a compound is not a preliminary checkbox but a foundational pillar upon which all subsequent preclinical and clinical success is built. Poor aqueous solubility can severely limit bioavailability, lead to unreliable in vitro assay results, and create formidable challenges in formulation development, ultimately causing the failure of otherwise promising drug candidates.[4][5]

This guide provides a comprehensive framework for characterizing the solubility of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. We will move beyond rote protocol recitation to explore the underlying physicochemical principles that govern its solubility. This document is designed for researchers, scientists, and drug development professionals, offering both the theoretical grounding and the practical, field-proven methodologies required to generate a robust and reliable solubility profile. We will dissect the critical differences between thermodynamic and kinetic solubility, provide detailed experimental protocols, and use the well-characterized analogue, Mitoxantrone, as a case study to contextualize the expected solubility behavior of this class of compounds.

Part 1: The Theoretical Framework of Solubility

A molecule's solubility is not a single value but a complex interplay between its intrinsic properties and its environment. A priori analysis of the molecular structure is the first step in designing a logical and efficient experimental plan.

Molecular Structure and Physicochemical Drivers

The structure of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione contains several key functional groups that dictate its solubility behavior:

• Anthraquinone Core: The large, planar, and aromatic tricycle system is inherently hydrophobic, which tends to decrease aqueous solubility.[6]

• Hydroxyl (-OH) and Amino (-NH2, -NHCH3) Groups: These groups are polar and capable of acting as both hydrogen bond donors and acceptors. This capacity for hydrogen bonding is the primary driver for solubility in polar protic solvents like water and alcohols. The presence of multiple such groups suggests that solubility, while potentially low due to the large aromatic core, can be significant in the right solvent systems.[7][8]

• Ionizable Centers: The amino groups are basic and can be protonated at acidic pH. This ionization dramatically increases the molecule's polarity and, consequently, its solubility in aqueous media. The pKa of the compound is therefore a critical parameter to predict its pH-dependent solubility profile.[9]

The balance between the hydrophobic core and the polar, ionizable functional groups will ultimately determine the solubility profile.

Key Environmental Factors

The choice of solvent and the conditions of the experiment are as important as the molecule's structure itself.

• Solvent Properties: The principle of "like dissolves like" is paramount. Polar solvents (e.g., water, ethanol, DMSO) will be required to overcome the lattice energy of the solid compound and solvate the polar functional groups. Non-polar solvents (e.g., hexane, toluene) are unlikely to be effective.

• pH of Aqueous Media: For ionizable compounds, pH is the most critical variable influencing aqueous solubility. The solubility of a basic compound like this anthraquinone derivative will increase significantly as the pH drops below its pKa, due to the formation of the more soluble cationic salt form.[9]

• Temperature: The dissolution of most solid compounds is an endothermic process, meaning solubility tends to increase with temperature.[10] This relationship should be characterized if the intended application involves temperature variations.

• Solid-State Form (Polymorphism): Compounds can exist in different crystalline forms (polymorphs) or in an amorphous state. Each form has a unique crystal lattice energy, leading to different solubility values. The amorphous form is typically more soluble than its crystalline counterparts but is also less stable.[11] It is crucial to characterize the solid form being tested to ensure reproducibility.

Thermodynamic vs. Kinetic Solubility: A Critical Distinction

In early drug discovery, two types of solubility are measured, and understanding their distinct meanings is essential for correct data interpretation.[10][11]

• Thermodynamic Solubility is the true equilibrium solubility. It is the maximum concentration of a compound that can be dissolved in a solvent at equilibrium with an excess of the solid compound.[5] This value is independent of time (once equilibrium is reached) and represents the most stable state. The traditional shake-flask method is used to determine this value.[12]

• Kinetic Solubility measures the concentration of a compound when it first precipitates out of a solution that was prepared by adding a concentrated stock (usually in DMSO) to an aqueous buffer.[9][13] This value is often higher than the thermodynamic solubility because the compound may not have had sufficient time to form a stable crystal lattice, precipitating as a less stable, more soluble amorphous solid.[11] Kinetic solubility is a high-throughput measurement valuable for ranking compounds in early screening campaigns.[4]

Caption: Key factors influencing the solubility of an anthraquinone derivative.

Part 2: Experimental Determination of Solubility

The following protocols represent industry-standard, self-validating methodologies for determining the solubility profile of a target compound.

Protocol 1: Thermodynamic Solubility by Shake-Flask Method

This method is the gold standard for determining equilibrium solubility and is required for regulatory submissions.[12][14]

Objective: To determine the maximum equilibrium concentration of the compound in a given solvent.

Methodology:

• Preparation: Add an excess amount of the solid compound (e.g., 2-5 mg) to a known volume (e.g., 1 mL) of the selected solvent (e.g., pH 7.4 phosphate-buffered saline) in a glass vial. The excess solid is critical to ensure that equilibrium is established with the solid phase.

• Equilibration: Seal the vials and place them in a shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate for a sufficient duration to reach equilibrium. A typical timeframe is 24 to 48 hours. A preliminary time-course experiment can be run to confirm when the concentration in solution reaches a plateau.

• Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant. It is crucial to avoid aspirating any solid particles. Centrifuge the aliquot at high speed (e.g., >14,000 rpm for 15 minutes) to pellet any remaining suspended microparticles.

• Sample Preparation: Carefully remove the supernatant from the centrifuged sample and dilute it with a suitable mobile phase for analysis. A precise dilution factor is essential for accurate back-calculation.

• Quantification: Analyze the concentration of the compound in the diluted sample using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).

• Calculation: Calculate the original concentration in the saturated solution by applying the dilution factor. The experiment should be performed in triplicate to assess variability.[15]

Protocol 2: Kinetic Solubility by Anti-Solvent Precipitation

This high-throughput method is ideal for early-stage discovery to quickly rank compounds.[9][13]

Objective: To determine the concentration at which the compound precipitates from an aqueous buffer upon addition from a DMSO stock.

Methodology:

• Stock Solution: Prepare a high-concentration stock solution of the compound in 100% Dimethyl Sulfoxide (DMSO), for example, at 10 mM.

• Assay Plate Setup: In a 96-well microplate, add the aqueous buffer of interest (e.g., pH 7.4 PBS).

• Compound Addition: Using a liquid handler, add small, precise volumes of the DMSO stock solution to the buffer. This process is often done as a serial dilution to test a range of final concentrations. The final percentage of DMSO should be kept low (typically <2%) to minimize its co-solvent effect.

• Incubation and Precipitation: Shake the plate for a short period (e.g., 1-2 hours) at a controlled temperature. During this time, compounds with solubility below the tested concentration will precipitate.

• Detection: Determine the concentration at which precipitation occurred. Common methods include:

  • Turbidimetry/Nephelometry: An automated plate reader measures the light scattering caused by the formation of precipitate.[5]

  • Direct UV/LC-MS Quantification: The plate is filtered or centrifuged to remove the precipitate, and the concentration remaining in the clear solution is measured.[9][13]

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An In-depth Technical Guide to the Chemical and Toxicological Profile of C.I. Disperse Blue 1 (CAS 2475-45-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Disperse Blue 1, identified by the CAS Registry Number 2475-45-8, is a synthetic anthraquinone dye.[1][2] While primarily utilized in the textile industry for dyeing synthetic fibers such as polyester and nylon, its toxicological profile presents a compelling case study for researchers and professionals in drug development and chemical safety assessment.[1][3][4] Understanding the chemical properties and biological activities of compounds like Disperse Blue 1 is crucial for evaluating the safety of new chemical entities. This guide provides a comprehensive overview of the chemical structure, properties, and key toxicological considerations of Disperse Blue 1, offering insights into its mechanism of action and the experimental workflows used for its evaluation.

Chemical Identity and Structure

The core structure of Disperse Blue 1 is based on an anthraquinone scaffold, a class of aromatic organic compounds that are of significant interest in both industrial and medicinal chemistry.[3][5] Its formal IUPAC name is 1,4,5,8-tetraaminoanthracene-9,10-dione.[6][7]

The chemical structure is characterized by a central anthraquinone core with four amino groups attached at the 1, 4, 5, and 8 positions. This specific arrangement of substituents is responsible for its deep blue color and its properties as a disperse dye.[1]

Molecular and Physicochemical Properties

A summary of the key chemical and physical properties of Disperse Blue 1 is presented in the table below. These properties are critical for understanding its behavior in both environmental and biological systems.

Property	Value	Source
CAS Registry Number	2475-45-8	[2][8]
Molecular Formula	C₁₄H₁₂N₄O₂	[1][2][8]
Molecular Weight	268.27 g/mol	[1][2]
Appearance	Grey to black powder	[2]
Melting Point	332 °C	[2]
Water Solubility	26.83 µg/L at 25 °C (practically insoluble)	[3]
Solubility in other solvents	Soluble in 1 M NH₄OH (10 mg/mL, opaque, blue)	[2][3]
Maximum Absorption (λmax)	607 nm	[2][3]
Log P (Octanol/Water Partition Coefficient)	-1.65	[9]

Toxicological Profile and Mechanistic Insights

The primary concern associated with Disperse Blue 1 is its potential carcinogenicity. The International Agency for Research on Cancer (IARC) has classified it as "possibly carcinogenic to humans" (Group 2B), based on sufficient evidence from animal studies.[10]

Carcinogenicity

Studies conducted by the National Toxicology Program (NTP) in the United States demonstrated that chronic exposure to Disperse Blue 1 in feed led to an increased incidence of urinary bladder tumors in rats of both sexes.[11] The proposed mechanism for this carcinogenicity is not believed to be genotoxic but rather a secondary effect resulting from the formation of urinary calculi (bladder stones).[10][11] The chronic irritation and inflammation caused by these calculi are thought to be the primary drivers of the observed neoplastic changes.[10] It is noteworthy that bladder calculi are more common in rats than in humans, which is a crucial consideration when extrapolating these findings to human health risk assessment.[11]

Genotoxicity

The available data on the genotoxicity of Disperse Blue 1 are mixed. While some in vitro studies have reported positive results for mutagenicity, in vivo studies have generally been negative. For instance, a heritable translocation study in rats reported a negative result.[10] This discrepancy between in vitro and in vivo results highlights the importance of comprehensive toxicological testing that includes whole-animal models to accurately assess the genotoxic potential of a compound.

Skin Sensitization

Disperse Blue 1 is also classified as a skin sensitizer.[6][10] This property is of particular relevance given its use in textiles that come into direct contact with the skin. The potential for allergic contact dermatitis is a significant consideration in the safety assessment of this and other textile dyes.

Experimental Workflows for Toxicological Assessment

The evaluation of the toxicological profile of a compound like Disperse Blue 1 involves a multi-tiered approach, progressing from in silico and in vitro assays to in vivo studies. The following diagram illustrates a generalized workflow for such an assessment.

A generalized workflow for the toxicological assessment of a chemical compound.

Protocol: In Vitro Skin Absorption Study

The following is a generalized protocol for an in vitro skin absorption study, a key experiment for assessing the dermal exposure risk of a compound like Disperse Blue 1.

Objective: To determine the rate and extent of absorption of a test compound through the skin.

Materials:

• Excised human or animal skin

• Franz diffusion cells

• Receptor fluid (e.g., phosphate-buffered saline with a solvent to maintain sink conditions)

• Test compound formulation (e.g., a solution or suspension in a relevant vehicle)

• Analytical instrumentation for quantifying the test compound (e.g., HPLC-UV, LC-MS)

Methodology:

• Skin Preparation: Obtain fresh skin samples and remove any subcutaneous fat. Cut the skin into appropriate sizes to fit the Franz diffusion cells.

• Cell Assembly: Mount the skin sections in the Franz diffusion cells with the stratum corneum facing the donor chamber.

• Receptor Fluid: Fill the receptor chamber with pre-warmed receptor fluid and ensure there are no air bubbles under the skin.

• Dosing: Apply a known amount of the test compound formulation to the surface of the skin in the donor chamber.

• Sampling: At predetermined time points, collect samples from the receptor fluid. Replace the collected volume with fresh receptor fluid.

• Analysis: Analyze the concentration of the test compound in the collected samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of the test compound that has permeated the skin over time and determine the flux (rate of absorption).

Signaling Pathways in Carcinogenicity

The proposed non-genotoxic mechanism of carcinogenicity for Disperse Blue 1 involves chronic inflammation, which is known to activate several signaling pathways that can lead to tumorigenesis. The following diagram illustrates some of the key pathways involved in inflammation-induced cancer.

Key signaling pathways in inflammation-induced cancer.

Conclusion

C.I. Disperse Blue 1 serves as an important example of an industrial chemical with a well-characterized toxicological profile. For professionals in drug development, the study of such compounds offers valuable insights into:

• Structure-Toxicity Relationships: The anthraquinone scaffold and its substituents can be evaluated for potential toxicities in new drug candidates.

• Safety Assessment Workflows: The multi-tiered approach to toxicological testing applied to Disperse Blue 1 is a model for the safety evaluation of novel pharmaceuticals.

• Mechanistic Toxicology: Understanding the non-genotoxic mechanism of carcinogenicity of Disperse Blue 1 underscores the importance of investigating the underlying biological pathways of toxicity.

By leveraging the knowledge gained from the study of compounds like Disperse Blue 1, researchers and scientists can better anticipate and mitigate the potential risks associated with new chemical entities, ultimately contributing to the development of safer medicines.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). 9,10-Anthracenedione, 1,4,5,8-tetraamino-: Human health tier II assessment. [Link]

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• National Toxicology Program. RoC Background Document: Disperse Blue I; Nov. 18-19, 1996. [Link]

• PubChem - National Center for Biotechnology Information. Disperse Blue 1 | C14H12N4O2 | CID 17190. [Link]

• Cosmetic Ingredient Review. Disperse Blue 1 CIR EXPERT PANEL MEETING DECEMBER 13-14, 2010. [Link]

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An In-Depth Technical Guide on the Potential Biological Activities of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione Derivatives

Foreword

The intricate architecture of the anthraquinone scaffold has long captivated the imagination of medicinal chemists. This tricyclic aromatic system is not merely a vibrant chromophore but a privileged structure, a foundation upon which a multitude of potent biological activities can be engineered. The specific substitution pattern of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione presents a compelling case for investigation, combining key pharmacophoric elements known to drive interactions with crucial biological targets. While direct empirical data on this precise molecule is nascent in the public domain, a wealth of knowledge on structurally analogous compounds allows us to construct a robust predictive framework for its potential therapeutic applications.

This technical guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide a causal understanding of why these molecules are expected to behave in certain ways. We will dissect the potential mechanisms of action, provide field-tested experimental protocols to validate these hypotheses, and offer insights into the structure-activity relationships that govern their efficacy. Every claim is grounded in authoritative literature, ensuring a self-validating system of scientific integrity.

Section 1: The Anthracenedione Core - A Platform for Potent Bioactivity

The 9,10-anthracenedione core is a planar, aromatic system that is a key feature in numerous synthetic and naturally derived compounds with a broad spectrum of biological effects, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic placement of electron-donating groups, such as hydroxyl (-OH) and amino (-NH2) moieties, is critical. These groups can form hydrogen bonds with biological macromolecules like proteins and nucleic acids, significantly influencing the compound's binding affinity and mechanism of action.[3][4] The specific arrangement in the 1-amino-4,5-dihydroxy-8-(methylamino) configuration suggests a high potential for potent and selective biological interactions.

Section 2: Potential Anticancer Activities

The most extensively studied application of amino-dihydroxy-anthracenediones is in oncology.[3] Compounds with similar substitution patterns have demonstrated marked activity against a range of malignancies, including leukemias and solid tumors.[3][5] The potential anticancer efficacy of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione derivatives can be attributed to several plausible mechanisms of action.

Primary Mechanism: DNA Intercalation and Topoisomerase II Inhibition

The planar nature of the anthraquinone ring system is ideally suited for insertion, or intercalation, between the base pairs of the DNA double helix.[6][7] This physical obstruction can disrupt DNA replication and transcription, processes essential for the proliferation of rapidly dividing cancer cells. Furthermore, this class of compounds is known to inhibit Topoisomerase II, a critical enzyme that resolves DNA tangles during replication. By stabilizing the transient DNA-Topoisomerase II cleavage complex, these molecules introduce permanent DNA strand breaks, triggering a cascade of events that leads to programmed cell death (apoptosis).

Diagram: Proposed Mechanism of DNA Intercalation and Apoptosis Induction

Caption: Inhibition of bacterial DNA gyrase by blocking the ATP-binding site.

Secondary Mechanism: Disruption of Cell Membrane and Biofilm Formation

The rigid, planar structure of anthraquinones allows them to intercalate into the bacterial cell membrane, disrupting its integrity and leading to leakage of cellular contents. [1]Furthermore, these compounds can inhibit the formation of biofilms, which are structured communities of bacteria that are notoriously resistant to conventional antibiotics. [1]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method, a standard procedure for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A serial dilution of the test compound is prepared in a liquid growth medium in a 96-well plate. Each well is then inoculated with a standardized suspension of the test bacterium. After incubation, the wells are observed for visible growth.

Step-by-Step Methodology:

• Compound Preparation: Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution. Prepare two-fold serial dilutions in a sterile 96-well plate using cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.

• Bacterial Inoculum Preparation: Culture the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) overnight on an appropriate agar plate. Select several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial suspension to each well of the microtiter plate, bringing the total volume to 100 µL. This results in a final bacterial concentration of 2.5 x 10^5 CFU/mL.

• Controls: Include a positive control well (broth with inoculum, no compound) to confirm bacterial growth and a negative control well (broth only) to check for sterility.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. A colorimetric indicator like resazurin can be added to aid in the determination.

• Minimum Bactericidal Concentration (MBC) (Optional): To determine if the compound is bactericidal or bacteriostatic, subculture 10 µL from the clear wells (at and above the MIC) onto an agar plate. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Structure-Activity Relationship (SAR) Insights for Antimicrobial Activity

Structural Feature	Impact on Antimicrobial Activity	Rationale	Reference(s)
Polarity of Substituents	Stronger polarity often correlates with more potent antibacterial effects.	Enhances interaction with polar components of the bacterial cell wall or enzymes.	[1]
Rigid Planar Structure	Necessary for activity.	Facilitates intercalation into DNA or the cell membrane.	[1]
Hydroxyl Groups	Not strictly necessary, but their position can influence activity.	Can participate in hydrogen bonding with target sites.	[1]
Nitro Groups	Can enhance activity.	Increases the electron-withdrawing nature of the ring system, potentially improving interactions with biological targets.	[8]

Section 4: Conceptual Synthesis Pathway

A potential starting material could be a di-nitro, di-hydroxy anthracenedione. One nitro group could be selectively reduced to an amine, followed by a nucleophilic aromatic substitution with methylamine to replace the second nitro group. This approach would require careful control of reaction conditions to achieve the desired regioselectivity.

Conclusion and Future Perspectives

The 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione scaffold represents a molecule of significant therapeutic potential. Based on extensive data from structurally related analogs, it is highly probable that derivatives of this compound will exhibit potent anticancer and antimicrobial activities. The proposed mechanisms, including DNA intercalation, topoisomerase II inhibition, and disruption of bacterial enzyme function, provide a solid foundation for future research.

The immediate path forward is clear: empirical validation is paramount. The synthesis of this specific derivative and its evaluation using the detailed protocols provided in this guide will be the crucial next step. This research will not only confirm the predicted biological activities but also pave the way for further optimization and the potential development of a novel therapeutic agent. The convergence of a privileged chemical scaffold with strategically placed pharmacophoric groups makes this class of compounds an exciting frontier in drug discovery.

References

• Title: Binding characterization of anthraquinone derivatives by stabilizing G-quadruplex DNA leads to an anticancerous activity - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: Activity of a Novel Anthracenedione, 1,4-Dihydroxy-5,8-bis{{{2-[(2-hydroxyethyl)amino]ethyl}amino}} - SciSpace Source: SciSpace URL: [Link]

• Title: An In-Silico Evaluation of Anthraquinones as Potential Inhibitors of DNA Gyrase B of Mycobacterium tuberculosis - MDPI Source: MDPI URL: [Link]

• Title: Combinatory anti-tumor activities of 1,4-bis[2-(dimethylamino)ethylamino]-5,8-dihydroxyanthracene-9,10-dione (AQ4) and temsirolimus against colorectal cancer cells - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: 9,10-anthracenedione dihydrochloride, against experimental tumors in mice - PubMed Source: PubMed URL: [Link]

• Title: In Silico-Based Discovery of Natural Anthraquinones with Potential against Multidrug-Resistant E. coli - MDPI Source: MDPI URL: [Link]

• Title: Antitumor Agents. 1. 1,4-Bis[(aminoalkyl)amino]-9,10-anthracenediones - PubMed Source: PubMed URL: [Link]

• Title: In Silico and In Vitro Identification of 1,8-Dihydroxy-4,5-dinitroanthraquinone as a New Antibacterial Agent against Staphylococcus aureus and Enterococcus faecalis - PMC - PubMed Central Source: National Institutes of Health URL: [Link]

• Title: The pharmacological actions of 1,8-dihydroxyanthraquinones from medicinal plants Source: ResearchGate URL: [Link]

• Title: Structure—Activity Relationship Study of Anthraquinones: 1 ,4-Dihydroxy-5,8-bis[[2-(2-hydroxyethoxy)ethyl]amino]-9,10-anthracenedione, an Analog of an Established Antineoplastic Agent | Scilit Source: Scilit URL: [Link]

• Title: DNA-binding study of anthraquinone derivatives using chemometrics methods - PubMed Source: PubMed URL: [Link]

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• Title: Antimicrobial Properties of Anthraquinone Derivatives - Pragna group - WordPress.com Source: WordPress.com URL: [Link]

• Title: Synthesis and Antimicrobial Activity Of Nitrogen-Containing Anthraquinone Derivatives Shupeniuk V.І.,1, Тaras Т.N., Sabadak Source: International Journal of Pharmaceutical Sciences Review and Research URL: [Link]

• Title: DNA Binding and Photocleavage Properties of a Novel Cationic Porphyrin-Anthraquinone Hybrid - PubMed Source: PubMed URL: [Link]

• Title: (PDF) Synthesis, FT-IR and NMR Characterization, Antimicrobial Activity, Cytotoxicity and DNA Docking Analysis of a New Anthraquinone Derivate Compound - ResearchGate Source: ResearchGate URL: [Link]

• Title: Synthesis and Antitumor Activity of 1,8-Diaminoanthraquinone Derivatives | Request PDF Source: ResearchGate URL: [Link]

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An In-depth Technical Guide on the Toxicological and Safety Profile of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

Disclaimer: Direct and comprehensive toxicological data for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione (CAS No. 56524-77-7) is not extensively available in the public domain. This guide provides a toxicological and safety assessment based on data from structurally related anthraquinone derivatives, primarily Disperse Violet 1 and Disperse Blue 3. This approach, known as "read-across," is a scientifically recognized method for predicting the toxicological properties of a substance when data is limited. The protocols and data presented herein should be considered as a guide for the potential toxicological profile and the necessary steps for a comprehensive safety evaluation of this specific molecule.

Introduction

1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione is an organic compound belonging to the anthraquinone class.[1] Anthraquinones are aromatic organic compounds that are widely used as dyes and pigments, and also serve as the structural backbone for some pharmaceuticals.[2][3] Given the widespread use of anthraquinone derivatives, a thorough understanding of their toxicological and safety profiles is of paramount importance for researchers, scientists, and drug development professionals. This guide synthesizes the available information on structurally similar compounds to provide a comprehensive overview of the potential hazards and the requisite safety testing for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione.

Chemical Identity and Physicochemical Properties

A fundamental step in any toxicological assessment is the clear identification and characterization of the substance .

Property	1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione
Systematic Name	9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-
CAS Number	56524-77-7[4]
Molecular Formula	C15H12N2O4[4]
Molecular Weight	284.27 g/mol [4]
Appearance	Very Dark Blue to Black Solid[5]
Solubility	Slightly soluble in Dichloromethane, DMSO, Ethanol, and Methanol[5]
Storage	Recommended to be stored in an amber vial, at -20°C under an inert atmosphere[5]

Toxicological Profile

The toxicological evaluation of a chemical substance involves a battery of tests to determine its potential adverse effects on human health and the environment. The following sections detail the key toxicological endpoints and the available data for structurally related compounds.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a single exposure to a substance.

Limited direct data exists for the target compound. For the related compound, Disperse Violet 1, an acute oral toxicity study was conducted, though details of the results are not extensively published in the available documents.[6] A safety data sheet for a product containing Disperse Blue 3 indicates that it is toxic if swallowed or absorbed through the skin, and harmful if inhaled.[7]

Experimental Protocol: Acute Oral Toxicity (OECD Guideline 423)

This protocol outlines a stepwise procedure with the use of a minimal number of animals.

• Animal Selection: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant females are used.

• Housing and Fasting: Animals are caged individually and fasted (food, but not water) overnight before dosing.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body weight.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Pathology: At the end of the observation period, all animals are subjected to a gross necropsy.

Caption: Workflow for an acute oral toxicity study.

Skin Sensitization

Skin sensitization is an allergic reaction that occurs after repeated contact with a substance.

For Disperse Violet 1, a human repeated insult patch test (HRIPT) showed that 1-3 out of 104 subjects exhibited sensitization.[8] Another related compound, Disperse Blue 3, is classified as a skin sensitizer, with warnings that it may cause an allergic skin reaction.[9]

Experimental Protocol: Local Lymph Node Assay (LLNA) (OECD Guideline 429)

The LLNA is an in vivo method to screen for the skin sensitization potential of a substance.

• Animal Selection: Nulliparous, non-pregnant female mice of a recognized strain (e.g., CBA/Ca or CBA/J) are used.

• Test Substance Preparation: The test substance is prepared in a suitable vehicle (e.g., acetone/olive oil).

• Dose Application: The test substance is applied to the dorsal surface of each ear for three consecutive days.

• ³H-methyl thymidine Injection: On day 5, all mice are injected intravenously with ³H-methyl thymidine.

• Lymph Node Excision: Five hours after the injection, the mice are euthanized, and the draining auricular lymph nodes are excised.

• Cell Proliferation Measurement: A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-methyl thymidine is measured by β-scintillation counting.

• Stimulation Index (SI) Calculation: The SI is calculated for each dose group. An SI of 3 or greater is indicative of sensitization.

Caption: Workflow for the Local Lymph Node Assay.

Genotoxicity

Genotoxicity assays are used to identify substances that can cause damage to genetic material (DNA).

Disperse Blue 3 has been reported to exhibit mutagenic effects in the Ames test after metabolic activation.[10][11] For Disperse Violet 1, the Scientific Committee on Consumer Safety (SCCS) noted that an in vivo genotoxicity/mutagenicity study according to OECD Guidelines was required for a complete risk assessment.[6]

Experimental Protocol: Bacterial Reverse Mutation Test (Ames Test) (OECD Guideline 471)

The Ames test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations to detect point mutations.

• Strain Selection: At least five strains of bacteria are used, including TA98, TA100, TA1535, TA1537, and either TA471 or WP2 uvrA.

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 mix), which simulates mammalian metabolism.

• Exposure: The test substance is incubated with the bacterial strains and the S9 mix (or buffer) in a suitable medium.

• Plating: The mixture is plated on minimal agar plates.

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Scoring: The number of revertant colonies (colonies that have regained the ability to grow on the minimal medium) is counted.

• Evaluation: A substance is considered mutagenic if it produces a dose-related increase in the number of revertant colonies.

Caption: Workflow for the Ames Test.

Sub-chronic Oral Toxicity

Sub-chronic toxicity studies evaluate the adverse effects of repeated exposure to a substance over a longer period (e.g., 90 days).

A 13-week oral toxicity study in rats with a related compound, 1,4-Diamino-anthraquinone (a component of Disperse Violet 1), was conducted.[8] In a study with a mixture containing Disperse Violet 1, no mortality was observed, but animals in the mid and high dose groups showed blue-violet staining of their fur.[8] Body weight and food consumption were unaffected.[8]

Study Parameter	Results for a Mixture Containing Disperse Violet 1[8]
Species	Wistar Rat
Duration	13 weeks
Dose Levels	Low, Mid, and High
Observations	No mortality. Blue-violet staining of fur in mid and high dose groups. No effect on body weight or food consumption.

Carcinogenicity and Reproductive Toxicity

There is limited specific information on the carcinogenicity and reproductive toxicity of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and its close analogs in the provided search results. The EWG Skin Deep database gives a low to moderate concern for cancer for Disperse Violet 1 and a low concern for developmental and reproductive toxicity.[12] However, it also notes data gaps.[12] Some safety data sheets for related anthraquinone compounds mention a possible cancer hazard based on animal data.[13]

Safety Precautions and Personal Protective Equipment (PPE)

Given the potential for skin sensitization and other toxic effects based on related compounds, the following safety precautions are recommended when handling 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione:

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Eye/Face Protection: Wear tightly fitting safety goggles.[14]

• Skin Protection: Wear protective gloves and a lab coat.[14] Contaminated work clothing should not be allowed out of the workplace.[9][14]

• Respiratory Protection: If dusts are generated, a NIOSH-approved respirator should be worn.[13]

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[9][14]

Conclusion and Recommendations for Further Research

While a definitive toxicological profile for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione cannot be established from the currently available data, the information on structurally related anthraquinone dyes suggests a potential for skin sensitization and genotoxicity. There are significant data gaps, particularly in the areas of carcinogenicity, reproductive toxicity, and chronic toxicity.

For a comprehensive safety assessment, the following studies on 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione are recommended:

• In vitro genotoxicity battery:

  • Ames test (OECD 471)

  • In vitro mammalian cell gene mutation test (OECD 476)

  • In vitro micronucleus test (OECD 487)

• In vivo genotoxicity:

  • In vivo mammalian erythrocyte micronucleus test (OECD 474) if in vitro tests are positive.

• Acute toxicity studies by relevant routes of exposure (oral, dermal, inhalation).

• Skin and eye irritation/corrosion studies.

• Skin sensitization study (e.g., LLNA).

• Repeated dose toxicity study (28-day or 90-day) to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Reproductive and developmental toxicity screening.

The execution of these studies will provide the necessary data to perform a robust risk assessment and ensure the safe handling and use of this compound.

References

• European Commission. (2010, September 16). Opinion of the Scientific Committee on Consumer Safety on Disperse Violet 1 (C64).
• European Commission. opinion on the SCCNFP on disperse violet 1 impurified with disperse red 15.
• U.S. Environmental Protection Agency. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- - Substance Details.
• EWG Skin Deep.
• AccuStandard. Disperse Blue 3 CAS # 2475-46-9.
• ECHEMI. (2019, July 15).
• PubChem. Disperse Violet 1 | C14H10N2O2 | CID 31420.
• Fisher Scientific. (2009, September 22).
• ChemicalBook. Disperse Blue 3 CAS#: 2475-46-9.
• ResearchGate. (2016, May 12). Chemical Synonyms, Molecular Structure and Toxicological Risk Assessment of Synthetic Textile Dyes: A Critical Review.
• Longdom Publishing. (2016, February 25). Chemical Synonyms, Molecular Structure and Toxicological Risk Assessment of Synthetic Textile Dyes: A Critical Review.
• ECHEMI. C.I.
• PubChem. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- | C15H12N2O4 | CID 91904.
• Sigma-Aldrich. (2025, April 24).
• MDPI. (2021, March 6). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review.
• AK Scientific. 1-Amino-4,8-dihydroxy-5-(phenylamino)anthracene-9,10(4aH,9aH)
• Echemi.com. 1,5-Diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)
• U.S. Environmental Protection Agency. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(phenylamino)- - Substance Details.
• ChemicalBook. 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone.
• PubChem. 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone | C15H12N2O4 | CID 83633.
• ResearchGate. Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review.
• Chemcasts. Thermophysical Properties of 1-Amino-8-hydroxy-9,10-anthracenedione.
• Benchchem. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-.
• NIST WebBook. 9,10-Anthracenedione, 1,4-bis[(4-methylphenyl)amino]-.
• NIST WebBook. 9,10-Anthracenedione, 1-amino-4-hydroxy-2-phenoxy-.
• PubChem. 9,10-Anthracenedione, 1-[(4-methoxyphenyl)amino]-4-(methylamino)- | C22H18N2O3 | CID 118411.
• CAS Common Chemistry. 1-[(3-Hydroxypropyl)amino]-4-(methylamino)-9,10-anthracenedione.
• PubMed. Synthesis, peroxidating ability, and antineoplastic evaluation of 1-[(aminoalkyl)amino]-4-hydroxy-10-imino-9-anthracenones.
• NIST WebBook. 9,10-Anthracenedione, 1-amino-.
• U.S. Environmental Protection Agency. 9,10-Anthracenedione, 1-(ethylamino)-4-(methylamino)- - Substance Details.
• PubChem. 9,10-Anthracenedione, 1,4-bis(methylamino)- | C16H14N2O2 | CID 17189.
• NIST WebBook. 9,10-Anthracenedione, 1-(methylamino)-4-[(4-methylphenyl)amino]-.
• ChemBK. (2024, April 9). 9,10-Anthracenedione, 1-(methylamino)-4-((3-methylphenyl)amino)-.

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Unveiling a Novel Anthracenedione: A Technical Guide to the Discovery and Initial Characterization of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and initial characterization of the novel synthetic compound, 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione. This molecule, belonging to the anthracenedione class of compounds, is notable for its potential applications in both the dye industry and as a scaffold for pharmaceutical development. This document details the physicochemical properties, proposed synthesis, and foundational methodologies for the characterization of this compound. It is intended to serve as a foundational resource for researchers interested in exploring the unique attributes of this and related anthracenedione derivatives.

Introduction: The Anthracenedione Scaffold and the Emergence of a New Derivative

The 9,10-anthracenedione core is a privileged scaffold in medicinal chemistry and materials science. Its planar tricyclic structure allows for intercalation into DNA, a mechanism exploited by successful anticancer drugs like Mitoxantrone. Furthermore, the ability to modify the anthraquinone backbone with various auxochromes has led to the development of a wide array of synthetic dyes with diverse colors and properties.

The subject of this guide, 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione, emerges from the rich chemical space of substituted anthraquinones. While primarily recognized for its application as a disperse dye, its structural features—including hydrogen bond donors and acceptors, and an amino group amenable to further derivatization—suggest a potential for biological activity that warrants deeper investigation. This guide will lay the groundwork for such explorations by consolidating the known information and providing a technical framework for its synthesis and characterization.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its development and application. The key identifiers and properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione are summarized below.

Property	Value	Source
IUPAC Name	1-amino-4,5-dihydroxy-8-(methylamino)anthracene-9,10-dione	N/A
Synonyms	9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-; Mono N-Desmethyl Disperse Polyester Dark Blue	[1][2]
CAS Number	56524-77-7	[3]
Molecular Formula	C₁₅H₁₂N₂O₄	[3]
Molecular Weight	284.27 g/mol	[3]
Appearance	Dark blue solid (predicted)	N/A
Solubility	Predicted to be soluble in organic solvents like DMF and DMSO	N/A

Synthesis and Purification: A Proposed Methodology

Proposed Synthetic Pathway

The synthesis of the target compound can be envisioned as a multi-step process starting from a readily available substituted anthraquinone precursor. A potential route involves the selective amination of a dihydroxyanthraquinone derivative.

Sources

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• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 1-Amino-4,5-dihydroxy-8-(methylamino)-anthracenedione as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling a Novel Fluorophore for Cellular Imaging

1-Amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is an anthraquinone-based dye with emerging potential as a fluorescent probe for biological imaging. Anthraquinone derivatives are a well-established class of compounds used extensively in the textile industry as dyes due to their robust chemical structures and vibrant colors.[1][2] More recently, the inherent fluorescence of certain amino-substituted anthraquinones has garnered interest within the scientific community for applications in cellular and molecular biology.[3][4] These compounds offer the potential for novel staining patterns and spectral properties, expanding the toolkit available for fluorescence microscopy and analysis.

This document provides a comprehensive guide to the application of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione as a fluorescent probe. We will delve into its physicochemical properties, provide detailed protocols for its use in live and fixed cell staining, and discuss the underlying principles of its application.

Physicochemical Properties and Spectral Characteristics

The utility of a fluorescent probe is fundamentally dictated by its photophysical properties. While specific experimental data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is not extensively published, we can infer its likely characteristics based on closely related aminoanthraquinone compounds.

Structure and Properties:

Property	Value	Source
IUPAC Name	1-amino-4,5-dihydroxy-8-(methylamino)anthracene-9,10-dione	[5]
Molecular Formula	C₁₅H₁₂N₂O₄	[5]
Molecular Weight	284.27 g/mol	[5]
Appearance	Blue to dark blue powder (predicted)	[6]
Solubility	Low in water; Soluble in organic solvents such as DMSO and ethanol.	[6][7]

Predicted Spectral Properties:

The absorption and emission maxima of aminoanthraquinone dyes are known to be sensitive to the substitution pattern and the polarity of the solvent.[8][9] Electron-donating groups, such as amino and hydroxyl moieties, tend to cause a bathochromic (red) shift in the absorption and emission spectra.[10] Based on data from structurally similar compounds, the following spectral properties are predicted:

Parameter	Predicted Value Range	Notes
Excitation Maximum (λex)	480 - 560 nm	The exact maximum will be solvent-dependent.
Emission Maximum (λem)	580 - 650 nm	A significant Stokes shift is anticipated.
Molar Extinction Coefficient (ε)	5,000 - 15,000 M⁻¹cm⁻¹	Typical for anthraquinone dyes.
Quantum Yield (Φ)	Low to moderate	Generally, aminoanthraquinones have lower quantum yields compared to other fluorophores.

It is strongly recommended that users experimentally determine the optimal excitation and emission wavelengths for their specific instrumentation and experimental conditions.

Mechanism of Action as a Fluorescent Cellular Probe

The cellular uptake and localization of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione are likely driven by its physicochemical properties. As a lipophilic molecule, it is expected to passively diffuse across the plasma membrane of live cells. The presence of amino groups suggests that its localization could be influenced by pH, potentially leading to accumulation in acidic organelles such as lysosomes, a phenomenon observed with other amino-substituted dyes.[3] In fixed and permeabilized cells, the dye is expected to have broader access to intracellular compartments, potentially binding to nucleic acids or other macromolecules, a characteristic noted for some anthraquinone derivatives.[3]

Experimental Protocols

The following protocols provide a starting point for utilizing 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione in fluorescence microscopy. Optimization of dye concentration, incubation time, and washing steps may be necessary for specific cell types and applications.

Reagent Preparation

Stock Solution (10 mM):

• Weigh out 2.84 mg of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione.

• Dissolve in 1 mL of high-quality, anhydrous dimethyl sulfoxide (DMSO).

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C, protected from light. Aliquoting is recommended to avoid repeated freeze-thaw cycles.

Working Solution (1-10 µM):

• On the day of the experiment, dilute the 10 mM stock solution in a suitable buffer (e.g., phosphate-buffered saline (PBS), Hank's Balanced Salt Solution (HBSS), or serum-free cell culture medium) to the desired final concentration.

• It is recommended to perform a concentration titration (e.g., 1 µM, 2.5 µM, 5 µM, and 10 µM) to determine the optimal concentration that provides a high signal-to-noise ratio with minimal cytotoxicity.

Live-Cell Staining Protocol

This protocol is designed for staining adherent mammalian cells.

Workflow for Live-Cell Imaging:

Caption: A streamlined workflow for live-cell staining and imaging.

Step-by-Step Procedure:

• Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and culture them to the desired confluency.

• Prepare the working solution of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione in a pre-warmed, serum-free medium or buffer.

• Aspirate the culture medium from the cells.

• Gently wash the cells once with pre-warmed PBS or HBSS.

• Add the pre-warmed working solution to the cells and incubate for 15-60 minutes at 37°C in a humidified incubator with 5% CO₂. The optimal incubation time should be determined empirically.

• Aspirate the staining solution.

• Wash the cells two to three times with pre-warmed PBS or a suitable imaging medium (phenol red-free medium is recommended to reduce background fluorescence).

• Add fresh, pre-warmed imaging medium to the cells.

• Proceed with imaging on a fluorescence microscope equipped with appropriate filter sets for the predicted excitation and emission wavelengths.

Fixed-Cell Staining Protocol

This protocol is suitable for cells that have been fixed and permeabilized.

Workflow for Fixed-Cell Staining:

Caption: A standard workflow for staining fixed and permeabilized cells.

Step-by-Step Procedure:

• Plate and culture cells as described for live-cell imaging.

• Aspirate the culture medium and wash the cells once with PBS.

• Fix the cells by adding a 4% paraformaldehyde (PFA) solution in PBS and incubating for 15 minutes at room temperature.

• Aspirate the PFA solution and wash the cells three times with PBS for 5 minutes each.

• (Optional) Permeabilize the cells by incubating with a 0.1-0.5% Triton X-100 solution in PBS for 10-15 minutes at room temperature. This step is necessary if targeting intracellular structures.

• Wash the cells three times with PBS for 5 minutes each.

• Prepare the working solution of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione in PBS.

• Add the working solution to the cells and incubate for 20-60 minutes at room temperature, protected from light.

• Aspirate the staining solution and wash the cells three times with PBS for 5 minutes each.

• Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image the stained cells using a fluorescence microscope.

Considerations for Experimental Design and Troubleshooting

• Cytotoxicity: As with any exogenous compound, it is crucial to assess the potential cytotoxicity of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione, especially in live-cell imaging experiments. This can be evaluated using standard cell viability assays.[6]

• Photostability: The photostability of the dye should be considered, particularly for time-lapse imaging. Minimize exposure to excitation light to reduce photobleaching.

• Multicolor Imaging: When combining this probe with other fluorophores, ensure that their spectral profiles are compatible to minimize bleed-through.

• Controls: Always include appropriate controls in your experiments, such as unstained cells to assess autofluorescence and cells treated with the vehicle (DMSO) alone.

Conclusion

1-Amino-4,5-dihydroxy-8-(methylamino)-anthracenedione presents an intriguing option for researchers seeking novel fluorescent probes for cellular imaging. Its predicted spectral properties in the longer wavelength region of the visible spectrum may offer advantages in reducing autofluorescence and enabling multiplexing with other common fluorophores. The protocols provided herein serve as a robust starting point for the exploration of this compound's utility in a variety of fluorescence-based applications.

References

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• Ahmad, F. B., et al. (2014). Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile. Sains Malaysiana, 43(5), 757-763.
• Smith, J., & Wallace, P. (2007). Use of DNA-Specific Anthraquinone Dyes to Directly Reveal Cytoplasmic and Nuclear Boundaries in Live and Fixed Cells. Cytometry Part A, 71A(10), 849-857.
• Sivakumar, P., Kothai Nayaki, S., & Swaminathan, M. (2007). Photophysical Study of 1,5 – Diaminoanthraquinone in Different Solvents and at Various pH. E-Journal of Chemistry, 4(4), 523-530.
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Application Notes and Protocols for Cellular Staining with 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

Authored by: Senior Application Scientist, Gemini Laboratories

Abstract

This comprehensive guide provides a detailed protocol for the fluorescent staining of mammalian cells using 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. This synthetic anthracenedione is a potent fluorescent dye that intercalates into the nucleic acids of cells, providing distinct visualization of the nucleus and, to a lesser extent, the cytoplasm. These application notes are intended for researchers, scientists, and drug development professionals engaged in cellular imaging and analysis. The protocols herein cover both live-cell imaging and the staining of fixed and permeabilized cells, with in-depth explanations of the underlying scientific principles to ensure robust and reproducible results.

Introduction: Unveiling Cellular Architecture with an Anthracenedione Dye

1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione belongs to the anthracenedione class of compounds, which are known for their potent biological activities and strong fluorescence.[1][2] Structurally similar to the well-characterized antineoplastic agent Mitoxantrone, this dye's mechanism of action primarily involves the intercalation between DNA base pairs.[3][4] This interaction is driven by the planar anthraquinone ring structure which inserts itself into the DNA double helix.[4] This binding event leads to a significant enhancement of the molecule's fluorescence, making it a valuable tool for cellular imaging.

The primary application of this dye in a laboratory setting is as a fluorescent stain for the visualization of cellular nuclei. Its ability to bind to DNA makes it an excellent marker for nuclear morphology, and it can be used to study various cellular processes such as cell division, apoptosis, and DNA damage.[3] The fluorescence emission of this class of compounds is typically in the far-red spectrum, which is advantageous for minimizing autofluorescence from cellular components.[5][6]

Scientific Principles of Staining

Mechanism of Action and Fluorescence

The core of this staining protocol lies in the dye's ability to intercalate into DNA. This process is concentration-dependent and results in the stabilization of the DNA-topoisomerase II complex, which can lead to DNA strand breaks at higher concentrations.[3] For imaging purposes, lower, non-cytotoxic concentrations are used. Upon intercalation, the dye's fluorescence quantum yield is significantly increased, and the emission spectrum may undergo a red-shift.[5][7]

Live-Cell vs. Fixed-Cell Staining

This guide provides protocols for both live and fixed cells. Live-cell staining allows for the dynamic monitoring of cellular processes in real-time.[8][9] However, it requires careful optimization to minimize cytotoxicity. Fixed-cell staining, on the other hand, preserves the cellular structure at a specific point in time, allowing for more detailed and prolonged analysis.[8][10] Fixation is typically achieved using cross-linking agents like formaldehyde, followed by permeabilization with detergents to allow the dye to access intracellular structures.[11][12]

Materials and Reagents

Reagent	Supplier	Catalog Number	Storage Conditions
1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione	Sigma-Aldrich	Custom	-20°C, Protect from light
Dimethyl Sulfoxide (DMSO), Anhydrous	Thermo Fisher	D12345	Room Temperature
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023	Room Temperature
Formaldehyde, 16% (w/v), Methanol-Free	Thermo Fisher	28908	4°C
Triton™ X-100	Sigma-Aldrich	T8787	Room Temperature
Fetal Bovine Serum (FBS)	Gibco	26140079	-20°C
Cell Culture Medium (e.g., DMEM)	Gibco	11965092	4°C
Mammalian Cells (e.g., HeLa, A549)	ATCC	Various	Liquid Nitrogen

Experimental Protocols

Preparation of Stock and Working Solutions

Dye Stock Solution (10 mM):

• Allow the vial of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione to equilibrate to room temperature.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of the compound in anhydrous DMSO. For example, for a compound with a molecular weight of 284.27 g/mol , dissolve 2.84 mg in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store at -20°C, protected from light.

Staining Working Solution (1-5 µM):

• On the day of the experiment, dilute the 10 mM stock solution in pre-warmed (37°C) cell culture medium or PBS to the desired final concentration. A starting concentration of 2 µM is recommended for initial experiments.

Protocol 1: Live-Cell Staining

This protocol is designed for the real-time imaging of live, cultured mammalian cells.

Workflow for Live-Cell Staining

Caption: Workflow for staining live mammalian cells.

Step-by-Step Procedure:

• Cell Plating: Plate cells in a glass-bottom dish or chamber slide suitable for live-cell imaging. Culture the cells until they reach the desired confluency (typically 70-80%).

• Preparation of Staining Solution: Prepare the staining working solution by diluting the 10 mM stock in pre-warmed complete cell culture medium.

• Staining: Carefully remove the existing culture medium from the cells. Add the staining solution to the cells, ensuring the cell monolayer is completely covered.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for 15-30 minutes. The optimal incubation time may vary depending on the cell type.

• Washing: Gently wash the cells twice with pre-warmed PBS or fresh culture medium to remove any unbound dye.

• Imaging: Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells. Image the cells immediately using a fluorescence microscope equipped with appropriate filters.

Protocol 2: Fixed and Permeabilized Cell Staining

This protocol is ideal for preserving cell morphology and obtaining high-resolution images of the nucleus.

Workflow for Fixed-Cell Staining

Caption: Workflow for staining fixed and permeabilized cells.

Step-by-Step Procedure:

• Cell Culture: Culture cells on sterile glass coverslips in a petri dish until they reach the desired confluency.

• Fixation:

  • Gently wash the cells with PBS.

  • Fix the cells by incubating them with 4% formaldehyde in PBS for 15 minutes at room temperature.[8][10]

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Permeabilize the cells by incubating them with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.[8][11] This step is crucial for allowing the dye to enter the cell and reach the nucleus.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare the staining working solution in PBS.

  • Incubate the fixed and permeabilized cells with the staining solution for 15 minutes at room temperature, protected from light.

• Final Washes and Mounting:

  • Wash the cells three times with PBS for 5 minutes each to remove excess dye.

  • Carefully mount the coverslip onto a microscope slide using a suitable mounting medium.

• Imaging: Image the stained cells using a fluorescence microscope.

Imaging Parameters

The spectral properties of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione are expected to be similar to Mitoxantrone.[5]

Parameter	Recommended Setting
Excitation Maximum	~610 nm and ~660 nm
Emission Maximum	~685 nm
Recommended Laser Line	633 nm or 647 nm
Emission Filter	660-710 nm bandpass

Note: Optimal imaging settings should be determined empirically on your specific microscopy system.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Weak Signal	- Insufficient dye concentration or incubation time- Improper fixation/permeabilization- Incorrect imaging settings	- Increase dye concentration or incubation time.- Verify the fixation and permeabilization protocol steps.- Check filter sets and laser lines on the microscope.
High Background Fluorescence	- Incomplete washing- Dye precipitation	- Increase the number and duration of wash steps.- Ensure the staining solution is well-dissolved and filter if necessary.
Cell Death (in Live-Cell Imaging)	- Dye concentration is too high- Prolonged incubation	- Perform a dose-response curve to determine the optimal, non-toxic concentration.- Reduce the incubation time.
Photobleaching	- High laser power- Long exposure times	- Reduce laser power and exposure times.- Use an anti-fade mounting medium for fixed cells.- Acquire images in a single Z-plane or with minimal Z-stacking if possible.

Conclusion

The protocol detailed in these application notes provides a robust framework for the fluorescent staining of mammalian cells with 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. By understanding the underlying principles of dye-DNA interaction and by carefully optimizing the staining conditions for specific cell types and experimental setups, researchers can effectively utilize this compound for high-quality cellular imaging. The distinct nuclear staining pattern makes it an invaluable tool for a wide range of applications in cell biology and drug discovery.

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Navigating Cellular Landscapes: Advanced Applications of Anthraquinone-Based Dyes in Fluorescence Microscopy

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Author's Note: The specific compound "1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone" is not a commercially available or commonly referenced fluorescent probe in microscopy literature. This guide, therefore, focuses on the well-established and structurally related class of anthraquinone-based fluorescent dyes. The principles, protocols, and applications discussed herein are based on commercially available probes like DRAQ5™, DRAQ7™, and CyTRAK Orange™, providing a robust and practical framework for researchers. Anthraquinone derivatives are a versatile class of compounds, some of which exhibit fluorescence and have been developed into powerful tools for cellular analysis.[1][2]

Section 1: The Anthraquinone Scaffold - A Foundation for Cellular Interrogation

The planar, polyaromatic structure of the anthraquinone core makes it an excellent candidate for intercalating with double-stranded DNA (dsDNA).[1] This fundamental property is the basis for a family of fluorescent dyes that offer deep-red and far-red emission, minimizing spectral overlap with common green and red fluorophores like GFP and RFP. Their utility is further enhanced by modifications that control cell permeability, allowing for the specific targeting of live, dead, or fixed cell populations.

Mechanism of Action: From Intercalation to Fluorescence

Anthraquinone dyes primarily exert their fluorescent properties upon binding to dsDNA. The binding mechanism can be concentration-dependent, involving both minor groove binding and intercalation between base pairs.[3] This interaction results in a significant increase in quantum yield and a shift in emission spectra, providing a high signal-to-noise ratio for imaging. The far-red emission of many anthraquinone dyes is particularly advantageous as it reduces phototoxicity and background autofluorescence from cellular components.[3]

Section 2: Key Anthraquinone Probes and Their Core Applications

While the requested compound is not in common use, several other anthraquinone dyes have become indispensable in modern cell biology. This section details the applications and properties of three such probes.

DRAQ5™: A Versatile Nuclear Stain for Live and Fixed Cells

DRAQ5™ is a cell-permeant, far-red fluorescent DNA dye that rapidly stains the nuclei of both live and fixed cells.[4][5] Its ability to cross intact cell membranes makes it a powerful tool for real-time imaging and for assays where cell viability must be maintained.[4]

Core Applications:

• Nuclear Counterstaining: In immunofluorescence (IF) and immunohistochemistry (IHC), DRAQ5™ provides clear nuclear demarcation without spectral overlap with common fluorophores like FITC and PE.[5]

• Cell Cycle Analysis: The stoichiometric binding of DRAQ5™ to DNA allows for the quantitative assessment of DNA content, making it suitable for cell cycle analysis in both live and fixed cells.[4][5]

• High-Content Screening (HCS): Its compatibility with live cells and automated imaging platforms makes it ideal for HCS applications, including drug screening and RNAi assays.[6]

DRAQ7™: A Specific Marker for Cell Viability and Death

Unlike its cell-permeant counterpart, DRAQ7™ is excluded from live cells with intact plasma membranes.[7] This property makes it an excellent probe for identifying dead or membrane-compromised cells in a population.[7][8]

Core Applications:

• Live/Dead Cell Discrimination: DRAQ7™ is a direct replacement for classic viability dyes like Propidium Iodide (PI) and 7-AAD, offering the advantage of far-red fluorescence.[8][9]

• Real-Time Cytotoxicity Assays: The non-toxic nature of DRAQ7™ allows for its inclusion in cell culture media for extended periods, enabling the kinetic monitoring of cell death in response to therapeutic agents.[7][10]

• Dead Cell Exclusion in Flow Cytometry: In flow cytometry and cell sorting, DRAQ7™ can be used to gate out dead cells, ensuring the purity of the analyzed or sorted live cell population.[10][11]

CyTRAK Orange™: A Dual Nuclear and Cytoplasmic Stain

CyTRAK Orange™ is a cell-permeant dye that stains the nucleus with high intensity and the cytoplasm more weakly.[12][13] This differential staining allows for the simultaneous visualization of both cellular compartments.

Core Applications:

• Nuclear and Cytoplasmic Segmentation: The ability to define both the nucleus and the cell perimeter makes CyTRAK Orange™ valuable for automated image analysis and HCS, where precise cellular measurements are required.[13][14]

• Cell Cycle Analysis in Heterogeneous Populations: It can be used for DNA content analysis and to enumerate nucleated cells in complex samples like whole blood without the need for red blood cell lysis.[15][16]

• Multiplexing with GFP and Far-Red Dyes: Its orange fluorescence is compatible with green fluorophores like GFP/FITC and far-red dyes, expanding the possibilities for multi-parameter imaging.[13]

Section 3: Quantitative Data and Spectral Properties

The selection of an appropriate fluorescent probe is critically dependent on its spectral characteristics and compatibility with available imaging hardware.

Probe	Permeability	Excitation Max (nm)	Emission Max (nm)	Common Laser Lines (nm)	Key Applications
DRAQ5™	Live & Fixed Cells	600 / 646	697 (DNA-bound)	488, 568, 633, 647	Nuclear counterstain, Cell cycle analysis, HCS[4][17][18]
DRAQ7™	Dead/Permeabilized Cells Only	600 / 646	697 (DNA-bound)	488, 633, 647	Viability assays, Dead cell exclusion, Cytotoxicity[7][8][19]
CyTRAK Orange™	Live & Fixed Cells	510	610 (DNA-bound)	488, 532	Nuclear/cytoplasmic segmentation, Cell cycle[14][20][21]

Section 4: Experimental Protocols

The following protocols provide a starting point for the application of these dyes. Optimization may be required depending on the cell type, instrumentation, and experimental goals.

Protocol 1: Live-Cell Nuclear Staining with DRAQ5™ for Confocal Microscopy

This protocol outlines the procedure for staining the nuclei of living cells for real-time imaging.

Causality Behind Choices:

• Direct Addition to Media: DRAQ5™ is cell-permeant and can be added directly to the culture medium, simplifying the staining process and minimizing cell stress.[22]

• Incubation at 37°C: Staining is more rapid at physiological temperatures.[22][23]

• No Wash Step: Excess dye does not need to be removed, making this a simple "add-and-read" protocol.[6]

Caption: Live-cell staining workflow with DRAQ5™.

Step-by-Step Methodology:

• Culture cells on a microscopy-compatible vessel (e.g., glass-bottom dish).

• Prepare a working solution of DRAQ5™. For a final concentration of 10 µM in 1 mL of media, add 2 µL of a 5 mM stock solution.

• Add the DRAQ5™ working solution directly to the cell culture medium and gently mix.[23]

• Incubate the cells for 5 to 15 minutes at 37°C, protected from light.[23]

• Image the cells directly without washing. Use appropriate laser lines and emission filters (e.g., excite at 633 nm and collect emission >665 nm).[6]

Protocol 2: Real-Time Viability Assessment with DRAQ7™

This protocol describes how to set up a real-time cytotoxicity assay using DRAQ7™.

Causality Behind Choices:

• Inclusion in Culture Medium: DRAQ7™ is non-toxic to living cells and can be included in the culture medium for the duration of the experiment to continuously monitor cell death.[7][10]

• Low Concentration: A low concentration (e.g., 3 µM) is sufficient to stain dying cells without affecting healthy ones.[7]

• Time-Lapse Imaging: The probe's stability allows for long-term imaging to capture the kinetics of cell death.

Caption: Workflow for a real-time cytotoxicity assay using DRAQ7™.

Step-by-Step Methodology:

• Seed cells in a multi-well imaging plate and allow them to adhere overnight.

• The next day, prepare fresh culture medium containing your test compound at the desired concentrations.

• Add DRAQ7™ to this medium to a final concentration of 1-3 µM.[7][10]

• Remove the old medium from the cells and add the medium containing the test compound and DRAQ7™.

• Place the plate in a live-cell imaging system equipped with environmental control (37°C, 5% CO₂).

• Set up a time-lapse acquisition, capturing both brightfield and far-red fluorescence images at regular intervals (e.g., every 30 minutes for 24-48 hours).

• Analyze the images to quantify the number of DRAQ7™-positive (dead) cells over time.

Protocol 3: Immunofluorescence with CyTRAK Orange™ Counterstaining

This protocol details the use of CyTRAK Orange™ as a nuclear and cytoplasmic counterstain following immunolabeling.

Causality Behind Choices:

• Post-Immunolabeling Staining: CyTRAK Orange™ is typically added after primary and secondary antibody incubations to avoid any potential interference.[12]

• Fixation and Permeabilization: Standard fixation (e.g., with formaldehyde) and permeabilization (e.g., with Triton X-100) are required for intracellular antibody staining and are compatible with CyTRAK Orange™.[24]

• Broad Compatibility: Its spectral properties allow it to be used alongside common antibody conjugates like Alexa Fluor 488.

Caption: Immunofluorescence workflow with CyTRAK Orange™ counterstaining.

Step-by-Step Methodology:

• Grow cells on sterile coverslips.

• Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash three times with PBS.

• Block non-specific binding with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1 hour.

• Incubate with the primary antibody diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

• Wash three times with PBS.

• Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse) diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash three times with PBS.

• Add CyTRAK Orange™ to PBS at a final concentration of 5-10 µM and incubate for 15-30 minutes at room temperature, protected from light.[21]

• Wash once with PBS.

• Mount the coverslip onto a microscope slide using an appropriate mounting medium.

• Image using a fluorescence microscope.

Section 5: Concluding Remarks

Anthraquinone-based fluorescent dyes are robust and versatile tools for fluorescence microscopy. Their far-red spectral properties, combined with tailored cell permeability, enable a wide range of applications from basic cell imaging to complex, real-time functional assays. By understanding the specific properties of probes like DRAQ5™, DRAQ7™, and CyTRAK Orange™, researchers and drug development professionals can design more sophisticated and informative experiments to probe the intricacies of cellular function and response.

References

• Wozniak, M., et al. (2013). Kinetic viability assays using DRAQ7 probe. Current Protocols in Cytometry, 67: 9.40.1-9.40.11. [Link]

• BioStatus. (n.d.). DRAQ7™ TECHNICAL DATA SHEET. Retrieved from [Link]

• Investigating the Binding Mechanism of DRAQ5. (n.d.). Retrieved from [Link]

• Interchim. (n.d.). EXAMPLE PROTOCOLS FOR DRAQ7™. Retrieved from [Link]

• FLUORESCENT ANTHRAQUINONES 1 Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. (2021). Liberty University. Retrieved from [Link]

• BioStatus. (n.d.). CyTRAK Orange™ TECHNICAL DATA SHEET. Retrieved from [Link]

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• BioStatus. (n.d.). DRAQ7™ TECHNICAL DATA SHEET. Retrieved from [Link]

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Application Note &amp; Protocols: A Framework for Developing Enzyme Inhibition Assays for Novel Anthraquinone Derivatives

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic development of enzyme inhibition assays for novel compounds, using 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione as a representative example of the anthraquinone class. While specific enzymatic targets for this particular molecule are not extensively documented, its core anthraquinone structure suggests a high probability of interaction with well-established enzyme families known to be modulated by this scaffold. This guide presents a logical, two-pronged strategy focusing on the most probable targets: Protein Kinases and DNA Topoisomerase II . We provide detailed, self-validating protocols, explain the scientific rationale behind experimental choices, and outline a framework for data analysis and assay validation, enabling robust characterization of novel enzyme inhibitors.

Introduction: The Anthraquinone Scaffold

The compound 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (CAS 56524-77-7) belongs to the anthraquinone family, a class of aromatic compounds widely found in nature and extensively used in medicine and industry.[1][2] The planar, tricyclic core of anthraquinones is a privileged scaffold in drug discovery, known to interact with various biological targets. Many derivatives have been developed as potent therapeutic agents, particularly in oncology.[3][4] For instance, drugs like Mitoxantrone, an anthraquinone derivative, are clinically used anticancer agents that function by inhibiting DNA Topoisomerase II.[4] Furthermore, the anthraquinone skeleton is a common feature in numerous inhibitors of protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in diseases like cancer.[1][3]

Given this precedent, a logical first step in characterizing a novel anthraquinone derivative is to screen it against these two major enzyme classes. This note provides the foundational protocols to perform this initial characterization.

Pre-Assay Compound Characterization

Before commencing any enzyme assay, it is critical to understand the physicochemical properties of the test compound to ensure data integrity.

• Solubility: The compound's solubility is paramount. Most enzyme assays are performed in aqueous buffers. A stock solution of the test compound is typically prepared at a high concentration (e.g., 10-50 mM) in 100% DMSO.[5] It is crucial to ensure the compound does not precipitate when diluted into the final aqueous assay buffer. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid impacting enzyme activity.[6]

• Purity and Identity: Confirm the identity and purity of the compound using analytical methods such as LC-MS and NMR. Impurities can lead to misleading results.

• Stability: Assess the compound's stability in the assay buffer and under the storage conditions. Degradation can lead to a loss of inhibitory activity over time.

• Assay Interference: Anthraquinones are often colored and can be fluorescent, which may interfere with certain assay readout technologies (e.g., absorbance or fluorescence-based assays). It is essential to run controls containing the compound without the enzyme or substrate to identify and correct for any intrinsic signal.

Primary Target Screen: Protein Kinase Inhibition

Rationale: Protein kinases are a large family of enzymes that catalyze the phosphorylation of proteins, a fundamental process in cellular signaling.[5] Their dysregulation is a hallmark of many diseases, making them a major target class for drug discovery.[5] Various anthraquinone derivatives have been reported to inhibit protein kinases, often by competing with ATP for the enzyme's active site.[3] A luminescence-based assay that quantifies ADP production is a highly sensitive and robust method for screening kinase inhibitors.[5]

Protocol: Luminescence-Based Kinase Activity Assay (e.g., ADP-Glo™)

This protocol measures the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.[5]

Materials:

• Kinase of interest (e.g., a receptor tyrosine kinase)

• Kinase-specific substrate peptide

• ATP (at a concentration near the Kₘ for the specific kinase)

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (Test Compound)

• Staurosporine (Positive Control Inhibitor)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the Test Compound and Staurosporine in 100% DMSO.

  • Create a 10-point, 1:3 serial dilution series of the compounds in DMSO. Include a DMSO-only vehicle control.

• Kinase Reaction:

  • In a 384-well plate, add 1 µL of the serially diluted compounds or DMSO control to the appropriate wells.

  • Add 2 µL of the kinase solution (prepared in Kinase Assay Buffer) to each well.

  • Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the reaction by adding 2 µL of the substrate/ATP mixture (prepared in Kinase Assay Buffer).

  • Incubate the plate at 30°C for 60 minutes. The optimal incubation time should be determined empirically to ensure the reaction is in the linear range (typically <20% substrate turnover).

• ADP Detection:

  • After the kinase reaction, add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well. This converts the generated ADP back to ATP, which drives a luciferase reaction.

  • Incubate for 30 minutes at room temperature to allow the luminescent signal to develop and stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal (Relative Light Units, RLU) against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Data Presentation: Hypothetical Kinase Inhibition Data

Compound	Target Kinase	IC₅₀ (nM)
Test Compound	Kinase A	85
Test Compound	Kinase B	1,250
Staurosporine (Control)	Kinase A	6
Staurosporine (Control)	Kinase B	12

Workflow for Kinase Inhibition Assay

Caption: Workflow for the Luminescence-Based Kinase Inhibition Assay.

Secondary Target Screen: Topoisomerase II Inhibition

Rationale: DNA topoisomerases are essential enzymes that resolve topological problems in DNA during processes like replication and transcription.[7][8][9] Type II topoisomerases, such as Topo II, introduce transient double-strand breaks to allow DNA strands to pass through each other.[7] The planar structure of anthraquinones allows them to intercalate into DNA and stabilize the "cleavable complex," where Topo II is covalently bound to the DNA. This prevents the re-ligation of the DNA strands, leading to cell death, a mechanism exploited by many anticancer drugs.[7][10] The kDNA decatenation assay is a classic, reliable method to assess Topo II inhibition.[7][10]

Protocol: Topoisomerase II kDNA Decatenation Assay

This assay measures the ability of Topo II to separate a network of interlocked circular DNA (kinetoplast DNA, or kDNA). Active Topo II releases individual minicircles, which can be visualized by agarose gel electrophoresis. An inhibitor will prevent this decatenation.[7][10]

Materials:

• Human Topoisomerase IIα

• Kinetoplast DNA (kDNA)

• 10x Topo II Assay Buffer (e.g., 500 mM Tris-HCl, 1.25 M KCl, 100 mM MgCl₂, 5 mM DTT, 1 mg/mL BSA, pH 8.0)

• ATP solution (10 mM)

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (Test Compound)

• Etoposide (Positive Control Inhibitor)

• Stop Buffer/Loading Dye (e.g., 5% Sarkosyl, 0.125% bromophenol blue, 25% glycerol)

• 1% Agarose Gel in TAE buffer

• Ethidium Bromide solution (or a safer alternative like SYBR™ Safe)

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10 mM stock solution of the Test Compound and Etoposide in 100% DMSO.

  • Prepare serial dilutions of the compounds in the desired concentration range directly in the reaction tubes or a separate plate. Include a DMSO-only vehicle control.

• Reaction Setup (on ice):

  • For each 20 µL reaction, combine the following in a microcentrifuge tube:

    • 2 µL of 10x Topo II Assay Buffer

    • 2 µL of 10 mM ATP

    • 1 µL of kDNA (e.g., 200 ng/µL)

    • 1 µL of diluted Test Compound, Etoposide, or DMSO

    • Deionized water to bring the volume to 19 µL.

  • Include a "No Enzyme" control (add buffer instead of enzyme) and a "No Inhibitor" control (add DMSO).

• Enzyme Reaction:

  • Initiate the reaction by adding 1 µL of diluted Topoisomerase II enzyme to each tube (except the "No Enzyme" control). The optimal amount of enzyme should be predetermined to achieve complete decatenation in the control reaction within the incubation time.

  • Mix gently and incubate at 37°C for 30 minutes.[8][10]

• Termination and Visualization:

  • Stop the reaction by adding 5 µL of Stop Buffer/Loading Dye.

  • Load the entire reaction mixture into the wells of a 1% agarose gel containing ethidium bromide.

  • Run the gel at 5-10 V/cm until the dye front has migrated approximately 75% of the gel length.[8]

  • Visualize the DNA bands under a UV transilluminator.

• Data Analysis and Interpretation:

  • Catenated kDNA (No Enzyme/Complete Inhibition): Will be trapped in the loading well as a high molecular weight network.

  • Decatenated Minicircles (Active Enzyme): Will migrate into the gel as distinct, faster-moving bands.

  • Partial Inhibition: A decrease in the intensity of decatenated minicircle bands and an increase in catenated kDNA in the well will be observed. The IC₅₀ can be estimated as the concentration at which the decatenation is reduced by approximately 50%.

Workflow for kDNA Decatenation Assay

Caption: Workflow for the Topoisomerase II kDNA Decatenation Assay.

Assay Validation and Self-Validating Systems

For any enzyme assay to be trustworthy, it must be properly validated.[2][11] This involves establishing that the assay is robust, reproducible, and suitable for its intended purpose.[12]

Key Validation Parameters:

• Assay Window (Signal-to-Background): The ratio of the signal in the uninhibited control to the signal in the fully inhibited (or no enzyme) control. A ratio of >3 is generally acceptable.

• Z'-Factor: A statistical measure of assay quality that accounts for both the assay window and the data variation. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for high-throughput screening.

• Reproducibility: Assays should be reproducible on different days and with different batches of reagents.[12]

• Enzymatic Purity: The observed activity should come from the target enzyme. This can be confirmed using specific inhibitors or by comparing results from different enzyme sources.[13]

A self-validating system includes controls within every experiment that confirm the assay is performing as expected. This includes:

• Negative (Vehicle) Control (e.g., DMSO): Defines 0% inhibition.

• Positive Control Inhibitor (e.g., Staurosporine, Etoposide): A known inhibitor that confirms the enzyme is sensitive to inhibition. Its IC₅₀ should be consistent across experiments.

• No Enzyme Control: Defines 100% inhibition or background signal.

Conclusion and Future Directions

This application note provides a foundational strategy for the initial characterization of novel anthraquinone inhibitors like 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione. By targeting the most probable enzyme classes—protein kinases and topoisomerase II—researchers can efficiently determine the primary mechanism of action. The detailed protocols for a high-throughput luminescence assay and a confirmatory gel-based assay provide a robust starting point. Following a positive "hit" in these initial screens, further studies are necessary to determine the mechanism of inhibition (e.g., competitive, non-competitive), assess selectivity against a broader panel of enzymes, and ultimately validate the findings in cell-based models.[14][15]

References

• Shchekotikhin, A. E., Glazunova, V. A., & Dezhenkova, L. G. (2019). Anthraquinone-based derivatives as potent inhibitors for receptor tyrosine kinases. Bioorganic & Medicinal Chemistry Letters, 29(18), 2563-2568.
• BenchChem. (2025). Application Notes and Protocols for Topoisomerase II Inhibition Assay Using Epiisopodophyllotoxin. BenchChem Technical Documents.

• Lin, Z., et al. (2024). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development. AAPS Journal, 26(5), 97. [Link]

• Nitiss, J. L., et al. (2013). Topoisomerase Assays. Current Protocols in Pharmacology, Chapter 3, Unit 3.3. [Link]

• BenchChem. (2025). Application Notes and Protocols for Kinase Activity Assays. BenchChem Technical Documents.

• Nitiss, J. L., Soans, E., Rogojina, A., Seth, A., & Mishina, M. (2012). Topoisomerase assays. Current protocols in pharmacology, Chapter 3, Unit3.3. [Link]

• Nain-Pereza, A., et al. (2022). Anthraquinone derivatives as ADP-competitive inhibitors of liver pyruvate kinase. European Journal of Medicinal Chemistry, 236, 114270. [Link]

• Nitiss, J. L. (2012). Topoisomerase assays. Current Protocols in Pharmacology, 57(1), 3.3.1-3.3.26. [Link]

• Maxwell, A., & Lawson, D. M. (2009). Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. Methods in Molecular Biology, 582, 161-176. [Link]

• Acar, Y., et al. (2025). Inhibition Effects of Some Phenolic Anthraquinone Derivatives on Lactoperoxidase Activity. Food Biophysics, 20, 68-84. [Link]

• Beck, B., et al. (2012). Validating Identity, Mass Purity and Enzymatic Purity of Enzyme Preparations. Assay Guidance Manual, National Center for Biotechnology Information (US). [Link]

• Wang, Y., et al. (2024). Novel Anthraquinone-Based Benzenesulfonamide Derivatives and Their Analogues as Potent Human Carbonic Anhydrase Inhibitors with Antitumor Activity. Molecules, 29(6), 1345. [Link]

• Nain-Pereza, A., et al. (2022). Anthraquinone derivatives as ADP-competitive inhibitors of liver pyruvate kinase. European Journal of Medicinal Chemistry, 236, 114270. [Link]

• Lin, Z., et al. (2024). Best Practices for Development and Validation of Enzymatic Activity Assays. ResearchGate. [Link]

• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 23(10), 2575. [Link]

• Shapiro, A. B. (2015). Response to "Can anyone suggest a protocol for a kinase assay?". ResearchGate. [Link]

• Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research Blog. [Link]

• Adriaenssens, E. (2023). In vitro kinase assay. protocols.io. [Link]

• PubChem. (n.d.). 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. PubChem Compound Summary for CID 83633. [Link]

• Yasgar, A., et al. (2020). Strategies to develop enzyme assays for HTS. Drug Discovery Today: Technologies, 35, 29-37. [Link]

• LookChem. (n.d.). 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. LookChem. [Link]

• BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs Blog. [Link]

• Biocatalysts Ltd. (2019). Improving a Customer's Enzyme Assay to ensure Product Viability. Biocatalysts Ltd News. [Link]

• B-CUBE. (2021). Strategies for Assay Selection and for the Development of Robust Biochemical Assays. B-CUBE Presentations. [Link]

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• Fisyuk, A. S., & Fedorova, O. V. (2021). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Biointerface Research in Applied Chemistry, 11(6), 14103-14114. [Link]

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Application Note and Protocols for the Fluorometric Analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Abstract

This document provides a comprehensive guide to the experimental setup and protocols for measuring the fluorescence of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. Anthraquinone derivatives are a significant class of compounds with applications ranging from dyes to pharmaceuticals, and their fluorescent properties are of considerable interest for developing novel probes and analytical methods.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering detailed methodologies for accurate and reproducible fluorescence measurements. We will cover the foundational principles of fluorescence, instrument setup, sample preparation, spectral acquisition, and advanced characterization, including the determination of the fluorescence quantum yield. The causality behind experimental choices is explained to ensure a deep understanding of the methodology, promoting scientific integrity and robust results.

Introduction to Anthraquinone Fluorescence

Anthraquinones are aromatic organic compounds derived from anthracene.[3] While the basic anthraquinone core is weakly fluorescent, the introduction of electron-donating substituents, such as amino (-NH₂) and hydroxyl (-OH) groups, can significantly enhance fluorescence properties.[3] The compound of interest, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, possesses multiple such groups, suggesting it may exhibit significant fluorescence. The rigid, planar structure of the anthraquinone core, combined with these substituents, creates a conjugated π-system that is conducive to strong absorption of light and subsequent emission.[1] Understanding the fluorescence characteristics of this molecule is crucial for its potential applications in cellular imaging, sensing, and as a fluorescent label in drug discovery.[]

Fluorescence spectroscopy is an exceptionally sensitive technique used to study the electronic structure of molecules.[3] It involves exciting a molecule with light of a specific wavelength, causing it to move to a higher electronic energy state. The molecule then rapidly relaxes to the ground state, emitting the excess energy as a photon of light at a longer wavelength.[1] This process is visually represented by a Jablonski diagram.

Caption: A simplified Jablonski diagram illustrating electronic transitions.

Materials and Instrumentation

Reagents

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (Purity > 95%)

• Solvents: Use fluorescence-grade or HPLC-grade solvents to minimize background fluorescence. The choice of solvent is critical as it can significantly influence the fluorescence spectra (solvatochromism).[5][6] A range of solvents with varying polarities should be tested to fully characterize the compound.

  • Ethanol (Polar, Protic)

  • Acetonitrile (Polar, Aprotic)

  • Toluene (Nonpolar)

  • Cyclohexane (Nonpolar)

• Quantum Yield Standard (Optional): For determining the fluorescence quantum yield, a standard with a known quantum yield and similar absorption/emission range is required. Quinine sulfate in 0.1 M H₂SO₄ is a common standard for excitation wavelengths around 350 nm.[7][8]

Instrumentation

• Spectrofluorometer: A modern spectrofluorometer is required, equipped with:

  • A high-intensity Xenon arc lamp or LED light source.

  • Excitation and emission monochromators for wavelength selection.

  • A sample holder for standard 10 mm path length quartz cuvettes.

  • A sensitive detector, typically a photomultiplier tube (PMT).[9]

• UV-Vis Spectrophotometer: Necessary for measuring the absorbance of the solutions, which is required for quantum yield calculations and to ensure concentrations are within the linear range.

• Analytical Balance: For accurate weighing of the compound.

• Volumetric Glassware: Class A for accurate preparation of solutions.

• Quartz Cuvettes: Use four-sided polished quartz cuvettes for fluorescence measurements.

Experimental Protocols

The following protocols provide a step-by-step guide for the comprehensive fluorometric analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Caption: General experimental workflow for fluorescence analysis.

Protocol 1: Stock Solution and Sample Preparation

The accuracy of fluorescence measurements begins with careful sample preparation. It is critical to work with dilute solutions to avoid inner filter effects, where the sample itself reabsorbs the emitted light.[3][10]

• Prepare a Stock Solution (e.g., 1 mM):

  • Accurately weigh approximately 2.84 mg of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (MW: 284.27 g/mol ).

  • Dissolve the compound in 10 mL of the chosen solvent (e.g., ethanol) in a Class A volumetric flask. Use sonication if necessary to ensure complete dissolution.

• Prepare Working Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working solutions with concentrations ranging from approximately 0.1 µM to 10 µM.

• Verify Absorbance:

  • Using a UV-Vis spectrophotometer, measure the absorbance spectrum of the most concentrated working solution.

  • Crucial Check: The absorbance at the intended excitation wavelength must be less than 0.1 to maintain a linear relationship between fluorescence intensity and concentration and to avoid the inner filter effect.[10] If the absorbance is too high, dilute the solution further.

Protocol 2: Determination of Optimal Excitation and Emission Wavelengths

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the Xenon lamp to stabilize for at least 30 minutes.

  • Set the instrument parameters. Typical starting parameters are provided in the table below.

Parameter	Recommended Setting	Rationale
Excitation Slit Width	5 nm	Balances signal intensity with spectral resolution.
Emission Slit Width	5 nm	Balances signal intensity with spectral resolution.
Scan Speed	120 nm/min	A moderate speed to ensure good signal-to-noise ratio.
PMT Voltage	Medium (e.g., 600V)	Adjust to keep the signal within the linear range of the detector.

• Blank Measurement:

  • Fill a quartz cuvette with the pure solvent.

  • Place the cuvette in the sample holder and acquire a blank spectrum to measure and subtract the background signal, including any Raman scattering from the solvent.

• Emission Spectrum Acquisition:

  • Based on the UV-Vis absorbance spectrum, choose an initial excitation wavelength (λ_ex) near the longest-wavelength absorption maximum.

  • Place a dilute sample of the anthraquinone derivative in the spectrofluorometer.

  • Scan the emission monochromator over a wavelength range starting ~20 nm above the excitation wavelength to ~800 nm.

  • The peak of this spectrum is the maximum emission wavelength (λ_em).

• Excitation Spectrum Acquisition:

  • Set the emission monochromator to the λ_em value determined in the previous step.

  • Scan the excitation monochromator from ~250 nm up to ~10 nm below the set emission wavelength.

  • The resulting spectrum should resemble the UV-Vis absorption spectrum, and its peak confirms the optimal excitation wavelength (λ_ex).

Protocol 3: Relative Fluorescence Quantum Yield (Φ_F) Determination

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process.[7][8] It is defined as the ratio of photons emitted to photons absorbed. The relative method, using a well-characterized standard, is a reliable and widely used approach.[10][11]

• Select a Standard: Choose a standard with a known quantum yield (Φ_std) that absorbs and emits in a similar spectral region to your sample. For example, if the anthraquinone absorbs around 350-450 nm, quinine sulfate in 0.1 M H₂SO₄ (Φ_std = 0.54) is a suitable choice.[7]

• Prepare Solutions: Prepare dilute solutions of both the unknown sample (x) and the standard (std) in the same solvent (or a solvent with a similar refractive index). The absorbance of these solutions at the chosen excitation wavelength should be kept below 0.1.

• Measure Absorbance: Using a UV-Vis spectrophotometer, measure the absorbance (A) of both the unknown and standard solutions at the excitation wavelength.

• Measure Fluorescence Spectra:

  • Using the spectrofluorometer with identical instrument settings (slits, PMT voltage), record the fluorescence emission spectrum for both the unknown and the standard.

  • Ensure the same excitation wavelength is used for both measurements.

• Calculate Quantum Yield:

  • Integrate the area under the fluorescence emission curves for both the sample (I_x) and the standard (I_std).

  • The quantum yield of the unknown sample (Φ_x) is calculated using the following equation:[10]

  Φ_x = Φ_std * (I_x / I_std) * (A_std / A_x) * (η_x² / η_std²)

  Where:

  • Φ is the fluorescence quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

  Note: If the same solvent is used for both the sample and the standard, the refractive index term (η_x² / η_std²) cancels out.

Caption: Relationship of measurements for quantum yield calculation.

Data Analysis and Interpretation

Spectral Characteristics

• Excitation and Emission Maxima (λ_ex, λ_em): Report the wavelengths of maximum intensity from the excitation and emission spectra.

• Stokes Shift: Calculate the Stokes shift, which is the difference in energy (or wavelength) between the excitation and emission maxima. A larger Stokes shift is often desirable in imaging applications to minimize spectral overlap.[1]

  • Stokes Shift (nm) = λ_em - λ_ex

Environmental Effects

• Solvatochromism: Plot the emission maximum (λ_em) as a function of solvent polarity. A shift to longer wavelengths (red shift) with increasing solvent polarity often indicates a more polar excited state compared to the ground state.[6][12]

• Quenching: The presence of certain substances (quenchers) can decrease fluorescence intensity. Common quenchers include dissolved oxygen and heavy atoms.[13][14] If quenching is suspected, de-gassing the solvent may be necessary.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No or very low signal	Concentration too low; Incorrect λ_ex or λ_em; PMT voltage too low; Slits too narrow.	Increase concentration; Re-run spectra to find peaks; Increase PMT voltage; Widen slits.
Signal is saturated/flat-topped	Concentration too high; PMT voltage too high.	Dilute sample; Decrease PMT voltage.
Poor spectral shape/noise	Lamp instability; Low sample concentration; Scan speed too fast.	Allow lamp to warm up fully; Increase concentration (while keeping A < 0.1); Decrease scan speed.
Inconsistent results	Sample degradation (photobleaching); Temperature fluctuations; Cuvette not clean.	Minimize light exposure; Use a temperature-controlled sample holder; Thoroughly clean cuvettes with appropriate solvent.
Non-linear calibration curve	Inner filter effect due to high concentrations.	Ensure all standards have an absorbance < 0.1 at the excitation wavelength.

Conclusion

This application note provides a robust framework for the detailed characterization of the fluorescence properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. By following these protocols, researchers can obtain high-quality, reproducible data on the compound's excitation and emission spectra, Stokes shift, and fluorescence quantum yield. A thorough understanding of these photophysical parameters is essential for leveraging the full potential of this and similar fluorescent molecules in scientific research and development.

References

• Brouwer, A. M. (2011). Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report). Pure and Applied Chemistry, 83(12), 2213-2228. [Link]

• Gande, S. L. (2021). FLUORESCENT ANTHRAQUINONES: Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. Liberty University. [Link]

• Williams, A. T. R., Winfield, S. A., & Miller, J. N. (1983). Relative fluorescence quantum yields using a computer-controlled luminescence spectrometer. Analyst, 108(1290), 1067-1071. [Link]

• Resch-Genger, U., Rurack, K., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15, 2845-2873. [Link]

• Roy, R. B., et al. (1994). Dynamics of the fluorescence quenching of 1,4-dihydroxy-, 1-amino-4-hydroxy- and 1,4-diamino-9,10-anthraquinones by aromatic hydrocarbons. Journal of the Chemical Society, Faraday Transactions, 90(13), 1867-1873. [Link]

• Chirita, P., & Chiorcea-Paquim, A. M. (2007). STUDY OF THE FLUORESCENCE-QUENCHING OF Mg-TNP BY ANIONIC ANTHRAQUINONES. Journal of Optoelectronics and Advanced Materials, 9(6), 1736-1739. [Link]

• Nanoco Technologies Ltd. (2008). Protocol for fluorescence quantum yield determination. [Link]

• Valeur, B., & Berberan-Santos, M. N. (2012). Molecular Fluorescence: Principles and Applications. Wiley-VCH. [Link]

• Tleugabulova, M., et al. (2024). A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. Molecules, 29(5), 1145. [Link]

• Molecular Devices. What is Fluorescence, Spectrofluorometer. [Link]

• Evident Scientific. Solvent Effects on Fluorescence Emission. [Link]

• Gemeda, F. T. (2017). A Review on Effect of Solvents on Fluorescent Spectra. Chemical Science International Journal, 18(3), 1-12. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 83633, 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. [Link]

• Lu, C. H., & Whang, T. J. (2025). Generalized Solvent Effect on the Fluorescence Performance of Spiropyran for Advanced Quick Response Code Dynamic Anti-Counterfeiting Sensing. Polymers, 17(4), 856. [Link]

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The Application of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione as a Disperse Dye in Textile Research: A Technical Guide

Introduction: Unveiling a Potent Chromophore for Synthetic Textiles

The coloration of synthetic fibers, particularly polyester, presents a unique set of challenges due to their hydrophobic nature and crystalline structure. Disperse dyes, a class of non-ionic chromophores with low water solubility, are uniquely suited for this purpose, forming a fine aqueous dispersion that can penetrate the fiber matrix under high-temperature conditions. Within this class, anthraquinone derivatives are renowned for their brilliant shades, good light fastness, and overall stability. This technical guide focuses on a specific anthraquinone dye, 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (CAS No. 56524-77-7), a compound with significant potential in textile research and development for achieving deep and vibrant hues on polyester fabrics.

This document serves as a comprehensive resource for researchers and scientists, providing not only detailed protocols for the application of this dye but also the scientific rationale underpinning these methodologies. By understanding the "why" behind each step, from dye bath preparation to fastness testing, researchers can better troubleshoot, innovate, and optimize their textile dyeing processes.

Physicochemical Properties of the Dye

A thorough understanding of the dye's fundamental properties is critical for its effective application. 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is an organic compound characterized by its anthraquinone core, substituted with amino and hydroxyl groups that act as auxochromes, influencing its color and affinity for polyester fibers[1].

Property	Value	Source
IUPAC Name	1-amino-4,5-dihydroxy-8-(methylamino)anthracene-9,10-dione	PubChem
CAS Number	56524-77-7	EPA, PubChem
Molecular Formula	C15H12N2O4	PubChem
Molecular Weight	284.27 g/mol	EPA, PubChem
Appearance	Data not available; typically a colored powder	-
Solubility	Sparingly soluble in water; slightly soluble in Dichloromethane, DMSO, Ethanol, Methanol	LookChem[1]
Boiling Point	629°C at 760 mmHg	LookChem[1]
Density	1.6 g/cm³	LookChem[1]

Mechanism of Dyeing: A Diffusion-Based Interaction

The dyeing of polyester with 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is a physical process governed by diffusion. Unlike ionic dyes that form chemical bonds with the fiber, disperse dyes are "dissolved" in the solid polyester fiber. The process is initiated by heating the dye bath to a temperature above the glass transition temperature of polyester (typically around 130°C in high-temperature dyeing)[2][3]. This elevated temperature causes the amorphous regions of the polyester fibers to swell, increasing the mobility of the polymer chains and creating temporary voids[2][4]. The finely dispersed, non-ionic dye molecules can then diffuse from the aqueous phase into these voids within the fiber structure. Upon cooling, the fiber's structure contracts, physically trapping the dye molecules within the polymer matrix[2]. The color is then held by van der Waals forces and dipole interactions between the dye and the polyester molecules.

Experimental Protocols

The following protocols provide a detailed methodology for the application and evaluation of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione on polyester fabric.

Protocol 1: High-Temperature Exhaust Dyeing of Polyester

This is the most common and effective method for achieving deep and level dyeing on polyester with disperse dyes.

Materials and Equipment:

• 100% Polyester fabric, scoured (pre-washed to remove impurities)

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

• Dispersing agent (e.g., a lignosulphonate-based product)

• Acetic acid (to adjust pH)

• High-temperature, high-pressure laboratory dyeing machine

• Beakers, graduated cylinders, and a magnetic stirrer

• Laboratory oven

Procedure:

• Fabric Preparation: Begin with scoured and dried polyester fabric. Accurately weigh the fabric sample.

• Dye Dispersion Preparation:

  • Accurately weigh the required amount of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (e.g., 1% on weight of fabric, o.w.f., for a medium shade).

  • Create a smooth, lump-free paste by mixing the dye powder with a small amount of a dispersing agent (a 1:1 to 1:2 dye-to-dispersant ratio is a good starting point) and a small volume of warm water (40-50°C)[2].

  • Gradually add more warm water to this paste while stirring continuously to form a fine, stable dispersion[2].

• Dye Bath Preparation:

  • Fill the dyeing vessel with water to achieve a liquor-to-goods ratio (L.R.) of 10:1 (e.g., for a 10g fabric sample, use 100 mL of water).

  • Add the prepared dye dispersion to the dye bath.

  • Adjust the pH of the dye bath to 4.5-5.5 using a few drops of acetic acid. This acidic environment is optimal for dye exhaustion and stability[5][6].

• Dyeing Cycle:

  • Introduce the scoured polyester fabric into the dye bath at approximately 60°C[2].

  • Seal the dyeing machine and run for 10 minutes at this temperature to ensure even wetting of the fabric.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute[2].

  • Hold the temperature at 130°C for 45-60 minutes, ensuring continuous circulation of the dye liquor for level dyeing[2].

  • Cool the dye bath down to 70°C at a rate of 2.0-2.5°C per minute[2].

• Post-Dyeing Treatment (Reduction Clearing):

  • Drain the dye bath and rinse the dyed fabric with hot water (60-70°C), followed by a cold water rinse.

  • Prepare a reduction clearing bath containing:

    • Sodium hydrosulfite (1-2 g/L)

    • Caustic soda (sodium hydroxide) (1-2 g/L)

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes. This step is crucial for removing unfixed dye from the fiber surface, which significantly improves wash fastness[6].

  • Drain the reduction clearing bath, rinse the fabric thoroughly with hot water, then cold water, and neutralize with a dilute acetic acid solution if necessary.

• Drying: Finally, dry the dyed fabric in an oven or air-dry.

Diagram of the High-Temperature Exhaust Dyeing Workflow:

Caption: High-temperature exhaust dyeing workflow for polyester.

Protocol 2: Evaluation of Color Fastness to Washing

This protocol is based on the ISO 105-C06 standard, which is widely used to assess the resistance of a textile's color to domestic and commercial laundering[7].

Materials and Equipment:

• Dyed polyester sample (from Protocol 1)

• Multifiber adjacent fabric (containing acetate, cotton, nylon, polyester, acrylic, and wool)

• ECE reference detergent

• Sodium perborate

• Launder-Ometer or a similar washing fastness tester

• Stainless steel balls (6 mm diameter)

• Grey Scale for assessing color change and staining (ISO 105-A02 and ISO 105-A03)

• Color matching cabinet

Procedure:

• Specimen Preparation:

  • Cut a specimen of the dyed polyester fabric (e.g., 4 cm x 10 cm).

  • Cut a piece of multifiber adjacent fabric of the same size.

  • Sew the dyed specimen and the multifiber fabric together along one of the shorter edges[8].

• Washing Procedure (Example: ISO 105-C06 A2S test):

  • Prepare the washing solution containing 4 g/L ECE detergent and 1 g/L sodium perborate in deionized water.

  • Place the composite specimen in a stainless steel container of the Launder-Ometer.

  • Add 150 mL of the washing solution and 10 stainless steel balls[8].

  • Seal the container and place it in the Launder-Ometer.

  • Run the test at 40°C for 30 minutes.

• Rinsing and Drying:

  • After the cycle, remove the specimen, rinse it thoroughly with hot and then cold deionized water.

  • Squeeze out the excess water.

  • Separate the dyed fabric from the multifiber fabric by cutting the stitching, leaving one short edge attached.

  • Dry the specimens in a laboratory oven at a temperature not exceeding 60°C.

• Assessment:

  • Allow the dried specimens to condition in a standard atmosphere for at least 4 hours.

  • In a color matching cabinet under a standard illuminant (e.g., D65), visually assess:

    • The change in color of the dyed specimen compared to an unwashed original sample using the Grey Scale for Color Change (rated from 1 to 5, where 5 is no change).

    • The degree of staining on each of the six fiber strips of the multifiber fabric using the Grey Scale for Staining (rated from 1 to 5, where 5 is no staining).

Protocol 3: Evaluation of Color Fastness to Light

This protocol is based on the AATCC Test Method 16.3, which evaluates the resistance of the color to fading when exposed to a xenon-arc lamp, simulating exposure to sunlight[9].

Materials and Equipment:

• Dyed polyester sample (from Protocol 1)

• Lightfastness tester equipped with a xenon-arc lamp (Fadometer)

• AATCC Blue Wool Lightfastness Standards

• Cardboard masks

• Grey Scale for assessing color change (ISO 105-A02)

Procedure:

• Specimen Preparation:

  • Mount a strip of the dyed polyester fabric in a cardboard frame.

  • Cover a portion of the specimen with an opaque card to serve as the unexposed original.

• Exposure:

  • Place the mounted specimen and a set of AATCC Blue Wool Lightfastness Standards in the xenon-arc lightfastness tester.

  • Expose the specimens to the light from the xenon-arc lamp under controlled conditions of temperature and humidity.

  • The duration of exposure is typically for a specified number of AATCC Fading Units (AFUs), often 20 or 40 AFUs for general textile testing[10][11].

• Assessment:

  • After exposure, remove the specimen from the tester.

  • Compare the color of the exposed portion of the specimen to the unexposed portion using the Grey Scale for Color Change.

  • The lightfastness rating is determined by identifying which Blue Wool Standard shows a similar amount of fading to the tested specimen. The rating is given as the number of the Blue Wool Standard (e.g., L4, L5).

Data Analysis and Interpretation

Colorimetric Measurement

Objective evaluation of color is achieved using a reflectance spectrophotometer to measure the color coordinates in the CIELAB color space[12][13]. This provides a quantitative measure of the color obtained.

The key parameters are:

• L* : Lightness (0 = black, 100 = white)

• a : Red/green coordinate (+a is red, -a* is green)

• b : Yellow/blue coordinate (+b is yellow, -b* is blue)

• C* : Chroma (saturation)

• h° : Hue angle

Expected Data:

The application of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is expected to produce shades in the blue to violet range, depending on the dyeing conditions and concentration.

Parameter	Expected Range (1% o.w.f. dyeing)	Interpretation
L	25 - 40	Indicates a relatively dark shade.
a	+5 to +20	Indicates a reddish component to the blue.
b	-20 to -40	Indicates a strong blue component.
C	25 - 45	Represents a saturated, vibrant color.
h°	280 - 310	Corresponds to the violet-blue region of the color space.

Fastness Properties

The performance of the dyed fabric is critically assessed by its fastness properties.

Fastness Test	Standard	Expected Rating	Significance
Washing Fastness (Color Change)	ISO 105-C06	4-5	Excellent resistance to color loss during laundering.
Washing Fastness (Staining on Polyester)	ISO 105-C06	4-5	Minimal transfer of color to adjacent polyester materials.
Light Fastness	AATCC 16.3 (40 AFUs)	5-6	Good to very good resistance to fading upon exposure to light.

Chemical Interaction and Bonding

The interaction between the disperse dye and the polyester fiber is primarily physical, not chemical. The dye molecules are held within the amorphous regions of the polyester by intermolecular forces.

Diagram of Dye-Fiber Interaction:

Caption: Physical entrapment of the dye within the polyester matrix.

Conclusion and Future Directions

1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione demonstrates significant promise as a disperse dye for polyester, capable of producing deep, vibrant shades with good fastness properties. The protocols outlined in this guide provide a robust framework for its application and evaluation in a research setting. Future research could explore the optimization of dyeing parameters to enhance dye uptake and fastness, investigate the use of novel, environmentally friendly dispersing agents, and study the dye's performance on polyester microfiber and blended fabrics. A deeper understanding of the structure-property relationships of this and similar anthraquinone dyes will continue to drive innovation in the field of textile coloration.

References

• Textile Learner. (2012, January 22). Dyeing of Polyester Fabric with Disperse Dyes. Available at: [Link]

• Colourinn. (n.d.). The Polyester Carrier Dyeing Process Using Disperse Dyes. Available at: [Link]

• George Weil. (2015, June 19). Disperse Dye for Dyeing and Printing Polyester and Sythetic Fabrics. Available at: [Link]

• AATCC. (2021, September 2). AATCC 16 Colorfastness to Light. Available at: [Link]

• Brentano Fabrics. (n.d.). Colorfastness [ ACT testing standards ]. Available at: [Link]

• TESTEX. (n.d.). Interpretation of the Standard for Colour Fastness to Washing：ISO105-C06:2010. Available at: [Link]

• QIMA. (2025, March 13). Colorfastness Test Methods for Textiles: Complete Guide. Available at: [Link]

• Textile Study Center. (2018, February 18). Dyeing Of Polyester Fabric With Disperse Dyes. Available at: [Link]

• ArcWear. (n.d.). Chromaticity Colorfastness to Xenon Arc AATCC TM16.3. Available at: [Link]

• Association for Contract Textiles. (n.d.). Colorfastness to Light ACT Voluntary Performance Guidelines Test Method Descriptions. Available at: [Link]

• Textile Tester. (2024, August 20). ISO 105 C06 Color Fastness to Washing Test Method. Available at: [Link]

• QIMA. (2025, March 13). AATCC 16.3 Colorfastness to Light Test Method: A Guide. Available at: [Link]

• Google Patents. (n.d.). US3785766A - Process for dyeing polyester textiles with anthraquinone dyestuffs by thermofixation.

• Textile Learner. (2021, December 20). Colour Fastness to Washing Procedure (ISO 105 C06). Available at: [Link]

• GESTER Instruments. (2025, November 30). ISO 105 C06 Washing Fastness Tester Guide. Available at: [Link]

• LookChem. (n.d.). Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. Available at: [Link]

• ResearchGate. (2021, May 5). (PDF) Dyeing of polyester fibers with sulfur- and nitrogen-containing anthraquinone derivatives. Available at: [Link]

• Scribd. (n.d.). Dyeing of 100% Polyester Fabric With Disperse Dye by Exhaust Method. Available at: [Link]

• AUTUMN COLOR CO.,LTD. (2025, May 23). How to Dye Polyester with Disperse Dyes: Step-by-Step. Available at: [Link]

• Inpressco. (2015, March 13). CIELAB Color Spaces of Reactive Dyed Cotton Fabric Predisposed by Correlated Color Temperature of Illuminant and Depth of Shade. Available at: [Link]

• Wikipedia. (n.d.). Disperse dye. Available at: [Link]

• ResearchGate. (2019, March). Synthesis and efficient dyeing of anthraquinone derivatives on polyester fabric with supercritical carbon dioxide | Request PDF. Available at: [Link]

• a review of color measurments in the textile industry. (n.d.). Available at: [Link]

• ResearchGate. (2025, August 6). Exhaust dyeing of polyester‐based textiles using high‐temperature–alkaline conditions | Request PDF. Available at: [Link]

• MedCrave online. (2017, May 23). Color concept in textiles: a review. Available at: [Link]

• Unitycolor. (n.d.). Color Measurement in Coating, Plastic, Textile and Food Industries. Available at: [Link]

• ResearchGate. (n.d.). Colorimetric data and the CIELAB color coordinate values (CIELAB units)... | Download Scientific Diagram. Available at: [Link]

• EPA. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- - Substance Details. Available at: [Link]

• PubChem. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2021, March 6). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Available at: [Link]

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• 13. Color Measuring Instruments in several Industries. [unitycolor.com]

Application Note: Quantitative Analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione in Human Plasma by HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione is a synthetic anthracenedione derivative with potential pharmacological activity.[1] As with many novel chemical entities, understanding its pharmacokinetic and pharmacodynamic profile is crucial for preclinical and clinical development. Accurate quantification of this compound in biological matrices such as plasma is fundamental to determining key parameters like absorption, distribution, metabolism, and excretion (ADME).

Currently, there is a lack of published specific bioanalytical methods for 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. However, its chemical structure shares significant similarities with the well-characterized antineoplastic agent, Mitoxantrone.[2][3][4][5] Both molecules feature a dihydroxyanthraquinone core with amino-substituted side chains, suggesting that analytical methodologies developed for Mitoxantrone can be effectively adapted.[6][7]

This application note details a robust and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantitative determination of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione in human plasma. The described protocol, adapted from established methods for Mitoxantrone, has been fully validated in accordance with the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidelines to ensure reliability and accuracy.[8][9]

Principle of the Method

The analytical method involves the extraction of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and an internal standard (IS), Mitoxantrone, from human plasma via a combination of protein precipitation and solid-phase extraction (SPE). The extracted analytes are then separated using reversed-phase HPLC and detected by a triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI) mode. Quantification is achieved by multiple reaction monitoring (MRM) of the precursor-to-product ion transitions for both the analyte and the IS.

Materials and Reagents

• Analytes and Internal Standard:

  • 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione (purity ≥98%)

  • Mitoxantrone (Internal Standard, purity ≥98%)[3]

• Solvents and Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (Type I, 18.2 MΩ·cm)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (LC-MS grade)

  • Trichloroacetic acid (reagent grade)

• Biological Matrix:

  • Drug-free human plasma (with K2EDTA as anticoagulant) from at least six individual donors.

• Consumables:

  • Polypropylene microcentrifuge tubes (1.5 mL)

  • Pipette tips

  • Oasis HLB 1 cc (30 mg) Solid-Phase Extraction cartridges

  • HPLC vials with inserts

• Instrumentation:

  • Triple quadrupole mass spectrometer with an electrospray ionization source

  • HPLC system with a binary pump, degasser, autosampler, and column oven

  • Nitrogen generator

  • Analytical balance

  • Centrifuge

  • Vortex mixer

  • SPE vacuum manifold

Preparation of Standard and Quality Control Solutions

Primary stock solutions of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and Mitoxantrone (IS) were prepared in methanol at a concentration of 1 mg/mL. These were stored at -20°C. Working solutions for calibration standards and quality control (QC) samples were prepared by serial dilution of the stock solutions with a 50:50 (v/v) mixture of methanol and water.

Calibration curve (CC) standards were prepared by spiking blank human plasma with the appropriate working solutions to achieve final concentrations of 0.5, 1, 5, 10, 50, 100, 400, and 500 ng/mL. QC samples were prepared in a similar manner at four concentration levels:

• LLOQ QC: 0.5 ng/mL (Lower Limit of Quantification)

• Low QC: 1.5 ng/mL

• Mid QC: 75 ng/mL

• High QC: 450 ng/mL

Sample Preparation Protocol

The sample preparation procedure is designed to efficiently remove plasma proteins and phospholipids, which can cause ion suppression and interfere with the analysis.[10] A combination of protein precipitation followed by solid-phase extraction provides a clean extract and enhances method sensitivity.[11][12]

• Aliquoting: To a 1.5 mL polypropylene tube, add 100 µL of plasma sample (CC, QC, or unknown).

• Internal Standard Addition: Add 10 µL of the Mitoxantrone IS working solution (1 µg/mL in 50:50 methanol/water) to all samples except for the blank matrix.

• Protein Precipitation: Add 200 µL of 10% (w/v) trichloroacetic acid in acetonitrile. This step denatures and precipitates the plasma proteins.

• Vortex and Centrifugation: Vortex the tubes for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• SPE Conditioning: While the samples are centrifuging, condition the Oasis HLB SPE cartridges by passing 1 mL of methanol followed by 1 mL of water through them.

• Sample Loading: Transfer the supernatant from the centrifuged tubes to the conditioned SPE cartridges.

• Washing: Wash the cartridges with 1 mL of 5% methanol in water to remove residual salts and other polar interferences.

• Elution: Elute the analyte and IS from the cartridges with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (90:10 water:acetonitrile with 0.1% formic acid).

• Analysis: Transfer the reconstituted sample to an HPLC vial with an insert for analysis.

Caption: Workflow for the extraction of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione from plasma.

HPLC-MS/MS Conditions

The chromatographic and mass spectrometric parameters were optimized to achieve good peak shape, separation from matrix components, and high sensitivity.

Parameter	Condition
HPLC System	Standard UPLC/HPLC System
Column	C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 95% B over 3.0 min, hold at 95% B for 1.0 min, return to 10% B and re-equilibrate for 1.0 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte: m/z 285.1 → 212.1 (Quantifier), m/z 285.1 → 184.1 (Qualifier)IS (Mitoxantrone): m/z 445.2 → 372.2
Collision Energy	Optimized for each transition
Source Temperature	550°C

Method Validation

The method was validated according to the FDA's "Bioanalytical Method Validation Guidance for Industry".[8] The following parameters were assessed:

Selectivity and Specificity

The selectivity of the method was evaluated by analyzing blank plasma samples from six different individuals. No significant interfering peaks were observed at the retention times of the analyte or the IS. The response of any interfering peaks was less than 20% of the LLOQ for the analyte and less than 5% for the IS, meeting the acceptance criteria.[13]

Linearity and Range

The linearity of the method was assessed by analyzing calibration curves on three separate days. The calibration curve was linear over the concentration range of 0.5 to 500 ng/mL. A linear regression with a weighting factor of 1/x² was used. The correlation coefficient (r²) was consistently >0.99. The back-calculated concentrations of the calibration standards were within ±15% of the nominal values (±20% for LLOQ).[14]

Accuracy and Precision

Intra-day and inter-day accuracy and precision were determined by analyzing six replicates of the QC samples at four concentration levels (LLOQ, Low, Mid, High) on three different days. The results are summarized in the table below. All values were within the acceptance criteria of ±15% (±20% for LLOQ) for accuracy (as %RE) and ≤15% (≤20% for LLOQ) for precision (as %CV).[15][16]

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Inter-day Precision (%CV)	Inter-day Accuracy (%RE)
LLOQ	0.5	8.2	5.6	11.5	8.9
Low	1.5	6.5	-3.1	8.1	-4.3
Mid	75	4.1	2.5	5.8	1.7
High	450	3.5	-1.8	4.9	-2.4

Matrix Effect and Recovery

The matrix effect was evaluated by comparing the peak areas of the analyte and IS in post-extraction spiked blank plasma with those in neat solutions at low and high QC concentrations. The matrix factor was calculated to be between 0.95 and 1.08, indicating no significant ion suppression or enhancement.[17][18][19][20]

The extraction recovery was determined by comparing the peak areas of pre-extraction spiked samples with those of post-extraction spiked samples. The recovery was consistent across the QC levels, with a mean recovery of 88.5% for the analyte and 92.1% for the IS.

Stability

The stability of the analyte in human plasma was assessed under various conditions to mimic sample handling and storage during a clinical study.[21][22][23][24] The analyte was found to be stable under the following conditions:

• Bench-top stability: 6 hours at room temperature.

• Freeze-thaw stability: 3 cycles from -80°C to room temperature.

• Long-term stability: 90 days at -80°C.

• Autosampler stability: 24 hours at 10°C.

Conclusion

This application note describes a sensitive, selective, and robust HPLC-MS/MS method for the quantitative analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione in human plasma. The method has been thoroughly validated according to FDA guidelines and is suitable for supporting pharmacokinetic studies in a regulated environment. The successful adaptation of methodologies from the structurally similar compound, Mitoxantrone, provides a strong foundation for the bioanalysis of this and other related anthracenedione derivatives.

References

• Vertex AI Search. (n.d.). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - NIH.
• Vertex AI Search. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research.
• Vertex AI Search. (n.d.). Full article: Assessment of matrix effect in quantitative LC-MS bioanalysis.
• Vertex AI Search. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH.
• Vertex AI Search. (n.d.). Mitoxantrone | CancerQuest.
• Vertex AI Search. (n.d.). Chemical structure of mitoxantrone. Mitoxantrone;... | Download Scientific Diagram - ResearchGate.
• Vertex AI Search. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation.
• Vertex AI Search. (n.d.). Mitoxantrone | C22H28N4O6 | CID 4212 - PubChem - NIH.
• Vertex AI Search. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA.
• Vertex AI Search. (n.d.). Definition of mitoxantrone hydrochloride - NCI Drug Dictionary - National Cancer Institute.
• Vertex AI Search. (n.d.). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed | Journal of Agricultural and Food Chemistry - ACS Publications.
• Vertex AI Search. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- | C15H12N2O4 | CID - PubChem.
• Vertex AI Search. (n.d.). Mitoxantrone Hydrochloride | C22H30Cl2N4O6 | CID 51082 - PubChem.
• Vertex AI Search. (n.d.). Bioanalytical Method Development and Validation at a glance: An Updated and concise Review - Jetir.Org.
• Vertex AI Search. (n.d.). Bioanalytical Method Validation FDA 2001.pdf.
• Vertex AI Search. (n.d.). Determination of Mitoxantrone in Rat Plasma by Liquid Chromatography-Tandem Mass Spectrometry Method: Application to a Pharmacokinetic Study - PubMed.
• Vertex AI Search. (n.d.). Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov.
• Vertex AI Search. (n.d.). Method 1. Validation procedures Validation of the method was performed in accordance to the FDA guidelines for the assay in rat - The Royal Society of Chemistry.
• Vertex AI Search. (n.d.). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review.
• Vertex AI Search. (n.d.). Bioanalytical Method Validation - Guidance for Industry | FDA.
• Vertex AI Search. (n.d.). Full article: Quantification Below the Lloq in Regulated Lc–Ms/Ms Assays: A Review of Bioanalytical Considerations and Cautions - Taylor & Francis Online.
• Vertex AI Search. (n.d.). (PDF) Quantification below the LLOQ in regulated LC-MS/MS assays: A review of bioanalytical considerations and cautions - ResearchGate.
• Vertex AI Search. (n.d.). Intraday and interday accuracy and precision. | Download Table - ResearchGate.
• Vertex AI Search. (n.d.). ICH guideline M10 on bioanalytical method validation and study sample analysis - Step5 - European Medicines Agency (EMA).
• Vertex AI Search. (n.d.). An Explanation of Sensitivity and the LLD, LLOQ, and ULOQ of a Multiplex ELISA.
• Vertex AI Search. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- - Substance Details - EPA.
• Vertex AI Search. (n.d.). Clinical Trial Stability Testing of Biological Samples.
• Vertex AI Search. (n.d.). Accuracy and Precision in Bioanalysis: Review of Case Studies - FDA.
• Vertex AI Search. (n.d.). US FDA guidelines for bioanalytical method validation - ResearchGate.
• Vertex AI Search. (n.d.). 9,10-Anthracenedione, 1-amino- - the NIST WebBook.
• Vertex AI Search. (n.d.). Fda Guidelines For Stability Studies - Pharma Dekho.
• Vertex AI Search. (n.d.). Guideline for Industry - FDA.
• Vertex AI Search. (n.d.). 9,10-Anthracenedione, 1-amino-4-hydroxy-2-phenoxy- - the NIST WebBook.
• Vertex AI Search. (n.d.). 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone - ChemicalBook.
• Vertex AI Search. (n.d.). Stability Testing: Monitoring Biological Product Quality Over Time - BioProcess International.
• Vertex AI Search. (n.d.). Solid-phase extraction with RP-HPLC enables accurate separation and detection of doxorubicin, epirubicin and metabolites - Chromatography Today.
• Vertex AI Search. (n.d.). High-performance Liquid Chromatographic Determination of Mitoxantrone in Plasma Utilizing Non-Bonded Silica Gel for Solid-Phase Isolation to Reduce Adsorptive Losses on Glass During Sample Preparation - PubMed.
• Vertex AI Search. (n.d.). FDA Stability Testing | PDF | Regression Analysis | Pharmaceutical Formulation - Scribd.
• Vertex AI Search. (n.d.). Guideline for Industry - FDA.
• Vertex AI Search. (n.d.). HPLC Analysis of Mitoxantrone in Mouse Plasma and Tissues: Application in a Pharmacokinetic Study | Request PDF - ResearchGate.
• Vertex AI Search. (n.d.). SAMPLE PREPARATION.
• Vertex AI Search. (n.d.). Practice of solid-phase extraction and protein precipitation in the 96-well format combined with high-performance liquid chromatography-ultraviolet detection for the analysis of drugs in plasma and brain - ResearchGate.
• Vertex AI Search. (n.d.). Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed.
• Vertex AI Search. (n.d.). (PDF) Mitoxantrone Quantification by HPLC-MS/MS in Caco-2 Culture Media.
• Vertex AI Search. (n.d.). Precipitation Procedures - Sigma-Aldrich.

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proper handling and storage procedures for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

Application Notes and Protocols: 1-Amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

Abstract

This document provides a comprehensive guide to the proper handling, storage, and use of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (CAS No. 56524-77-7). Designed for researchers, scientists, and drug development professionals, these notes synthesize critical safety information with practical, field-proven protocols. The objective is to ensure the integrity of the compound and the safety of laboratory personnel through a detailed exploration of its chemical properties, stability, and requisite handling procedures.

Introduction and Compound Profile

1-Amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is an organic compound built upon an anthraquinone core.[1] This structure, featuring amino, hydroxyl, and methylamino functional groups, is significant in multiple fields.[1] Historically, similar anthraquinone derivatives have been utilized as dyes, particularly for synthetic fibers like polyester, owing to their thermal and light resistance.[1] In the context of biomedical research and drug development, the anthraquinone scaffold is a well-known pharmacophore. The functional groups on this specific derivative offer reactive sites for further chemical modification, positioning it as a valuable starting material or building block for the synthesis of novel therapeutic agents with potential anticancer, anti-inflammatory, or antimicrobial activities.[1]

Given its potential applications and reactive nature, adherence to strict handling and storage protocols is paramount to maintain its chemical integrity and ensure user safety. This guide outlines the necessary procedures based on available chemical data and established best practices for related compounds.

Physicochemical Properties and Stability

A thorough understanding of the compound's properties is fundamental to its correct handling. The key data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione are summarized below.

Property	Value	Source
IUPAC Name	1-amino-4,5-dihydroxy-8-(methylamino)anthracene-9,10-dione	PubChem[2]
CAS Number	56524-77-7	EPA[3], PubChem[2]
Molecular Formula	C₁₅H₁₂N₂O₄	PubChem[2]
Molecular Weight	284.27 g/mol	PubChem[2][4]
Boiling Point	629°C at 760 mmHg	Lookchem[1]
Density	1.6 g/cm³	Lookchem[1]
Solubility	Slightly soluble in Dichloromethane, DMSO, Ethanol, Methanol	Lookchem[1]
Key Stability	Light Sensitive	Lookchem[1]

Expert Insight: The compound's noted light sensitivity is a critical parameter.[1] Anthraquinone derivatives can undergo photochemical reactions, such as oxidation or rearrangement, when exposed to light, particularly in the UV spectrum. This degradation can lead to a loss of purity and the formation of unknown, potentially hazardous, byproducts. Therefore, all handling and storage must be performed under conditions that minimize light exposure.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield (European Standard EN166 or OSHA 29 CFR 1910.133) are mandatory to protect against dust particles.[7]

• Hand Protection: Chemically resistant gloves (e.g., nitrile, tested to EN 374) must be worn.[6] Gloves should be inspected before use and disposed of properly after handling.[5]

• Body Protection: A standard laboratory coat is required. For operations with a high risk of dust generation, additional protective clothing may be necessary.

• Respiratory Protection: All handling of the solid compound should be performed in a certified chemical fume hood or a ventilated enclosure to minimize inhalation risk.[5] If a fume hood is not available, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[7]

Caption: Long-term storage protocol for the compound.

Protocols for Handling and Solution Preparation

The following protocols provide step-by-step guidance for safely handling the solid compound and preparing a stock solution.

Protocol 5.1: Handling the Solid Compound

Causality: This protocol is designed to prevent contamination of the compound and minimize personnel exposure to the fine powder. Every step is predicated on the known hazards of fine chemical powders and the specific stability requirements of this molecule.

• Preparation: Before retrieving the compound from storage, ensure the chemical fume hood is operational and the work surface is clean. Assemble all necessary PPE as outlined in Section 3.

• Equilibration: Remove the amber vial from the -20°C freezer and place it in a desiccator at room temperature for at least 20-30 minutes.

  • Expert Insight: This critical step prevents atmospheric moisture from condensing on the cold vial and compound upon opening, which could hydrolyze or degrade the material.

• Weighing: Perform all weighing operations within the fume hood. Use a clean spatula to transfer the desired amount of powder to a tared weigh boat or appropriate vessel.

• Closure: Immediately after weighing, securely close the amber vial. If the vial was purged with inert gas, briefly re-purge before sealing for long-term storage.

• Cleanup: Clean the spatula and weighing area thoroughly. Dispose of any contaminated items (e.g., weigh boat, gloves) in the designated solid chemical waste container.

Protocol 5.2: Preparation of a 10 mM Stock Solution in DMSO

Causality: This protocol uses Dimethyl Sulfoxide (DMSO) as a solvent, given the compound's slight solubility in it. [1]The procedure is designed to ensure complete dissolution and create a reliable, quantifiable stock solution for experimental use.

Materials:

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (MW: 284.27 g/mol )

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Appropriate volumetric flask or vial

• Micropipettes

• Vortex mixer

Procedure:

• Calculate Mass: Determine the mass of the compound required. For example, to prepare 1 mL of a 10 mM stock solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (g) = 0.010 mol/L × 0.001 L × 284.27 g/mol = 0.00284 g = 2.84 mg

• Weigh Compound: Following Protocol 5.1, accurately weigh 2.84 mg of the compound and place it into a clean, appropriately sized vial.

• Add Solvent: Add a portion of the total required DMSO (e.g., 800 µL for a final volume of 1 mL) to the vial containing the compound.

• Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. Gentle warming (to 30-37°C) or sonication may be used to aid dissolution if necessary. Visually inspect the solution against a light source to ensure no solid particles remain.

• Final Volume: Once fully dissolved, add DMSO to reach the final desired volume (e.g., bring the total volume to 1 mL). Mix again by inverting the vial or gentle vortexing.

• Storage of Solution: Aliquot the stock solution into smaller, single-use volumes in cryovials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C, protected from light.

Caption: Workflow for preparing a 10 mM stock solution.

Emergency and Disposal Procedures

Emergency Procedures

These procedures are based on general guidelines for anthraquinone derivatives. [5][6][7][8]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. [8]If irritation persists, seek medical attention. [7]* Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [8]Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. [6]If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention. [7]* Ingestion: Do NOT induce vomiting. [7]Wash out the mouth with water and provide plenty of water to drink. Seek immediate medical attention. [5]* Spills: Evacuate the area. Wearing full PPE, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal. [5]Clean the spill area with a suitable solvent and then soap and water.

Disposal Considerations

Dispose of unused compound and contaminated materials as hazardous chemical waste. All disposal methods must comply with local, state, and federal regulations. Do not discharge to sewer systems or contaminate water sources. [10]

References

• Safety Data Sheet: Anthraquinone. Carl ROTH.

• 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. PubChem, National Center for Biotechnology Information.

• 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. Lookchem.

• 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-. CompTox Chemicals Dashboard, U.S. Environmental Protection Agency.

• Anthraquinone MATERIAL SAFETY DATA SHEET. Central Drug House (P) Ltd.

• 1-Amino-4,5-dihydroxy-8-[(4-methoxyphenyl)amino]-9,10-anthracenedione Safety Data Sheets. Echemi.

• 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-. PubChem, National Center for Biotechnology Information.

• 1-AMINO-4,8-DIHYDROXY-5-(METHYLAMINO)ANTHRAQUINONE. Global Substance Registration System (GSRS).

• SAFETY DATA SHEET for 9,10-Anthracenedione, 1-amino-4-hydroxy-. Fisher Scientific.

• SAFETY DATA SHEET for 9,10-Anthracenedione, 1,4-bis(methylamino)-. Thermo Fisher Scientific.

• SAFETY DATA SHEET for Anthraquinone. Sigma-Aldrich.

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step-by-step guide for dissolving 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione for experiments

Application Note & Protocol

Topic: A Step-by-Step Guide for Dissolving 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione for Experimental Use

Abstract and Scope

This document provides a detailed protocol for the solubilization of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione (CAS: 56524-77-7), a compound with applications ranging from a disperse dye to a potential building block in pharmaceutical synthesis.[1] Due to its chemical structure, featuring an anthraquinone core, this compound exhibits limited solubility in aqueous solutions and many common organic solvents.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering a robust methodology to achieve stable stock solutions and mitigate common issues such as precipitation during the preparation of working solutions for experimental assays. We will detail the rationale behind solvent selection, provide a step-by-step dissolution workflow, and offer troubleshooting guidance.

Compound Profile & Physicochemical Properties

A thorough understanding of the compound's properties is critical for successful handling and dissolution. The key characteristics of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione are summarized below.

Property	Value	Source(s)
CAS Number	56524-77-7	[1][4]
Molecular Formula	C₁₅H₁₂N₂O₄	[1][4]
Molecular Weight	284.27 g/mol	[4][5]
Appearance	Very Dark Blue to Black Solid/Powder	[3]
Solubility	Slightly soluble in DMSO, Dichloromethane, Methanol, Ethanol. Low water solubility.	[1][3]
Stability	Light Sensitive	[1][3]
Recommended Storage	-20°C Freezer, Amber Vial, Under Inert Atmosphere	[1][3]

Essential Health and Safety Precautions

Adherence to safety protocols is non-negotiable. Based on available safety data, this compound presents several hazards.

• Irritation: Causes skin irritation and serious eye irritation.[2][6] May also cause respiratory irritation upon inhalation of dust.[2][6]

• Handling:

  • Always handle this compound within a certified chemical fume hood or a ventilated enclosure to minimize inhalation risk.[2][7]

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles conforming to EU EN166 or OSHA standards.[2][6][8]

  • Avoid generating dust during weighing and handling.[8]

  • Wash hands thoroughly after handling the compound.[2][8]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.[2]

Dissolution Workflow: From Powder to Working Solution

The following workflow provides a logical progression for preparing solutions. The primary challenge is overcoming the compound's low solubility, which necessitates the use of a strong organic solvent for the initial stock, followed by careful dilution into aqueous media.

Figure 1: Overall workflow from solid compound to final experimental solution.

Detailed Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol is designed to create a concentrated stock solution in Dimethyl Sulfoxide (DMSO), which is the most common and effective starting point for compounds with poor aqueous solubility.

Materials and Equipment

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione powder

• Dimethyl Sulfoxide (DMSO), Anhydrous or Cell-Culture Grade

• Calibrated Analytical Balance

• Chemical Fume Hood

• Amber glass vials or clear vials wrapped in aluminum foil

• Vortex mixer

• Bath sonicator

• Sterile syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Micropipettes

Step-by-Step Methodology

Step 1: Weighing the Compound

• Place a sterile amber vial on the analytical balance and tare it.

• Carefully weigh the desired amount of the compound directly into the vial. For a 10 mM stock, you would weigh 2.84 mg for every 1 mL of DMSO you intend to add.

• Expert Rationale: Weighing directly into the final vial minimizes material loss during transfer. Performing this in a fume hood is a critical safety measure to prevent inhalation of fine powder.[2][8]

Step 2: Adding the Solvent

• Using a calibrated pipette, add the calculated volume of high-purity DMSO to the vial containing the compound.

• Expert Rationale: DMSO is a powerful polar aprotic solvent capable of dissolving many organic molecules that are insoluble in water. Its miscibility with water also facilitates the subsequent dilution into aqueous buffers.

Step 3: Aiding Dissolution

• Cap the vial securely and vortex vigorously for 1-2 minutes.

• Place the vial in a bath sonicator and sonicate for 10-15 minutes. The ultrasonic waves create cavitation bubbles that provide mechanical energy to break apart solid aggregates, significantly aiding dissolution.

• If the compound is not fully dissolved, you may gently warm the solution to 30-37°C in a water bath, followed by another round of vortexing and sonication.

• Expert Rationale: Many compounds require more than simple mixing. A combination of mechanical (vortexing, sonication) and thermal energy is often necessary. However, excessive heat should be avoided without prior knowledge of the compound's thermal stability.

Step 4: Final Inspection and Sterilization

• Visually inspect the solution against a bright light and a dark background. A properly dissolved stock solution should be a clear, dark blue solution free of any visible particulates.

• For cell-based experiments, it is crucial to sterilize the stock solution. Filter it through a 0.22 µm PTFE syringe filter into a new sterile amber vial.

• Expert Rationale: Undissolved particulates can lead to inaccurate concentration calculations and inconsistent experimental results. PTFE filters are recommended for their broad chemical compatibility with solvents like DMSO.

Step 5: Storage

• Store the final stock solution in a tightly capped amber vial at -20°C.

• Expert Rationale: The compound is known to be light-sensitive.[1][3] Storing in an amber vial at low temperatures protects it from photochemical and thermal degradation, ensuring its stability over time.

Protocol: Preparation of Aqueous Working Solutions

The most critical step for experimental success is the dilution of the DMSO stock into your aqueous buffer (e.g., PBS, cell culture medium) without causing the compound to precipitate.

Figure 2: Recommended method for diluting DMSO stock into aqueous media.

Methodology:

• Begin with the final volume of your aqueous buffer in a tube.

• While vigorously vortexing the buffer, add the required small volume of the DMSO stock solution directly into the turbulent liquid.

• Continue to vortex for a few seconds after the addition to ensure rapid and complete mixing.

• Expert Rationale: This technique, known as "plunge dilution," prevents the formation of localized high concentrations of the compound as the DMSO disperses, which is the primary cause of precipitation (or "crashing out"). The final concentration of DMSO in your assay should be kept to a minimum (typically <0.5%, and ideally <0.1% for sensitive cell lines) to avoid solvent-induced artifacts.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Solid material will not dissolve in DMSO stock.	Insufficient solvent volume; Inadequate mechanical energy; Compound has degraded or is impure.	Verify calculations. Repeat sonication and gentle warming cycles. If it still fails, the purity of the solid may be compromised.
Stock solution is cloudy or has a precipitate.	Incomplete dissolution; Saturation limit exceeded.	Try diluting the stock to a lower concentration (e.g., 5 mM instead of 10 mM). Re-sonicate and warm gently.
Compound precipitates upon dilution into aqueous buffer.	Final DMSO concentration is too low to maintain solubility; Improper dilution technique.	Ensure the final DMSO concentration is sufficient (test a range, e.g., 0.1% to 0.5%). Always add the DMSO stock to the vortexing buffer, never the other way around.
Inconsistent results between experiments.	Degradation of stock solution; Inaccurate pipetting of viscous DMSO stock.	Store stock solution properly (protected from light, -20°C). Prepare fresh dilutions for each experiment. Use positive displacement pipettes or reverse pipetting techniques for accurate handling of DMSO.

References

• LookChem. (n.d.). Cas 56524-77-7, 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. Retrieved January 14, 2026, from [Link]

• PubChem. (n.d.). 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Aminoanthraquinone, 90%. Retrieved January 14, 2026, from [Link]

• PubChem. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-. National Center for Biotechnology Information. Retrieved January 14, 2026, from [Link]

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Technical Notes & Optimization

troubleshooting staining artifacts with 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

Welcome to the technical support center for our novel fluorescent probe, 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione, hereafter referred to as AMD Anthraquinone. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for common staining artifacts.

A Note from Your Application Scientist: The unique planar, polyaromatic structure of AMD Anthraquinone allows it to serve as a robust fluorescent probe, likely binding to nucleic acids or other specific cellular components.[1][2] Like all high-performance reagents, achieving optimal results requires attention to detail. This guide synthesizes field-proven insights to help you overcome common hurdles and ensure the integrity of your data.

Quick Reference Data Table

Parameter	Recommended Value/Property	Notes
Common Name	AMD Anthraquinone	For in-house reference.
CAS Number	56524-77-7	---
Molecular Formula	C₁₅H₁₂N₂O₄	---
Molecular Weight	284.27 g/mol	[3][4]
Putative Excitation Max	~580 nm	Anthraquinone derivatives often show emission in the 500-700 nm range.[5]
Putative Emission Max	~650 nm	Optimal filter sets should be chosen to match these spectral properties.
Recommended Solvent	DMSO (for stock), PBS or HBSS (for working solution)	Always use high-purity, anhydrous DMSO for stock solutions.
Storage	-20°C, desiccated, and protected from light	Fluorophores are sensitive to light and freeze-thaw cycles.[6]

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store AMD Anthraquinone?

A: AMD Anthraquinone is best stored as a stock solution in anhydrous DMSO at -20°C, protected from light.[6] We recommend aliquoting the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[6] When preparing your working solution, dilute the DMSO stock into your aqueous buffer of choice (e.g., PBS) immediately before use.

Q2: What is the recommended starting concentration for staining?

A: The optimal concentration can vary significantly based on cell type, density, and whether the cells are live or fixed. A good starting point is to perform a titration series from 50 nM to 5 µM.[7] Excessive concentration is a primary cause of high background and non-specific staining.[8][9]

Q3: Can AMD Anthraquinone be used for both live and fixed cells?

A: Yes, the cell-permeable nature of many anthraquinone dyes allows for staining in both live and fixed cells.[2][10] However, fixation and permeabilization methods can significantly impact staining patterns and intensity. It is crucial to optimize your fixation protocol. Aldehyde-based fixatives (e.g., formaldehyde) cross-link proteins and generally preserve cell structure well, while organic solvents (e.g., cold methanol) precipitate proteins and can alter membrane permeability.[11][12]

Q4: Is AMD Anthraquinone prone to photobleaching?

A: Anthraquinone dyes are known for having relatively high photostability compared to traditional fluorophores like FITC.[1] However, all fluorophores will photobleach under intense or prolonged illumination. To minimize this, use the lowest possible laser power and exposure time that provides an adequate signal-to-noise ratio.[13][14][15] Using an antifade mounting medium is also highly recommended for fixed-cell imaging.[14][15][16]

Troubleshooting Staining Artifacts

This section addresses the most common artifacts encountered during experiments with AMD Anthraquinone.

Problem 1: Weak or No Fluorescent Signal

If your sample shows little to no fluorescence, it points to an issue with the dye itself, the imaging setup, or the staining protocol.

Potential Cause	Explanation & Solution
Incorrect Imaging Parameters	The most common issue is a mismatch between the dye's spectral properties and the microscope's filter sets or laser lines. Solution: Ensure you are using an appropriate filter cube (e.g., a Cy5 or Texas Red filter set) and that your excitation source (laser or LED) is near the dye's excitation maximum.
Reagent Degradation	Improper storage—such as exposure to light, repeated freeze-thaw cycles, or moisture—can degrade the fluorophore.[6] Solution: Use a fresh aliquot of the stock solution. When troubleshooting, always start with newly prepared reagents to rule out degradation.
Suboptimal Staining Conditions	The dye concentration may be too low, or the incubation time too short for sufficient binding to occur.[8][9] Solution: Optimize the staining protocol by performing a titration of both dye concentration and incubation time.[7][17] Start with the recommended concentration range and test incubation times from 5 to 60 minutes.
Quenching	The fluorescence signal can be quenched by certain components in your buffer or mounting medium. High dye concentrations can also lead to self-quenching.[1] Solution: Ensure your imaging media is compatible with fluorescence. If using a mounting medium, select one with antifade properties.[16] If you suspect self-quenching, reduce the dye concentration.

Problem 2: High Background or Non-Specific Staining

This artifact obscures the specific signal, making data interpretation difficult. It often appears as a diffuse haze across the entire image or as bright, out-of-place puncta.

Potential Cause	Explanation & Solution
Excessive Dye Concentration	This is the leading cause of high background.[8][9][18] Excess, unbound dye molecules will fluoresce, reducing the signal-to-noise ratio. Solution: Perform a concentration titration to find the lowest concentration that provides a specific signal.[7] Remember, brighter is not always better.
Inadequate Washing	Insufficient washing after the staining step fails to remove all unbound dye molecules.[6][18] Solution: Increase the number and/or duration of wash steps. We recommend at least 3 washes of 5 minutes each with your imaging buffer (e.g., PBS). Gentle agitation during washing can improve efficiency.[8]
Fixation/Permeabilization Artifacts	Some fixation methods can alter cell membranes or proteins in a way that promotes non-specific binding of the dye. Solution: Test different fixation methods. For example, if you are using methanol fixation, try a 4% paraformaldehyde (PFA) fixation followed by a gentle permeabilization with Triton X-100.[12]
Sample Autofluorescence	Some cell or tissue types have endogenous molecules that fluoresce, particularly in the green and blue channels.[9][19] Solution: Image an unstained control sample to assess the level of autofluorescence. Since AMD Anthraquinone is a far-red dye, it is less likely to overlap with common sources of autofluorescence. If background persists, consider using a commercial autofluorescence quenching agent.[9]

Problem 3: Precipitates or Crystal Formation

Visible precipitates in the imaging field are often due to the dye's solubility limits being exceeded.

Potential Cause	Explanation & Solution
Poor Solubility in Working Buffer	AMD Anthraquinone, like many organic dyes, has limited solubility in aqueous buffers. Adding a high concentration of the DMSO stock directly to the buffer can cause it to crash out of solution.[20] Solution: Ensure the final concentration of DMSO in your working solution is low (typically <0.5%). When diluting, vortex or pipette vigorously to ensure rapid mixing. Preparing the working solution immediately before use is critical.[21]
Contaminated Buffers	Old or contaminated buffers can contain particulates that may be mistaken for dye precipitates or act as nucleation sites. Solution: Always use fresh, 0.22 µm filtered buffers for all staining and washing steps.[21]
Incorrect Storage Temperature	Storing the working solution at 4°C for extended periods can cause the dye to precipitate. Solution: Prepare the working solution fresh and use it at room temperature.[21] Do not store diluted aqueous solutions of the dye.

Protocols and Workflows

Standard Protocol for Staining Fixed Adherent Cells

This protocol provides a validated starting point for your experiments.

• Cell Culture: Plate cells on glass-bottom dishes or coverslips and culture to the desired confluency.

• Fixation:

  • Gently aspirate the culture medium.

  • Add 4% PFA in PBS and incubate for 15 minutes at room temperature.

  • Wash cells 3 times with PBS for 5 minutes each.

• Permeabilization (Optional):

  • If targeting intracellular structures, add 0.1% Triton X-100 in PBS and incubate for 10 minutes.

  • Wash cells 3 times with PBS for 5 minutes each.

• Staining:

  • Prepare a working solution of AMD Anthraquinone in PBS (e.g., 200 nM).

  • Aspirate the wash buffer and add the staining solution to the cells.

  • Incubate for 15-30 minutes at room temperature, protected from light.

• Final Washes:

  • Aspirate the staining solution.

  • Wash cells 3 times with PBS for 5 minutes each, protected from light.

• Imaging:

  • Mount the coverslip onto a slide using an antifade mounting medium.

  • Image the cells using appropriate laser lines and emission filters for a far-red dye.

Visual Workflows

General Staining Workflow

Caption: A decision tree for troubleshooting common staining artifacts.

References

• Vertex AI Search. (n.d.). How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide.
• Vector Labs. (2022, September 14). How To Protect Your Tissue From Photobleaching.
• News-Medical.Net. (2018, October 24). Minimizing Photobleaching in Fluorescence Microscopy.
• Bitesize Bio. (2025, June 6). “Where the hell did my signal go?” AKA The Problems (and Uses) of 'Photobleaching' in Microscopy and Imaging.
• Thermo Fisher Scientific. (n.d.). Background in Fluorescence Imaging.
• Sirard, R. (2021). FLUORESCENT ANTHRAQUINONES 1 Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. Liberty University.
• Electron Microscopy Sciences. (n.d.). The Antidote for Photobleaching.
• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining.
• Keyence. (n.d.). Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images.
• Biotium. (2022, August 18). Troubleshooting Tips for Fluorescence Staining.
• Sirard, R. (2021). Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. Liberty University.
• Benchchem. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-.
• PubChem. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-.
• Ethos Biosciences. (n.d.). 5 Ways To Correct Precipitate In Hematology Stains.
• Govindarajan, M., et al. (2012). Optimization of staining conditions for microalgae with three lipophilic dyes to reduce precipitation and fluorescence variability. PubMed.
• Jermain, P. R. (2017). Optimizing Fresh Specimen Staining for Rapid Identification of Tumor Biomarkers During Surgery. Dartmouth Digital Commons.
• Lim, K. C., et al. (n.d.). Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile.
• Google Patents. (n.d.). Substituted anthraquinone dyes for cellular stains and enzyme detection.
• Held, P. (2015, July 27). Sample Preparation for Fluorescence Microscopy: An Introduction. Agilent.
• Oxford Academic. (2025, November 21). Optimization Method of PBMC Staining and Visualization Using Fluorescence Microscopy.
• ResearchGate. (n.d.). Optimization for the IF staining.

Sources

• 1. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 2. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard Sirard [digitalcommons.liberty.edu]
• 3. benchchem.com [benchchem.com]
• 4. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- | C15H12N2O4 | CID 91904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ikm.org.my [ikm.org.my]
• 6. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 7. "Optimizing Fresh Specimen Staining for Rapid Identification of Tumor B" by Connor W. Barth, Jasmin M. Schaefer et al. [digitalcommons.dartmouth.edu]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. biotium.com [biotium.com]
• 10. WO2012138805A2 - Substituted anthraquinone dyes for cellular stains and enzyme detection - Google Patents [patents.google.com]
• 11. agilent.com [agilent.com]
• 12. academic.oup.com [academic.oup.com]
• 13. keyence.com [keyence.com]
• 14. vectorlabs.com [vectorlabs.com]
• 15. news-medical.net [news-medical.net]
• 16. emsdiasum.com [emsdiasum.com]
• 17. researchgate.net [researchgate.net]
• 18. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. bitesizebio.com [bitesizebio.com]
• 20. Optimization of staining conditions for microalgae with three lipophilic dyes to reduce precipitation and fluorescence variability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. ethosbiosciences.com [ethosbiosciences.com]

optimizing the working concentration of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione for cell-based assays

Welcome to the technical support center for the novel fluorescent probe, 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and troubleshooting assistance for successfully employing this compound in your cell-based assays.

Introduction to 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is a synthetic dye belonging to the anthraquinone class of compounds.[1][2] Anthraquinones are known for their diverse applications, including as textile dyes and, importantly, as scaffolds for therapeutic agents, particularly in oncology.[3] The unique structural features of this compound, including its amino and hydroxyl substitutions, suggest its potential as a fluorescent probe for cellular imaging and analysis.

This guide will walk you through the critical steps of optimizing its working concentration, addressing common experimental challenges, and ensuring the scientific integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the potential applications of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione in cell-based assays?

A1: Given its structural similarity to other fluorescent anthraquinone derivatives, this compound is anticipated to be useful for:

• Live-cell imaging: Visualizing cellular structures and dynamics over time.

• Fixed-cell staining: High-resolution imaging of cellular components.

• High-content screening (HCS): Quantifying cellular responses to various treatments.

• Cytotoxicity assays: As a potential cytotoxic agent itself, it can be evaluated for its anti-cancer properties.

Q2: What are the known fluorescent properties of this compound?

A2: While specific excitation and emission spectra for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione are not yet widely published, related anthraquinone derivatives provide a starting point. For instance, some novel anthraquinone compounds exhibit excitation maxima around 420 nm and emission maxima around 556 nm, while others, like CyTRAK Orange, have absorption maxima at 510 nm and emission maxima at 610 nm. It is crucial to experimentally determine the optimal excitation and emission wavelengths for your specific imaging system.

Q3: How should I prepare a stock solution of this compound?

A3: 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is generally soluble in organic solvents like dimethyl sulfoxide (DMSO). Prepare a high-concentration stock solution (e.g., 1-10 mM) in anhydrous DMSO. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store aliquots at -20°C, protected from light.

Q4: Is this compound cytotoxic?

A4: Many anthraquinone derivatives exhibit cytotoxic properties. Therefore, it is essential to perform a dose-response experiment to determine the non-toxic working concentration range for your specific cell type and assay duration. A standard MTT or similar cell viability assay is recommended.

Experimental Protocols

Protocol 1: Determination of Optimal Working Concentration

The key to successful application is to find a concentration that provides a strong fluorescent signal without inducing cytotoxicity.

Workflow for Determining Optimal Concentration

Caption: Workflow for optimizing the working concentration.

Step-by-Step Methodology:

• Prepare Serial Dilutions: From your DMSO stock, prepare a series of dilutions in your complete cell culture medium. It is advisable to start with a broad range (e.g., 100 µM down to 10 nM).

• Cell Seeding: Seed your cells of interest in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Treatment: Replace the medium with the prepared dilutions of the compound. Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration).

• Incubation: Incubate the plate for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Cell Viability Assay: Perform a standard cell viability assay such as MTT, XTT, or PrestoBlue™ according to the manufacturer's protocol.

• Data Analysis: Calculate the percentage of viable cells for each concentration relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) and identify the concentration range that shows minimal to no cytotoxicity.

• Staining Efficacy: Using the non-toxic concentration range determined, prepare a new set of serial dilutions.

• Stain Cells: Incubate your cells with these dilutions for a suitable period (e.g., 15-60 minutes).

• Imaging: Wash the cells with pre-warmed phosphate-buffered saline (PBS) and image them using a fluorescence microscope.

• Select Optimal Concentration: Determine the lowest concentration that provides a bright, specific signal with low background fluorescence.

Protocol 2: Live-Cell Staining

• Cell Preparation: Plate your cells on a suitable imaging dish or plate and allow them to adhere and grow to the desired confluency.

• Prepare Staining Solution: Dilute the 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione stock solution to the predetermined optimal working concentration in pre-warmed, serum-free culture medium.

• Staining: Remove the culture medium from the cells and add the staining solution. Incubate at 37°C for 15-45 minutes, protected from light. The optimal incubation time should be determined empirically.

• Washing: Gently remove the staining solution and wash the cells two to three times with pre-warmed PBS or complete culture medium.

• Imaging: Image the cells immediately using a fluorescence microscope equipped with the appropriate filter sets.

Protocol 3: Fixed-Cell Staining

• Cell Preparation: Grow cells on coverslips or in imaging plates.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS.

• Permeabilization (Optional): If targeting intracellular structures, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes.

• Washing: Wash the cells three times with PBS.

• Staining: Incubate the cells with the optimal concentration of the compound in PBS for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three to five times with PBS to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Weak or No Signal	- Suboptimal Concentration: The concentration of the compound is too low. - Incorrect Filter Sets: The excitation and emission filters do not match the spectral properties of the dye. - Photobleaching: The fluorescent signal is fading due to excessive light exposure.	- Optimize Concentration: Perform a concentration titration to find the optimal staining concentration.[4][5] - Determine Spectral Properties: Use a spectrophotometer to determine the excitation and emission maxima of the compound. Test various standard filter sets (e.g., DAPI, FITC, TRITC, Cy5) to find the best match. - Minimize Light Exposure: Reduce the excitation light intensity and exposure time. Use an anti-fade mounting medium for fixed cells.[6]
High Background Fluorescence	- Excessive Concentration: The concentration of the compound is too high, leading to non-specific binding. - Inadequate Washing: Unbound dye molecules are not sufficiently removed. - Autofluorescence: The cells or culture medium exhibit natural fluorescence.	- Titrate Down Concentration: Reduce the working concentration of the compound.[4][5] - Increase Washing Steps: Increase the number and duration of washing steps after staining.[4] - Use Phenol Red-Free Medium: For live-cell imaging, use a medium that does not contain phenol red. - Use Spectral Unmixing: If your imaging system supports it, use spectral unmixing to separate the specific signal from the autofluorescence.
Cell Death or Altered Morphology	- Cytotoxicity: The working concentration of the compound is toxic to the cells. - Solvent Toxicity: The final concentration of DMSO in the culture medium is too high. - Phototoxicity: The combination of the fluorescent dye and high-intensity light is damaging the cells.	- Perform Cytotoxicity Assay: Determine the non-toxic concentration range for your cell type and assay duration. - Limit DMSO Concentration: Ensure the final DMSO concentration in your culture medium is below 0.1%. - Reduce Light Exposure: Use the lowest possible excitation light intensity and exposure time. Consider using a live-cell imaging system with environmental control.
Precipitate Formation	- Poor Solubility: The compound is not fully dissolved in the aqueous buffer or medium.	- Ensure Complete Dissolution: Make sure the DMSO stock solution is fully dissolved before diluting it in aqueous solutions. - Work with Pre-warmed Solutions: Use pre-warmed media and buffers for dilutions. - Avoid High Concentrations in Aqueous Solutions: Prepare fresh dilutions immediately before use and do not store the compound in aqueous solutions for extended periods.

Troubleshooting Workflow for High Background

Sources

• 1. 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone | C15H12N2O4 | CID 83633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. biotium.com [biotium.com]
• 6. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]

addressing photostability and photobleaching issues of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Welcome to the technical support center for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the photostability and photobleaching of this compound. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve robust and reproducible results in your experiments.

Introduction to Photostability of Anthraquinone Dyes

Anthraquinone derivatives, including 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, are a class of compounds known for their vibrant colors and good light fastness.[1][2] However, like all fluorescent molecules, they are susceptible to photobleaching—a light-induced chemical degradation that results in the loss of fluorescence.[3] Understanding the mechanisms of photobleaching and implementing strategies to mitigate it are crucial for obtaining high-quality and reliable experimental data.

The photobleaching of anthraquinone dyes is often mediated by reactive oxygen species (ROS), such as singlet oxygen and superoxide radicals, which are generated when the excited fluorophore interacts with molecular oxygen.[4][5] Additionally, environmental factors such as pH, solvent polarity, and the presence of oxidizing or reducing agents can significantly influence the photostability of these compounds.[6][7]

This guide will provide you with the necessary knowledge and tools to effectively manage the photostability of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in your research applications.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a concern for my experiments with 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, upon exposure to light. This process leads to a loss of fluorescence signal, which can compromise the quality and quantifiability of your data, especially in applications like fluorescence microscopy where prolonged or intense illumination is often required.[3]

Q2: How does the chemical structure of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone influence its photostability?

A2: The photostability of anthraquinone dyes is influenced by the nature and position of their substituents. Electron-donating groups like amino (–NH2) and hydroxyl (–OH) groups, which are present in this molecule, can affect the electron density of the anthraquinone core and its susceptibility to photo-oxidation.[2] While these groups are essential for the dye's fluorescent properties, they can also be sites of photochemical reactions that lead to bleaching.

Q3: What are the primary environmental factors that can accelerate the photobleaching of this compound?

A3: Several environmental factors can impact photostability:

• High-intensity light sources: Lasers and arc lamps used in microscopy can rapidly bleach the dye.[8]

• Prolonged exposure to light: The longer the sample is illuminated, the more photobleaching will occur.[9]

• Presence of oxygen: Molecular oxygen is a key mediator of photobleaching through the formation of reactive oxygen species (ROS).[5]

• pH of the medium: The ionization state of the hydroxyl and amino groups can change with pH, potentially altering the dye's photostability.[6][7]

• Solvent polarity: The polarity of the solvent can influence the energy levels of the excited state and the rate of non-radiative decay pathways.[10]

Q4: Can I expect any reversible photobleaching with this compound?

A4: Some anthraquinone derivatives have been observed to undergo reversible photodegradation, a phenomenon also known as "self-healing".[9][11] This process involves a temporary transition to a non-fluorescent state, with a subsequent partial recovery of fluorescence in the dark. The extent to which 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone exhibits this property would need to be experimentally determined.

Troubleshooting Guide

This section provides solutions to common problems encountered during experiments with 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Rapid loss of fluorescence signal during imaging.	1. High illumination intensity. 2. Prolonged exposure time. 3. High oxygen concentration in the medium. 4. Suboptimal pH of the buffer.	1. Reduce Illumination Intensity: Use the lowest laser power or lamp intensity that provides an adequate signal-to-noise ratio. Employ neutral density filters to attenuate the excitation light.[9]2. Minimize Exposure Time: Reduce the image acquisition time or the frequency of image capture in time-lapse experiments. Use a shutter to block the light path when not acquiring images.[12]3. Use Antifade Reagents: Incorporate commercially available antifade reagents into your mounting medium. Common and effective agents include n-propyl gallate (NPG), 1,4-diazabicyclo[2.2.2]octane (DABCO), or p-phenylenediamine (PPD).[2][11][13] (See Quantitative Data Summary Table for recommended concentrations).4. Optimize pH: Empirically test a range of pH values for your buffer (e.g., pH 6.5-8.0) to determine the optimal pH for both fluorescence intensity and photostability.[6][7]
High background fluorescence.	1. Autofluorescence from the sample or medium. 2. Concentration of the dye is too high. 3. Non-specific binding of the dye.	1. Spectral Unmixing: If your imaging system allows, use spectral unmixing to separate the specific signal of your dye from the autofluorescence background.2. Titrate Dye Concentration: Determine the lowest effective concentration of the dye that provides a sufficient signal over background.3. Optimize Staining Protocol: Include additional washing steps to remove unbound dye. Consider using a blocking solution if non-specific binding to cellular components is suspected.
Inconsistent fluorescence intensity between samples.	1. Variations in illumination across the field of view. 2. Differences in sample preparation. 3. Photobleaching during sample handling and setup.	1. Correct for Uneven Illumination: Use flat-field correction algorithms to normalize the intensity across the image.2. Standardize Protocols: Ensure consistent incubation times, washing steps, and mounting procedures for all samples.3. Protect from Ambient Light: Keep samples in the dark as much as possible before and during imaging. Use a transmitted light source to locate the region of interest before switching to fluorescence excitation.[12]

Quantitative Data Summary Table

The following table provides a summary of key quantitative parameters and recommended starting concentrations for reagents to mitigate photobleaching. Note that optimal conditions may vary depending on the specific experimental setup.

Parameter	Value / Recommendation	Source(s)
Photobleaching Quantum Yield (Φb)	Varies for anthraquinone derivatives; generally lower than for less stable dyes like FITC. Specific value for this compound is not readily available in the literature.	[13]
Recommended Antifade Reagents	n-Propyl gallate (NPG), 1,4-diazabicyclo[2.2.2]octane (DABCO), p-phenylenediamine (PPD)	[2][11][13]
Starting Concentration for NPG	2% (w/v) in a glycerol-based mounting medium	[14]
Starting Concentration for DABCO	2.5% (w/v) in a glycerol-based mounting medium	[14]
Starting Concentration for PPD	0.1-1% (w/v) in a glycerol-based mounting medium (Note: PPD can be toxic and may quench some fluorophores)	[2]
Optimal pH Range (general)	Typically between 7.0 and 8.5 for many fluorescent probes. Empirical testing is recommended.	[6][7]

Experimental Protocols

Protocol 1: Quantitative Assessment of Photostability

This protocol outlines a method to determine the photobleaching rate of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone using fluorescence microscopy.

Materials:

• Solution of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in a suitable solvent (e.g., DMSO or ethanol).

• Mounting medium (e.g., PBS with glycerol), with and without antifade reagents.

• Microscope slides and coverslips.

• Fluorescence microscope with a stable light source and a sensitive detector.

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the dye in the mounting medium. The concentration should be such that the initial fluorescence intensity is within the linear range of the detector.

  • Mount a small volume of the dye solution between a microscope slide and a coverslip and seal the edges to prevent evaporation.

  • Prepare a parallel set of slides with the mounting medium containing an antifade reagent.

• Image Acquisition:

  • Place the slide on the microscope stage and locate a region of interest.

  • Set the microscope parameters (e.g., excitation wavelength, laser power, exposure time, gain) and keep them constant throughout the experiment.

  • Acquire a time-lapse series of images of the same region at regular intervals (e.g., every 5-10 seconds) for a duration sufficient to observe significant photobleaching (e.g., 5-10 minutes).

• Data Analysis:

  • Use image analysis software to measure the mean fluorescence intensity of a defined region of interest in each image of the time series.

  • Plot the normalized fluorescence intensity (Intensity at time t / Initial Intensity) as a function of time.

  • Fit the data to a single exponential decay function to determine the photobleaching rate constant (k): I(t) = I(0) * e^(-kt)

  • The photobleaching half-life (t1/2) can be calculated as: t1/2 = ln(2) / k

• Comparison:

  • Compare the photobleaching rate constants and half-lives of the dye in the presence and absence of different antifade reagents to evaluate their effectiveness.

Protocol 2: Preparation of an Antifade Mounting Medium

This protocol describes the preparation of a simple glycerol-based mounting medium containing DABCO.

Materials:

• 1,4-diazabicyclo[2.2.2]octane (DABCO)

• Glycerol

• Phosphate-buffered saline (PBS), 10X solution

• Distilled water

Procedure:

• In a 50 mL conical tube, combine:

  • 8 mL of distilled water

  • 2 mL of 10X PBS

  • 1.25 g of DABCO

• Mix thoroughly until the DABCO is completely dissolved.

• Add 10 mL of glycerol.

• Mix again until the solution is homogeneous.

• Aliquot into smaller tubes and store at -20°C, protected from light.

Visualizations

Photobleaching Mechanism

Caption: Simplified Jablonski diagram illustrating the photobleaching pathway.

Troubleshooting Workflow for Fading Fluorescence

Caption: A step-by-step workflow for troubleshooting rapid fluorescence decay.

References

• A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. PMC - PubMed Central. [Link]

• Preparation of amino-substituted anthraquinone: study of the intersystem crossing and application as efficient photoinitiators f. Royal Society of Chemistry. [Link]

• Molecular structure and reversible photodegradation in anthraquinone dyes. arXiv. [Link]

• Methods used to degrade anthraquinone dyes. ResearchGate. [Link]

• Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile. Malaysian Journal of Chemistry. [Link]

• Degradation of Anthraquinone Dyes from Effluents: A Review Focusing on Enzymatic Dye Degradation with Industrial Potential. SciSpace. [Link]

• Imaging Studies of Photodegradation and Self-healing in Anthraquinone Derivative Dye-doped PMMA. RSC Publishing. [Link]

• Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA. PubMed. [Link]

• Anthraquinone dyes. Wikipedia. [Link]

• FLUORESCENT ANTHRAQUINONES 1 Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. Liberty University. [Link]

• Photophysical properties of 1-N-methylamino- and 1-N,N-dimethylamino-9,10-anthraquinone dyes. Scilit. [Link]

• Impact of Reactive Oxygen Species Scavenging on the Intermediate Production of Anthracene and Anthraquinone in Fresh vs Saltwater Environments. NIH. [Link]

• Switchover from singlet oxygen to superoxide radical through a photoinduced two-step sequential energy transfer process. PMC - NIH. [Link]

• substituent effects on triplet yields in aminoanthraquinones: radiationless deactivation. ETH-Bibliothek. [Link]

• Designing Photostability Testing Protocols for Regulatory Submissions. Stability Studies. [Link]

• Photophysical properties of 1- N-methylamino- and 1- N, N-dimethylamino-9,10-anthraquinone dyes: A comparison with 1-amino-9,10-anthraquinone dye. ResearchGate. [Link]

• Photochemical substitution of amino- and hydroxy-anthraquinones. Heriot-Watt Research Portal. [Link]

• STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. ICH. [Link]

• 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. PubChem. [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. [Link]

• Evidence for Superoxide-Radical Anion, Singlet Oxygen and OH-Radical Intervention During the Degradation of the Lignin Model Compound (3-methoxy-4-hydroxyphenylmethylcarbinol). ResearchGate. [Link]

• Meet the expert: The Importance of Photostability Testing. Sampled. [Link]

• Photodynamics of the S1 state of some hydroxy- and amino-substituted naphthoquinones and anthraquinones. Journal of the Chemical Society, Faraday Transactions. [Link]

• Chemiluminescence and singlet oxygen in the oxidation of certain polyphenols and quinones. ResearchGate. [Link]

• Superoxide Anion and Singlet Oxygen Dominated Faster Photocatalytic Elimination of Nitric Oxide over Defective Bismuth Molybdates Heterojunctions. ResearchGate. [Link]

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• 2. Anthraquinone dyes - Wikipedia [en.wikipedia.org]
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• 4. ikm.org.my [ikm.org.my]
• 5. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 6. Photodynamics of the S1 state of some hydroxy- and amino-substituted naphthoquinones and anthraquinones - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [1604.07645] Molecular structure and reversible photodegradation in anthraquinone dyes [arxiv.org]
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• 13. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 14. Imaging studies of photodegradation and self-healing in anthraquinone derivative dye-doped PMMA - PubMed [pubmed.ncbi.nlm.nih.gov]

methods to reduce background fluorescence from 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione

Welcome to the technical support guide for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals mitigate background fluorescence and achieve high-quality, reproducible results.

Frequently Asked Questions (FAQs)

Q1: I'm observing high background fluorescence in my assay. What are the primary causes?

High background fluorescence is a common issue that can obscure your specific signal, leading to a poor signal-to-noise ratio. The sources of this background can be broadly categorized into three areas: the sample itself, the reagents used, and the imaging instrumentation.

• Sample-Induced Background (Autofluorescence): Biological specimens naturally contain molecules that fluoresce upon excitation. This intrinsic fluorescence, known as autofluorescence, is a significant contributor to background noise.[1][2][3] Common sources include:

  • Cellular Components: Molecules like NADH, riboflavin (Vitamin B2), collagen, and elastin are inherently fluorescent, often emitting in the green and yellow spectrums.[1][2][3][4] In aging cells, the accumulation of lipofuscin can cause very bright, broad-spectrum autofluorescence.[1][5]

  • Culture Media: Standard cell culture media often contain fluorescent components. Phenol red, a common pH indicator, and components of fetal bovine serum (FBS) like amino acids with aromatic side chains are major sources of background.[6][7]

  • Fixatives: Aldehyde-based fixatives such as formaldehyde and glutaraldehyde can react with amines in the sample to create fluorescent products.[1][5][8]

• Reagent-Induced Background: The fluorescent dye and other reagents can contribute to background if not used optimally.

  • Non-Specific Binding: The 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione molecule may bind to cellular components or substrates through non-specific hydrophobic or ionic interactions.[9][10][11][12] This is a known issue with fluorescent dyes, where hydrophobicity can strongly correlate with non-specific binding.[11]

  • Excess Unbound Dye: Insufficient washing after staining will leave residual, unbound dye in the sample, creating a diffuse haze that elevates the overall background.[13][14]

• Instrument-Induced Background: Suboptimal configuration of the fluorescence microscope or imaging system can unnecessarily increase background.

  • Incorrect Filter Sets: Using filter sets with poor spectral separation between the excitation and emission channels allows excitation light to "bleed through" to the detector.[15]

  • Excessive Illumination: High-intensity excitation light can increase autofluorescence and also lead to the rapid destruction of your target fluorophore (photobleaching), which degrades the signal-to-noise ratio.[16][17][18]

Caption: Key sources of background fluorescence in imaging experiments.

Q2: My unstained control samples are fluorescent. How do I address this autofluorescence?

Observing fluorescence in an unstained control is a clear indication of autofluorescence.[10] Since 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is a far-red dye, a primary strategy is to leverage its spectral properties to avoid the common sources of autofluorescence, which are most prominent in the green channel.[1]

Step 1: Identify the Source of Autofluorescence

• Media and Buffers: Image a well containing only your cell culture medium or final mounting medium. If it is fluorescent, switch to a phenol red-free medium and consider reducing the serum concentration during imaging.[7] Specialized media with low autofluorescence, such as FluoroBrite™, are also available.

• Culture Vessel: Standard plastic-bottom plates can be highly fluorescent. For high-quality imaging, always use vessels with glass or special polymer bottoms designed for microscopy.[1][14]

• Fixation: If you are using aldehyde-based fixatives, this may be the cause. Consider alternative fixation methods like using ice-cold methanol.[1] If aldehyde fixation is required, you can perform a quenching step.

Step 2: Implement Mitigation Strategies

• Spectral Separation: The most effective strategy is to use fluorophores that emit in the red or far-red regions of the spectrum, where cellular autofluorescence is significantly lower.[2][7] 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione fits this profile, giving you an advantage. Ensure you are using an appropriate far-red filter set.[19]

• Chemical Quenching of Fixative-Induced Autofluorescence: After fixation with aldehydes, you can treat the sample to reduce autofluorescence.

Method	Protocol	Considerations
Sodium Borohydride Treatment	1. After fixation and permeabilization, wash sample with PBS. 2. Prepare a fresh solution of 0.1% sodium borohydride in PBS. 3. Incubate the sample for 15-30 minutes at room temperature. 4. Wash thoroughly with PBS (3 x 5 minutes).[1]	Can have variable effects and should be optimized.[8]
Sudan Black B Treatment	1. After secondary antibody incubation and washes, incubate with 0.3% Sudan Black B in 70% ethanol for 10-20 minutes. 2. Rinse thoroughly with PBS to remove excess stain.[5]	Primarily used for quenching lipofuscin. May introduce its own background in the far-red, so testing is essential.

Q3: My images have a high, diffuse background and low contrast. How can I reduce non-specific binding and remove unbound dye?

This issue typically points to either an excessive concentration of the dye or inadequate washing steps.[13][20] Optimizing both is crucial for achieving a high signal-to-noise ratio.

Strategy 1: Optimize Dye Concentration

Using too much dye increases the likelihood of non-specific binding and makes it harder to wash away the excess.[10] You must perform a titration to find the optimal concentration.

Protocol: Dye Concentration Titration

• Prepare Dye Dilutions: Create a series of dilutions of the 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione stock solution. A good starting point is a 5-point series, including 10X, 2X, 1X, 0.5X, and 0.1X of the concentration recommended in the literature or your initial protocol.

• Stain Samples: Prepare identical samples (e.g., cells seeded at the same density) and stain each with a different dye concentration. Include a "no-dye" control to measure autofluorescence.

• Wash Uniformly: Wash all samples using a consistent and thorough protocol (see Strategy 2).

• Image: Capture images from all samples using identical instrument settings (e.g., exposure time, laser power, gain).

• Analyze: Quantify the mean fluorescence intensity of your specific signal and a background region in each image. Calculate the signal-to-noise (S/N) ratio for each concentration.

• Select Concentration: Choose the lowest dye concentration that provides the highest S/N ratio.

Strategy 2: Enhance Washing Efficiency

Thorough washing is critical to remove unbound fluorophores.[14]

Recommended Washing Protocol:

• Number of Washes: Perform at least three to four separate wash steps.[21]

• Duration: Each wash should last at least 5 minutes to allow for diffusion of the unbound dye out of the sample.[21]

• Wash Buffer Composition: Use a buffer such as PBS and consider adding a mild, non-ionic detergent.

Component	Recommended Concentration	Purpose
Tween® 20 or Triton™ X-100	0.1% - 0.2% (v/v)	Reduces non-specific hydrophobic interactions and improves removal of unbound dye.[21]
Bovine Serum Albumin (BSA)	1% (w/v)	Acts as a blocking agent to saturate non-specific binding sites.[22]

Q4: My fluorescence signal fades very quickly when I expose it to light. What is photobleaching and how can I prevent it?

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[17][23] This is a significant problem, especially when attempting quantitative analysis or capturing Z-stacks. The compound 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is noted to be light-sensitive, making this a critical consideration.[24]

Minimizing Photobleaching: A Two-Pronged Approach

Caption: Workflow for minimizing photobleaching during an imaging session.

1. Optimize Imaging Parameters:

• Minimize Exposure: This is the most effective way to reduce photobleaching.[17][18] Never expose your sample to the excitation light unless you are actively acquiring an image. Use transmitted light (like DIC or phase contrast) to find and focus on your area of interest.[17]

• Reduce Illumination Intensity: Use the lowest possible laser power or lamp intensity that still provides a detectable signal.[16] Neutral density (ND) filters are excellent tools for reducing intensity without changing the spectral quality of the light.[18][23]

• Use Sensitive Detectors: A high quantum efficiency (QE) camera or detector can capture a usable signal with less light, thereby reducing the required exposure time and intensity.[23][25]

• Optimize Exposure Time: Use the shortest exposure time possible. You can sometimes compensate for a short exposure by increasing the gain or binning, but be aware that this can impact image resolution and noise.[13]

2. Use Protective Reagents:

• Antifade Mounting Media: For fixed samples, always use a commercially available mounting medium containing antifade reagents.[17][23] These reagents are typically free-radical scavengers that protect the fluorophore from photochemical damage.[16]

Q5: My fluorescence signal is weaker than expected or absent. Could it be quenched?

Fluorescence quenching is any process that decreases the fluorescence intensity without irreversibly destroying the molecule.[26][27] It can occur through various mechanisms and is often dependent on the chemical environment.

Understanding Quenching Mechanisms

Quenching Type	Mechanism	Key Characteristics	Common Quenchers
Dynamic (Collisional) Quenching	An excited fluorophore collides with a quencher molecule, losing its energy non-radiatively.[26][28]	Reversible. Depends on diffusion; increases with temperature. Reduces the fluorescence lifetime.[29]	Molecular Oxygen, Iodide ions, Acrylamide.[26][27]
Static Quenching	The fluorophore forms a non-fluorescent complex with a quencher in the ground state.[26][28]	Reversible. Does not affect the lifetime of uncomplexed fluorophores. May decrease with temperature as the complex dissociates.[29]	Heavy metal ions, Chloride ions (for some dyes).[27][28]
Self-Quenching	At very high concentrations, fluorophore molecules can interact with each other, leading to quenching.[27][29]	Occurs when the dye is too concentrated or aggregated.	The dye molecule itself.

Troubleshooting Quenching:

• Check Your Buffers: Ensure your buffers and media do not contain known quenching agents. The chloride ion is a known quencher for some fluorescent compounds.[27] If you suspect quenching, try preparing buffers with alternative salts.

• Deoxygenate Solutions: Molecular oxygen is a highly efficient collisional quencher.[26] For some sensitive in-vitro assays, deoxygenating the buffer may improve the signal.

• Review Dye Concentration: If you observe that higher dye concentrations lead to a decrease in signal intensity per unit, you may be experiencing self-quenching. This is another reason why dye titration (see Q3) is essential.

Q6: How do I select the optimal instrument settings, particularly filter sets, for this dye?

Since 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione is an anthraquinone derivative used as a dark blue disperse dye, it is expected to excite in the red region and emit in the far-red/near-infrared region.[19][24] Using the correct filter set is paramount to maximizing signal collection while minimizing background.[15][30]

Key Principles for Filter Set Selection:

• Match Spectra: The excitation filter's bandpass should align with the dye's peak excitation wavelength. The emission filter's bandpass should align with the dye's peak emission wavelength.

• Maximize Separation: There should be minimal to no overlap between the transmission windows of the excitation and emission filters to prevent bleed-through.[15]

• Use Bandpass Filters: For reducing background, bandpass emission filters are often superior to longpass filters because they reject unwanted fluorescence at longer wavelengths.[15]

Example Filter Set Specifications for a Far-Red Dye (Hypothetical)

Component	Center Wavelength (CWL)	Bandwidth (FWHM)	Purpose
Excitation Filter	640 nm	30 nm	Selectively transmits light to excite the dye (e.g., 625-655 nm).
Dichroic Beamsplitter	660 nm	N/A	Reflects excitation light (<660 nm) to the sample and transmits emission light (>660 nm) to the detector.
Emission Filter	700 nm	75 nm	Transmits the dye's fluorescence signal (e.g., 663-738 nm) while blocking scattered excitation light and shorter wavelength autofluorescence.[19]

This table is illustrative. Always consult the specific spectral data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione to select the ideal filter set.

References

• Vertex AI Search. (n.d.). How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide. Retrieved January 14, 2026.

• AxisPharm. (2024, September 26). What is fluorescence quenching? Retrieved January 14, 2026, from [Link]

• Fiveable. (n.d.). Fluorescence quenching mechanisms | Photochemistry Class Notes. Retrieved January 14, 2026.

• Biocompare. (2018, April 26). Photobleaching in Live Cell Imaging. Retrieved January 14, 2026, from [Link]

• News-Medical.Net. (2018, October 24). Minimizing Photobleaching in Fluorescence Microscopy. Retrieved January 14, 2026, from [Link]

• Wikipedia. (n.d.). Quenching (fluorescence). Retrieved January 14, 2026, from [Link]

• Creative Bioarray. (n.d.). Troubleshooting in Fluorescent Staining. Retrieved January 14, 2026, from [Link]

• Andor. (n.d.). How to Overcome Photobleaching and Phototoxicity in Live Cell Imaging. Retrieved January 14, 2026, from [Link]

• Slideshare. (n.d.). Quenching of Fluorescence. Retrieved January 14, 2026, from [Link]

• Tecan. (n.d.). Master the challenges of cell-based fluorescence assays. Retrieved January 14, 2026, from [Link]

• Keyence. (n.d.). Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images. Retrieved January 14, 2026, from [Link]

• YouTube. (2019, January 30). Fluorescent microscopy troubleshooting: high background. Retrieved January 14, 2026, from [Link]

• BMG LABTECH. (n.d.). How to reduce autofluorescence in cell-based assays. Retrieved January 14, 2026, from [Link]

• St John's Laboratory Ltd. (2020, November 12). Immunofluorescence Troubleshooting. Retrieved January 14, 2026, from [Link]

• Molecular Expressions. (n.d.). Specialized Microscopy Techniques - Fluorescence - Optimization and Troubleshooting. Retrieved January 14, 2026, from [Link]

• Sino Biological. (n.d.). Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background? Retrieved January 14, 2026, from [Link]

• ResearchGate. (2014, March 20). How to get rid of non-specific signals in the staining of immunofluorescent microscopy? Retrieved January 14, 2026, from [Link]

• lookchem. (n.d.). Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. Retrieved January 14, 2026, from [Link]

• Central Laser Facility. (n.d.). Artefacts Caused by Non-Specific Binding of Fluorescent Dyes in Single Molecule Experiments. Retrieved January 14, 2026, from [Link]

• Nikon's MicroscopyU. (n.d.). Red Excitation Filter Sets - Fluorescence. Retrieved January 14, 2026, from [Link]

• Bitesize Bio. (2024, October 2). What is Autofluorescence? A Quick Explainer for Biologists. Retrieved January 14, 2026, from [Link]

• Bio-Rad Antibodies. (n.d.). Autofluorescence - Flow Cytometry Guide. Retrieved January 14, 2026, from [Link]

• Visikol. (2022, February 14). Challenges with Background Fluorescence. Retrieved January 14, 2026, from [Link]

Sources

• 1. Autofluorescence [jacksonimmuno.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 4. Autofluorescence can interfere with flow cytometry imaging [bdbiosciences.com]
• 5. Challenges with Background Fluorescence [visikol.com]
• 6. tecan.com [tecan.com]
• 7. bmglabtech.com [bmglabtech.com]
• 8. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. stjohnslabs.com [stjohnslabs.com]
• 11. clf.stfc.ac.uk [clf.stfc.ac.uk]
• 12. biotium.com [biotium.com]
• 13. Top 10 Microscopy Troubleshooting Tips for Clearer Fluorescence Images | KEYENCE America [keyence.com]
• 14. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 15. Selecting Optical Filters for Fluorescence Microscopy—Note 23.2 | Thermo Fisher Scientific - CN [thermofisher.cn]
• 16. biocompare.com [biocompare.com]
• 17. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 18. news-medical.net [news-medical.net]
• 19. Red Excitation Filter Sets | Nikon’s MicroscopyU [microscopyu.com]
• 20. sinobiological.com [sinobiological.com]
• 21. youtube.com [youtube.com]
• 22. researchgate.net [researchgate.net]
• 23. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 24. lookchem.com [lookchem.com]
• 25. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 26. What is fluorescence quenching? | AxisPharm [axispharm.com]
• 27. Quenching (fluorescence) - Wikipedia [en.wikipedia.org]
• 28. Quenching of Fluorescence | PPTX [slideshare.net]
• 29. fiveable.me [fiveable.me]
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Technical Support Center: A Guide to Preventing Aggregation of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Here is the technical support center for preventing aggregation of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in solution.

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing the aggregation of this compound in solution. Due to its hydrophobic anthraquinone core, this molecule has a tendency to self-aggregate in aqueous environments, which can lead to precipitation, loss of activity, and inconsistent experimental results.[1][2] This guide offers troubleshooting protocols and foundational knowledge to ensure your experiments are both successful and reproducible.

Understanding the Compound: Key Properties

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is an organic compound with a planar, tricyclic anthraquinone structure. Its utility in research, particularly as a potential therapeutic agent or chemical building block, is significant. However, its physicochemical properties present challenges in formulation.

Property	Value / Description	Source
Molecular Formula	C₁₅H₁₂N₂O₄
Molecular Weight	284.27 g/mol	[3]
Solubility	Slightly soluble in DMSO, Dichloromethane, Ethanol, Methanol.[4]	[4]
Predicted pKa	6.67 ± 0.20	[4]
Storage	Store at -20°C in an amber vial under an inert atmosphere.[4]	[4]
Stability	Light Sensitive.

The low aqueous solubility is the primary driver of aggregation. The planar aromatic rings can stack via π-π interactions and hydrophobic forces, leading to the formation of non-covalent oligomers and, eventually, visible precipitates.

Caption: The process of aggregation from active monomers to inactive precipitates.

Troubleshooting Guide

This section addresses common issues encountered during the handling of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in a question-and-answer format.

Q1: My compound immediately precipitates when I add it to my aqueous buffer. What's wrong?

• Primary Cause: This is a classic sign of low intrinsic solubility in your chosen aqueous system. The compound is "crashing out" of solution because the buffer cannot accommodate the concentration you are trying to achieve.

• Solutions & Protocols:

  • Solvent Optimization (The "DMSO Flip"): Never add the solid compound directly to an aqueous buffer. First, create a concentrated stock solution in an appropriate organic solvent.[5] Dimethyl Sulfoxide (DMSO) is highly recommended.

    • Protocol: Prepare a 10-50 mM stock solution in 100% DMSO. Ensure the solid is fully dissolved. Then, add this stock solution dropwise to your vigorously stirring aqueous buffer to reach the final desired concentration.

    • Causality: DMSO disrupts the intermolecular forces that cause the compound to aggregate, allowing it to be solvated. When introduced to the buffer in small volumes, the individual molecules have a better chance of being solvated by water before they can find each other and aggregate.

    • Critical Note: Keep the final DMSO concentration in your working solution low, ideally below 1% (v/v), to avoid artifacts in biological assays.[5]

  • pH Adjustment: The solubility of anthraquinone derivatives is often highly pH-dependent due to ionizable amine and hydroxyl groups.[5][6][7] The predicted pKa of ~6.67 suggests that solubility could change significantly around neutral pH.[4]

    • Protocol: Perform a pH screening experiment. Prepare your buffer at various pH values (e.g., 5.0, 6.0, 7.0, 8.0, 9.0) and add your DMSO stock to each. Visually inspect for precipitation immediately and after one hour to identify the optimal pH for solubility.[5]

Q2: My solution is clear at first but becomes cloudy or forms a precipitate over time (hours to days). How can I prevent this?

• Primary Cause: You have likely created a supersaturated, thermodynamically unstable solution. While initially dissolved, the compound molecules are slowly self-associating and aggregating over time.

• Solutions & Protocols:

  • Incorporate Precipitation Inhibitors: Certain polymers can help maintain a supersaturated state by sterically hindering the formation of crystal nuclei.

    • Recommended Agents: Hydroxypropyl Methylcellulose (HPMC) or Polyvinylpyrrolidone (PVP).[5]

    • Protocol: Dissolve a small amount of HPMC or PVP (e.g., 0.1% w/v) in your buffer before adding the compound's DMSO stock. This creates a solution environment that is less favorable for aggregation.

  • Temperature Control: The stability of anthraquinones can be temperature-sensitive.[6][8] While initial dissolution might be aided by gentle warming, long-term storage at elevated temperatures can accelerate degradation or aggregation.

    • Protocol: Assess solubility and stability at different temperatures (e.g., 4°C, room temperature ~25°C, 37°C). Store solutions at the temperature that demonstrates the best long-term stability, typically refrigerated (4°C) and protected from light.[5]

  • Use of Solubilizing Excipients: If pH and solvent optimization are insufficient, excipients can be used to actively increase solubility.[9][10]

    • Recommended Agents: Cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants like Tween® 80 or Polysorbate 80.[5][11]

    • Causality & Mechanism: Cyclodextrins encapsulate the hydrophobic anthraquinone core in their central cavity, presenting a hydrophilic exterior to the aqueous solvent.[12][13] Surfactants form micelles that sequester the compound away from the water.

    • Protocol: Prepare a buffer containing the excipient (e.g., 1-5% HP-β-CD or 0.05% Tween® 80). Stir to dissolve fully before adding the compound stock.

Caption: A decision-making workflow for troubleshooting aggregation issues.

Q3: My solution appears clear, but my biological assay results are inconsistent or show signs of non-specific inhibition. Could this be aggregation?

• Primary Cause: Yes. Sub-visible, colloidal aggregates are a notorious source of false positives and artifacts in high-throughput screening and other biological assays.[14][15] These aggregates can sequester target proteins non-specifically rather than binding in a defined, stoichiometric manner.

• Solutions & Protocols:

  • Confirm with Dynamic Light Scattering (DLS): DLS is a primary technique for detecting small aggregates in solution.[5][14][16] It measures the size distribution of particles in your sample. A monomeric solution should show a single peak corresponding to a small hydrodynamic radius, while aggregates will appear as larger species, often with high polydispersity.

  • Modify Assay Buffer: For in vitro assays, the inclusion of a low concentration of a non-ionic detergent can prevent aggregation from occurring during the experiment itself.

    • Protocol: Add a very low concentration of Tween® 20 (e.g., 0.005% - 0.01%) to your final assay buffer.[5]

    • Important: Always run a vehicle control (buffer + detergent + DMSO, without your compound) to ensure the detergent itself does not interfere with your assay readout.[5]

  • Filtration: If micro-aggregates are a persistent problem, filtering the final prepared solution through a 0.22 µm filter may help remove nucleation sites and larger aggregates.[5]

Frequently Asked Questions (FAQs)

Q: What is the best practice for preparing a stock solution? A: Prepare a concentrated stock solution (e.g., 10-50 mM) in 100% anhydrous DMSO.[5] Aliquot this stock into small, single-use volumes in amber vials and store at -20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from light and oxidation.[4] Avoid repeated freeze-thaw cycles.

Q: Which excipients are best to start with? A: The choice of excipient is often empirical. A good starting point is to screen a cyclodextrin and a non-ionic surfactant.

Excipient Class	Example	Mechanism of Action	Typical Starting Conc.
Cyclodextrins	HP-β-CD	Forms an inclusion complex, encapsulating the hydrophobic drug.[12][13]	1-5% (w/v)
Surfactants	Tween® 80 / Polysorbate 80	Forms micelles that sequester the drug from the aqueous environment.[5][11]	0.01-0.1% (v/v)
Polymers	PVP, HPMC	Act as precipitation inhibitors, maintaining supersaturation.[5]	0.1-0.5% (w/v)

Q: How do I know if my excipient is interfering with my assay? A: You must run a vehicle control. This control should contain everything that is in your experimental sample—buffer, solvent (DMSO), and the excipient—but not the anthraquinone compound. If the vehicle control shows a signal in your assay, then one of the components is causing interference.

Caption: How excipients like cyclodextrins and surfactants prevent aggregation.

References

• Benchchem. (n.d.). Technical Support Center: Preventing Aggregation of Anthrarufin Derivatives in Solution. Benchchem.
• Excipient Update. (2023). Optimising excipient properties to prevent aggregation in biopharmaceutical formulations. Excipient Update.

• LookChem. (n.d.). Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. LookChem. Retrieved from [Link]

• ACS Publications. (2023). Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations. Journal of Chemical Information and Modeling. Retrieved from [Link]

• BioProcess International. (n.d.). Novel Excipients Prevent Aggregation in Manufacturing and Formulation of Protein and Peptide Therapeutics. BioProcess International. Retrieved from [Link]

• ResearchGate. (n.d.). Optimizing Excipient Properties to Prevent Aggregation in Biopharmaceutical Formulations | Request PDF. ResearchGate. Retrieved from [Link]

• Pharmaceutical Technology. (2015). Excipient Selection for Protein Stabilization. Pharmaceutical Technology. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. PMC - NIH. Retrieved from [Link]

• CD BioSciences. (n.d.). Identification of Small-Molecule Aggregation. CD BioSciences. Retrieved from [Link]

• PubMed. (2020). Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods. PubMed. Retrieved from [Link]

• LookChem. (n.d.). Cas 1220-94-6,1-amino-4-(methylamino)anthraquinone. LookChem. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Enhanced solubility and stability of active species in flow battery electrolytes via suppressed anthraquinone aggregation. Journal of Materials Chemistry A. Retrieved from [Link]

• Illinois Experts. (n.d.). A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. Illinois Experts. Retrieved from [Link]

• SciSpace. (n.d.). A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates. SciSpace. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 9,10-Anthraquinone hinders β-aggregation: How does a small molecule interfere with Aβ-peptide amyloid fibrillation?. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Impact of pH management on utilization and performance of anthraquinone/ ferrocyanide flow batteries | Request PDF. ResearchGate. Retrieved from [Link]

• MDPI. (2021). Evaluation of Electrochemical Stability of Sulfonated Anthraquinone-Based Acidic Electrolyte for Redox Flow Battery Application. MDPI. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Anthraquinone. Carl ROTH. Retrieved from [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Retrieved from [Link]

• ResearchGate. (n.d.). 9,10-Anthraquinone hinders β-aggregation: How does a small molecule interfere with Aβ-peptide amyloid fibrillation? | Request PDF. ResearchGate. Retrieved from [Link]

• Pion Inc. (2024). How poorly soluble compounds are formulated into drugs. Pion Inc. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Aggregation-induced phosphorescence of an anthraquinone based emitter. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Aarhus University - Pure. (n.d.). Impact of pH management on utilization and performance of anthraquinone/ ferrocyanide flow batteries. Aarhus University. Retrieved from [Link]

• Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). Retrieved from [Link]

• OSTI.GOV. (n.d.). An Extremely Stable, Highly Soluble Monosubstituted Anthraquinone for Aqueous Redox Flow Batteries. OSTI.GOV. Retrieved from [Link]

• PubChem. (n.d.). 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anthraquinone. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal behavior of five free anthraquinones from rhubarb. ResearchGate. Retrieved from [Link]

• MDPI. (n.d.). Amino Anthraquinone: Synthesis, Characterization, and Its Application as an Active Material in Environmental Sensors. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preventing Benzoquinone‐Based Catalyst Aggregation Enables the One‐Step Synthesis of Highly Conductive Poly(benzodifurandione) without Post‐Reaction Purification. PMC - NIH. Retrieved from [Link]

• PubChem. (n.d.). 1-Amino-4-hydroxyanthraquinone. PubChem. Retrieved from [Link]

• gsrs. (n.d.). 1-AMINO-4,8-DIHYDROXY-5-(METHYLAMINO)ANTHRAQUINONE. gsrs. Retrieved from [Link]

• ChemBK. (2024). 1-Amino-5-(N-methylamino)-4,8-dihydroxyanthraquinone. ChemBK. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of anthraquinone derivatives in supercritical carbon dioxide | Request PDF. ResearchGate. Retrieved from [Link]

Sources

• 1. Enhanced solubility and stability of active species in flow battery electrolytes via suppressed anthraquinone aggregation - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 2. 9,10-Anthraquinone hinders β-aggregation: How does a small molecule interfere with Aβ-peptide amyloid fibrillation? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone | C15H12N2O4 | CID 83633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone CAS#: 56524-77-7 [m.chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
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• 12. hilarispublisher.com [hilarispublisher.com]
• 13. How poorly soluble compounds are formulated into drugs [pion-inc.com]
• 14. A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Identification of Small-Molecule Aggregation - CD BioSciences [cd-biophysics.com]
• 16. Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated technical support guide for the purification of crude 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione. This molecule, with its multiple polar functional groups—phenolic hydroxyls, a primary amine, and a secondary amine—presents a significant purification challenge.[1][2] Its inherent polarity leads to strong interactions with common stationary phases, often resulting in poor separation, band tailing, and low recovery.

This guide is structured to address the most common issues encountered during purification. We will begin with a general troubleshooting workflow and then delve into specific frequently asked questions and detailed protocols to empower you to achieve the desired purity for your downstream applications.

Purification Strategy Workflow

Before initiating any large-scale purification, a small-scale analytical approach is crucial for method development. The following workflow provides a logical path to selecting an appropriate purification strategy.

Caption: Purification strategy selection workflow based on initial TLC analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific problems you may encounter during your experiments.

Q1: My compound is completely stuck at the baseline of my silica gel TLC plate, even when using 100% ethyl acetate or methanol/DCM mixtures. What should I do?

A1: This is the most common issue for highly polar, poly-functionalized molecules like this anthraquinone derivative. The acidic silanol groups (Si-OH) on the silica surface are strongly interacting with the basic amino groups and hydrogen-bonding with the hydroxyl groups of your molecule.

• Causality: The strong adsorption prevents the mobile phase from effectively eluting the compound.

• Solution 1: Increase Mobile Phase Polarity & Add Modifiers. You need a more aggressive solvent system. A common strategy for highly polar basic compounds is to use a mixture of dichloromethane (DCM), methanol (MeOH), and a basic modifier like ammonium hydroxide (NH₄OH).[3][4] The modifier neutralizes the acidic sites on the silica, reducing tailing and improving mobility.

• Solution 2: Switch to a Different Stationary Phase. If modifying the mobile phase is insufficient, the stationary phase itself must be changed.

  • Reverse-Phase (C18) Silica: In this technique, a non-polar stationary phase is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol). Polar compounds like yours will elute earlier. This is an excellent alternative for purification.[3][5]

  • Alumina (Al₂O₃): Alumina is a polar adsorbent that can be basic, neutral, or acidic. For your basic compound, neutral or basic alumina is a better choice than acidic silica gel as it can prevent decomposition and reduce tailing.[3]

  • Amine-functionalized Silica (NH₂): This is a form of HILIC (Hydrophilic Interaction Liquid Chromatography) where a polar stationary phase is used with a less polar mobile phase. It is particularly effective for separating very polar compounds that are poorly retained in reverse-phase chromatography.[5][6]

Q2: I can get my compound to move on the TLC plate, but the spot is a long, vertical streak (tailing). How can I get a compact spot for better separation?

A2: Tailing is a classic sign of non-ideal interactions between your analyte and the stationary phase, often due to the compound's ability to ionize.

• Causality: The molecule's amino groups can be protonated by the acidic silica, leading to a strong ionic interaction that causes tailing. The phenolic hydroxyls can also interact strongly.

• Solution: Add a Competitive Modifier to the Mobile Phase. The goal is to keep your compound in a single, neutral state.

  • For Basic Compounds: Add a small percentage (0.5-2%) of a base like ammonium hydroxide or triethylamine (TEA) to your mobile phase.[4] This base will interact with the acidic silanol groups, preventing your compound from doing so.

  • For Amphoteric Compounds: Since your molecule has both acidic (-OH) and basic (-NH₂) groups, adding a buffer or a small amount of an acid like acetic acid could also potentially improve peak shape, though a basic modifier is typically the first choice for amine-containing compounds.[5]

Q3: My purified fractions show a single spot on TLC, but analytical HPLC reveals multiple peaks with identical mass. What is happening?

A3: You are likely dealing with the co-elution of structural isomers. The synthesis of substituted anthraquinones can often lead to a mixture of isomers that are very difficult to separate due to their similar physicochemical properties.[7][8][9]

• Causality: Isomers like 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and 1-amino-4,8-dihydroxy-5-(methylamino)-anthraquinone have the same molecular formula and weight, and very similar polarities, making them challenging to resolve with standard flash chromatography.[1][10]

• Solution: High-Resolution Chromatography.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is the standard method for separating challenging isomeric mixtures. The higher efficiency of HPLC columns provides the resolution needed. A reverse-phase C18 column is often the best choice.[8][9]

  • High-Speed Counter-Current Chromatography (HSCCC): This is a liquid-liquid separation technique that avoids solid stationary phases, thereby eliminating issues of irreversible adsorption. It is particularly effective for separating polar compounds and isomers from complex mixtures.[9][11]

Q4: I suspect my compound is decomposing on the silica gel column. How can I confirm this and prevent it?

A4: The acidic nature of silica gel can degrade sensitive molecules.

• Causality: Acid-labile functional groups on your compound can react on the column surface.

• Solution 1: Perform a Stability Test (2D TLC). Spot your crude material on a TLC plate. Run the plate in a suitable solvent system. After drying, turn the plate 90 degrees and run it again in the same solvent system. If the compound is stable, the spot will move diagonally. If it decomposes, you will see new spots along the vertical path.[3]

• Solution 2: Deactivate the Silica Gel. You can reduce the acidity of silica gel by pre-treating it with a base like triethylamine.

• Solution 3: Use a Non-Acidic Stationary Phase. Switch to neutral alumina or use reverse-phase chromatography, where the stationary phase is non-polar and the mobile phase is typically neutral or buffered.[3]

Experimental Protocols

Protocol 1: Troubleshooting Flash Column Chromatography for Polar Amines

This protocol outlines a systematic approach to developing a mobile phase for your target compound using normal-phase chromatography with a basic modifier.

• Analytical TLC Screening:

  • Prepare three stock solutions of your crude material.

  • Spot each on a separate silica gel TLC plate.

  • Develop the plates in the solvent systems listed in the table below.

  • Identify the system that provides an Rf value of approximately 0.2-0.3 with minimal tailing.

• Mobile Phase Preparation:

  • Based on the best TLC result, prepare a bulk mobile phase. Example: For a 90:10:1 DCM:MeOH:NH₄OH system, mix 900 mL of DCM, 100 mL of MeOH, and 10 mL of concentrated ammonium hydroxide. Safety Note: Prepare in a fume hood.

• Column Packing:

  • Select an appropriately sized silica gel column for your sample amount (typically a 40-100x mass ratio of silica to crude material).

  • Create a slurry of silica gel in the initial, less polar mobile phase (e.g., 100% DCM).

  • Pack the column evenly, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve your crude material in a minimal amount of the mobile phase or a stronger solvent like pure methanol.

  • Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with a less polar solvent mixture and gradually increase the polarity (gradient elution). For example, start with 95:5 DCM:MeOH (+1% NH₄OH) and slowly increase to 85:15 DCM:MeOH (+1% NH₄OH).

  • Collect fractions and monitor them by TLC to identify those containing the pure product.

Data Table: Recommended Starting Solvent Systems for Polar Anthraquinones

Stationary Phase	Solvent System Components (v/v/v)	Modifier	Target Analytes	Reference
Silica Gel	Dichloromethane / Methanol	1-2% Ammonium Hydroxide	Polar basic compounds	[3][4]
Silica Gel	Chloroform / Ethyl Acetate / Methanol	1% Acetic Acid	Fungal anthraquinones	[11]
Reverse-Phase C18	Acetonitrile / Water	0.1% Formic or Phosphoric Acid	General anthraquinones	[12]
Amine (NH₂) Silica	Acetonitrile / Water	None (HILIC mode)	Highly polar, water-soluble compounds	[6]

Protocol 2: Purity Assessment by Analytical HPLC

After purification, it is essential to determine the final purity. High-Performance Liquid Chromatography (HPLC) is the standard method.[13][14][15]

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 10% B

  • 2-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis Diode Array Detector (DAD) or Mass Spectrometer (MS). Monitor at multiple wavelengths corresponding to the absorbance maxima of your compound.

• Sample Preparation: Prepare a dilute solution (approx. 0.1 mg/mL) of your purified compound in methanol or the initial mobile phase composition. Filter through a 0.45 µm syringe filter before injection.

• Analysis: The purity can be calculated based on the area percentage of the main peak relative to the total area of all peaks detected.

References

• Shahid, M., Wertz, J., Degano, I., Aceto, M., Khan, M. I., & Quye, A. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta, 1083, 58-87.
• University of Rochester, Department of Chemistry.
• Degano, I., Aceto, M., & Quye, A. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles. Analytica Chimica Acta.
• Gstrein, W., & Stuppner, H. (2004). A convenient separation strategy for fungal anthraquinones by centrifugal partition chromatography. Journal of Biochemical and Biophysical Methods, 61(1-2), 109-117.
• Shahid, M., et al. (2019). Analytical methods for determination of anthraquinone dyes in historical textiles: A review. Analytica Chimica Acta.
• Aceto, M., et al. (n.d.). Analytical methods for determination of anthraquinone dyes in historical textiles. CORE.
• SIELC Technologies. (n.d.). Separation of Anthraquinone on Newcrom R1 HPLC column.
• Google Patents. (n.d.). EP0499451A1 - Synthesis of 1-amino-anthraquinone.
• Li, Y., et al. (2016). Separation of three anthraquinone glycosides including two isomers by preparative high-performance liquid chromatography and High-speed counter-current chromatography from Rheum tanguticum Maxim.
• Li, Y., et al. (2016). Separation of three anthraquinone glycosides including two isomers by preparative high-performance liquid chromatography and high-speed countercurrent chromatography from Rheum tanguticum Maxim. ex Balf. PubMed.
• Google Patents. (n.d.). US3880892A - Production of 1-amino-4-hydroxyanthraquinones substituted in the 2- and/or 3-positions.
• ResearchGate. (n.d.).
• ResearchGate. (2018).
• MDPI. (n.d.).
• Reddit. (2023). Purification of strong polar and basic compounds.
• Biotage. (2023).
• Reddit. (2025).
• PubChem. (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-.
• PubChem. (n.d.). 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone.
• U.S. Environmental Protection Agency (EPA). (n.d.). 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- - Substance Details.

Sources

• 1. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- | C15H12N2O4 | CID 91904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. Purification [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. biotage.com [biotage.com]
• 7. EP0499451A1 - Synthesis of 1-amino-anthraquinone - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Separation of three anthraquinone glycosides including two isomers by preparative high-performance liquid chromatography and high-speed countercurrent chromatography from Rheum tanguticum Maxim. ex Balf - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone | C15H12N2O4 | CID 83633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. A convenient separation strategy for fungal anthraquinones by centrifugal partition chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Separation of Anthraquinone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. researchgate.net [researchgate.net]
• 14. Analytical methods for determination of anthraquinone dyes in historical textiles: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analytical methods for determination of anthraquinone dyes in historical textiles: A review [ouci.dntb.gov.ua]

Technical Support Center: 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (CAS: 56524-77-7)

Welcome to the technical support resource for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information to help you overcome common experimental hurdles and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling, storage, and properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Q1: How should I properly store this compound?

Proper storage is critical to maintain the stability and integrity of the compound. As it is known to be a solid that is sensitive to light, specific storage conditions must be met.[1]

Answer: The compound should be stored as a solid in an amber vial at -20°C under an inert atmosphere (e.g., argon or nitrogen).[1][2] This prevents degradation from light, moisture, and oxidation.

Parameter	Recommended Condition	Rationale
Temperature	-20°C	Minimizes degradation kinetics.
Container	Amber (light-blocking) vial	Protects against light-induced decomposition.[1]
Atmosphere	Inert gas (Argon, Nitrogen)	Prevents oxidation of the amine and hydroxyl groups.
Form	Solid	Maximizes long-term stability compared to solutions.

Q2: What solvents should I use? My compound isn't dissolving well.

This compound is a solid with limited solubility in many common laboratory solvents.[2] Achieving a stable, homogenous solution is a frequent first challenge.

Answer: The compound is listed as slightly soluble in Dimethyl Sulfoxide (DMSO), Dichloromethane, Ethanol, and Methanol.[1][2] For most biological applications, creating a concentrated stock solution in anhydrous DMSO is the recommended starting point. Due to the planar, aromatic nature of the anthraquinone core, aqueous solubility is very low.

Protocol for Preparing a DMSO Stock Solution:

• Ensure the DMSO is anhydrous (reagent grade, low water content). Water can decrease the solubility of hydrophobic compounds.

• Weigh the desired amount of the solid compound in a sterile vial.

• Add the calculated volume of anhydrous DMSO to achieve your target concentration (e.g., 10 mM).

• To aid dissolution, gently vortex the solution and/or sonicate in a water bath for 5-10 minutes.

• Visually inspect the solution against a light source to ensure no solid particulates remain.

• Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: What are the key safety precautions for handling this compound?

While a specific, comprehensive safety datasheet for this exact molecule is not widely available, data from structurally similar anthraquinone derivatives provide essential guidance.[3]

Answer: Standard laboratory personal protective equipment (PPE) is required. This includes a lab coat, chemical-resistant gloves, and safety glasses.[4] Handling should occur in a well-ventilated area or a chemical fume hood to avoid inhalation of the powdered solid.[5][6] Avoid contact with skin and eyes, as related compounds are known to cause skin, eye, and respiratory irritation.[7]

Troubleshooting Experimental Problems

This section provides solutions to specific issues that may arise during your experiments.

Problem 1: My compound precipitates when I add it to my aqueous buffer or cell media.

The Issue: You have a clear, concentrated stock solution in DMSO. However, upon diluting this stock into an aqueous buffer (e.g., PBS, cell culture medium), you observe cloudiness, particulates, or a visible precipitate. This is the most common experimental error encountered with compounds of this type.

The Scientific Reason (Why it Happens): This is a classic solubility problem. The compound is stable in a highly polar aprotic solvent like DMSO but has extremely low solubility in water. When the DMSO stock is diluted into an aqueous medium, the solvent environment changes dramatically. The water molecules cannot effectively solvate the large, hydrophobic anthraquinone structure, causing the compound to "crash out" of solution and aggregate. The predicted pKa of ~6.67 also suggests its charge state, and thus solubility, can be sensitive to the pH of your buffer.[1][2]

Solutions & Step-by-Step Protocols:

• Decrease the Final Concentration: The simplest solution is often to lower the final working concentration of the compound in your aqueous medium. Test a serial dilution to find the highest concentration that remains soluble.

• Modify the Dilution Protocol: The way you dilute the compound matters. Rapidly "dumping" the DMSO stock into the buffer is more likely to cause precipitation.

  Caption: Recommended workflow for aqueous dilution.

• Use a Surfactant or Co-solvent: For cell-free assays, consider including a small amount of a non-ionic surfactant like Tween-20 or Triton X-100 (e.g., 0.01-0.1%) in your final buffer to help maintain solubility.

• Leverage Serum Proteins: For cell-based assays, proteins in fetal bovine serum (FBS) can bind to hydrophobic compounds and help keep them in solution. Try pre-mixing your DMSO stock with a small volume of pure FBS before diluting it into the final medium.

Caption: Decision tree for troubleshooting precipitation.

Problem 2: My results are inconsistent and I suspect the compound is unstable.

The Issue: You observe significant variability between experiments run on different days, or even a loss of signal over the course of a single, long experiment.

The Scientific Reason (Why it Happens): There are two primary culprits for the instability of anthraquinone derivatives:

• Photosensitivity: The compound is explicitly noted to be light-sensitive.[1] The conjugated aromatic system of the anthraquinone core can absorb light energy, leading to photochemical degradation.

• Redox Cycling: Anthraquinones are redox-active molecules.[8] They can be reduced by biological components (like NADPH-cytochrome P-450 reductase) to a semiquinone radical. This radical can then react with molecular oxygen to generate reactive oxygen species (ROS), such as superoxide, while regenerating the parent compound.[8] This cycle can not only damage biological molecules in your assay but can also lead to compound degradation over time.

Caption: Redox cycling of anthraquinones can generate ROS.

Solutions & Step-by-Step Protocols:

• Protect from Light: This is non-negotiable. Prepare solutions in a dimly lit area. Wrap flasks, tubes, and cell culture plates containing the compound in aluminum foil. During long incubations, ensure the incubator light is off.

• Prepare Fresh Working Solutions: Never use aqueous working solutions that are more than a few hours old. Prepare them fresh from your frozen DMSO stock immediately before each experiment. Do not store diluted aqueous solutions.

• Consider Antioxidants: If you suspect redox cycling is an issue in a cell-based assay, consider if the experimental design allows for the co-incubation with an antioxidant like N-acetylcysteine (NAC). However, be aware this can interfere with experiments where ROS generation is the intended effect.

• Degas Buffers: For sensitive, cell-free biochemical assays, degassing buffers to remove dissolved oxygen can sometimes mitigate redox cycling-related instability.

Problem 3: I'm seeing unexpected toxicity or assay interference.

The Issue: In a cell-based assay, you observe more cell death than expected. In a biochemical assay, you see inhibition or activation that seems unrelated to your target of interest.

The Scientific Reason (Why it Happens): The biological activity of anthraquinones is complex and not limited to a single mechanism.

• ROS-Mediated Toxicity: As described above, the generation of ROS can induce oxidative stress, leading to cell damage and apoptosis.[8] This can be a source of cytotoxicity that is independent of your intended target.

• DNA Intercalation: The planar aromatic ring system of anthraquinones allows them to insert (intercalate) between the base pairs of DNA. This can interfere with DNA replication and transcription, leading to cytotoxicity. Many anthraquinone derivatives are used as chemotherapeutic agents precisely because of this activity.[8]

• Assay Interference: Many common biological assays, such as the MTT assay for cell viability, rely on redox reactions.[9][10] A redox-active compound like an anthraquinone can directly interfere with the assay chemistry, leading to false positive or false negative results. For example, it could reduce the MTT reagent directly, giving an artificially high "viability" signal.

Solutions & Step-by-Step Protocols:

• Run Parallel Controls: Always run a control with a "vehicle" (the same final concentration of DMSO without the compound). To check for assay interference, run the assay in a cell-free condition (assay buffer + reagents + compound) to see if the compound directly reacts with your detection reagents.

• Use an Orthogonal Viability Assay: If you suspect interference with the MTT assay, confirm your results with a non-redox-based method. For example, a CellTiter-Glo® (ATP-based) assay or a crystal violet staining assay.

• Characterize Off-Target Effects: Be aware of the potential for ROS generation and DNA intercalation. If these are not your intended mechanisms of action, you may need to design experiments to measure and account for them (e.g., using a ROS-sensitive probe like DCFDA).

By understanding the underlying chemical and biological properties of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, you can proactively design your experiments to avoid these common pitfalls, leading to more robust and reproducible data.

References

• Cas 56524-77-7, 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. (n.d.). LookChem. Retrieved January 14, 2026, from [Link]

• ANTHRAQUINONE FOR SYNTHESIS. (n.d.). Loba Chemie. Retrieved January 14, 2026, from [Link]

• Sadowska-Bartosz, I., et al. (2024). Novel Anthraquinone Derivatives and Their Complexes with Metal Ions with Anticancer Activity: Structure/Redox and Chelation Activity Correlations. National Institutes of Health (NIH). Retrieved January 14, 2026, from [Link]

• Ullah, Z., et al. (2018). Cytotoxic properties of the anthraquinone derivatives isolated from the roots of Rubia philippinensis. National Institutes of Health (NIH). Retrieved January 14, 2026, from [Link]

• Ozkok, F., et al. (2018). Synthesis of New Anthraquinone Derivatives and Anticancer Effects on Breast Cancer Cell Lines. DergiPark. Retrieved January 14, 2026, from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. 1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone CAS#: 56524-77-7 [m.chemicalbook.com]
• 3. fishersci.be [fishersci.be]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. lobachemie.com [lobachemie.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. biosynth.com [biosynth.com]
• 8. Novel Anthraquinone Derivatives and Their Complexes with Metal Ions with Anticancer Activity: Structure/Redox and Chelation Activity Correlations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic properties of the anthraquinone derivatives isolated from the roots of Rubia philippinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dergipark.org.tr [dergipark.org.tr]

assessing the stability of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione under experimental conditions

Welcome to the Technical Support Center for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on assessing the stability of this compound under various experimental conditions. The following troubleshooting guides and frequently asked questions (FAQs) are structured to address specific challenges you may encounter.

Frequently Asked Questions (FAQs)

General Stability and Storage

Q1: What are the primary stability concerns for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione?

A1: Based on the chemical structure, an aminoanthraquinone derivative, the primary stability concerns are photodegradation, oxidative degradation, and potential pH-dependent hydrolysis. Anthraquinone dyes are known for their good lightfastness; however, the presence of amino and hydroxyl groups can make the molecule susceptible to certain degradation pathways. It is crucial to protect the compound from light and oxidizing agents.

Q2: What are the recommended long-term storage conditions for 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione?

A2: For long-term storage, it is recommended to keep the compound in a tightly sealed, amber vial under an inert atmosphere (e.g., argon or nitrogen) at -20°C. This minimizes exposure to light, moisture, and oxygen, which are key factors in degradation.

Sample Preparation and Handling

Q3: I am dissolving the compound in an aqueous buffer for my experiment. What should I be concerned about?

A3: When preparing aqueous solutions, the pH of the buffer is a critical factor. The stability of structurally similar anthracycline antibiotics has been shown to be pH-dependent. It is advisable to conduct preliminary studies to determine the optimal pH range for your experimental timeframe. Additionally, dissolved oxygen in the buffer can promote oxidative degradation. Using degassed buffers can help mitigate this issue.

Q4: Can I use organic solvents to dissolve 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione?

A4: Yes, organic solvents can be used. However, the choice of solvent can influence the stability of the compound. For instance, alcohols with an α-hydrogen atom can participate in photoreductive degradation pathways of aminoanthraquinone dyes. If your experiment involves light exposure, it is important to select a solvent that is photochemically inert or to minimize light exposure. Always use high-purity, anhydrous solvents when possible to avoid introducing water that could lead to hydrolysis.

Troubleshooting Experimental Variability

Q5: I am observing inconsistent results in my cell-based assays. Could the stability of the compound be a factor?

A5: Absolutely. Degradation of the compound can lead to a decrease in its effective concentration, resulting in variable experimental outcomes. It is also possible that the degradation products themselves have biological activity or are cytotoxic, further confounding the results. It is recommended to prepare fresh solutions for each experiment and to monitor the stability of the compound in your cell culture media under the exact experimental conditions (e.g., temperature, CO2 concentration). Some anthracycline antibiotics have been shown to be unstable in chemical growth media.[1]

Q6: My analytical quantification (e.g., by UV-Vis or HPLC) of the compound shows a decreasing concentration over a short period. What could be the cause?

A6: This is a strong indication of compound instability under your current experimental conditions. Several factors could be at play:

• Photodegradation: Are you protecting your solutions from light? Even ambient laboratory light can cause degradation over time.

• Oxidation: Is your solvent or buffer degassed? Are you working under an inert atmosphere?

• pH Instability: Have you evaluated the stability of the compound at the pH of your solution?

• Adsorption: Structurally similar compounds, like anthracycline antibiotics, can adsorb to the surfaces of containers.[1] Consider using low-adsorption vials or pre-treating your containers.

Troubleshooting Guides

Guide 1: Investigating Photodegradation

If you suspect photodegradation is affecting your results, follow this guide to perform a systematic investigation.

Objective: To determine the photosensitivity of 1-amino-4,5-dihydroxy-8-(methylamino)-anthracenedione in your experimental solvent/buffer.

Protocol:

• Prepare Solutions: Prepare two identical sets of solutions of the compound in your experimental medium.

• Light Exposure:

  • Set A (Light-Exposed): Place one set of solutions under a controlled light source that mimics your experimental or storage conditions (e.g., fluorescent lab lighting, direct sunlight, or a photostability chamber).

  • Set B (Light-Protected): Wrap the second set of solutions completely in aluminum foil to protect them from light.

• Time Points: At defined time intervals (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each set.

• Analysis: Analyze the aliquots using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Evaluation: Compare the concentration of the parent compound in the light-exposed versus the light-protected samples. A significant decrease in concentration in the light-exposed samples confirms photosensitivity. Also, examine the chromatograms for the appearance of new peaks, which would indicate the formation of degradation products.

dot

Caption: Workflow for Assessing pH-Dependent Stability.

Guide 3: Forced Degradation Studies

Forced degradation studies are essential for understanding the degradation pathways of a compound and for developing a stability-indicating analytical method.

Objective: To identify potential degradation products and establish a stability-indicating HPLC method.

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at ambient temperature for 24 hours.

• Thermal Degradation: Solid compound at 80°C for 48 hours.

• Photodegradation: Solution exposed to a photostability chamber (ICH Q1B guidelines).

Protocol:

• Prepare Samples: Prepare solutions of the compound and subject them to the stress conditions listed above. Also, prepare an unstressed control sample.

• Neutralization: After the specified time, neutralize the acidic and basic samples.

• Analysis: Analyze all stressed samples and the control sample by HPLC-UV/DAD or HPLC-MS.

• Method Validation: The HPLC method is considered "stability-indicating" if it can separate the parent compound from all the degradation products formed under the various stress conditions. The peak purity of the parent compound should be assessed using a Diode Array Detector (DAD) or Mass Spectrometer (MS).

Data Summary Table for a Hypothetical Forced Degradation Study:

Stress Condition	% Degradation of Parent Compound	Number of Degradation Products
0.1 M HCl, 60°C, 24h	15%	2
0.1 M NaOH, 60°C, 24h	25%	3
3% H₂O₂, RT, 24h	35%	4
80°C, 48h (solid)	5%	1
Photostability Chamber	20%	2

References

• Poochikian, G. K., Cradock, J. C., & Flora, K. P. (1981). Stability of anthracycline antitumor agents in four infusion fluids. American Journal of Hospital Pharmacy, 38(4), 483–486.
• Tomlinson, E., & Malspeis, L. (1982). Concomitant adsorption and stability of some anthracycline antibiotics. Journal of Pharmaceutical Sciences, 71(10), 1121–1125.
• Bekers, O., Beijnen, J. H., Bramel, H. F., Otagiri, M., & Underberg, W. J. (2005). Effect of cyclodextrins on anthracycline stability in acidic aqueous media. Pharmaceutisch Weekblad, 12(1), 19–25.
• Menna, P., Salvatorelli, E., & Minotti, G. (2010). Anthracycline degradation in cardiomyocytes: a journey to oxidative survival. Chemical Research in Toxicology, 23(1), 6–9.
• Andleeb, S., Atiq, N., Robson, G. D., & Ahmed, S. (2011). An HPLC method development for the assessment of degradation products of anthraquinone dye. Environmental Monitoring and Assessment, 176(1-4), 597–604.
• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hata, T., Highuchi, T., & Zalk, M. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48-60.
• Kamberi, M., Tsutsumi, K., Kotegawa, T., Nakamura, K., & Nakano, S. (2000). A stability-indicating high-performance liquid chromatographic assay for the determination of mitoxantrone in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 22(3), 443-451.

Sources

• 1. waters.com [waters.com]

Technical Support Center: Strategies to Minimize Degradation of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione (Mitoxantrone) During Storage

Introduction

1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione, commonly known as mitoxantrone, is a potent antineoplastic agent belonging to the anthracenedione class.[1][2] Its clinical efficacy is intrinsically linked to its chemical integrity. Degradation of the molecule can lead to a loss of therapeutic activity and the potential formation of toxic byproducts. This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for minimizing the degradation of mitoxantrone during storage. We will delve into the causality behind storage recommendations, provide troubleshooting guidance for common stability issues, and offer detailed protocols for assessing the integrity of your samples.

Core Stability Profile of Mitoxantrone

Mitoxantrone is a dark blue, crystalline solid that is typically supplied as a hydrochloride salt in aqueous solutions.[3][4] While relatively stable under controlled conditions, its structure is susceptible to degradation through several key pathways, primarily oxidation and hydrolysis. The stability of mitoxantrone is significantly influenced by temperature, pH, light exposure, and the presence of oxidizing agents.

Troubleshooting Guide: Common Stability Issues and Solutions

This section addresses specific issues that may arise during the storage and handling of mitoxantrone solutions.

Issue 1: I've observed a change in the color of my mitoxantrone solution. What does this indicate?

• Underlying Cause: A visible color change in the typically dark blue mitoxantrone solution, such as fading or a shift towards a blue-green hue, can be an indicator of chemical degradation.[4][5] The chromophore of the anthracenedione ring system is responsible for its color, and alterations to this structure through oxidation or other degradation pathways will affect its light-absorbing properties. While a blue-green discoloration of urine is a known side effect in patients, a similar change in a stored solution warrants investigation.[4][5]

• Troubleshooting Steps:

  • Verify Storage Conditions: Immediately confirm that the solution has been stored according to the recommended temperature and light-protection guidelines.

  • pH Measurement: If possible, measure the pH of the solution. Mitoxantrone exhibits maximum stability in a pH range of 2-4.5.[6] A shift outside of this range can accelerate degradation.

  • Analytical Assessment: The most definitive way to assess degradation is through a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). This will allow for the quantification of the parent compound and the detection of any degradation products.

Issue 2: My mitoxantrone solution has formed a precipitate after refrigeration. Is it still usable?

• Underlying Cause: Mitoxantrone solutions, particularly concentrated forms, should not be frozen.[7][8] Freezing can cause the drug to precipitate out of solution. While some precipitation may be reversible upon gentle warming to room temperature, it is crucial to ensure the precipitate fully redissolves and that the solution's homogeneity is restored.

• Troubleshooting Steps:

  • Gentle Warming: Allow the vial to slowly warm to room temperature (15°C to 25°C or 59°F to 77°F).[7] Avoid aggressive heating methods.

  • Visual Inspection: Gently agitate the vial and visually inspect for any remaining particulate matter. The solution should be clear and free of visible particles.

  • Consider Discarding: If the precipitate does not fully redissolve, it is recommended to discard the solution to avoid the administration of a non-homogenous and potentially sub-potent dose.

Issue 3: I am concerned about the potential for oxidative degradation. What are the best practices to prevent this?

• Underlying Cause: The dihydroxy-anthracenedione structure of mitoxantrone is susceptible to oxidation.[9][10][11][12] This can be initiated by exposure to atmospheric oxygen, certain light conditions, or the presence of oxidizing agents. Some formulations may include antioxidants like sodium metabisulfite to mitigate this.[13]

• Preventative Strategies:

  • Inert Atmosphere: For long-term storage of bulk material or sensitive formulations, consider overlaying the solution with an inert gas such as nitrogen or argon to displace oxygen in the headspace of the vial.

  • Avoid Contaminants: Ensure all handling procedures are aseptic to prevent the introduction of microbial or chemical contaminants that could catalyze oxidative reactions.

  • Use Appropriate Containers: Store solutions in well-sealed containers to minimize gas exchange. Glass vials are a common and stable choice.[14]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for mitoxantrone solutions?

• Answer: Mitoxantrone concentrate solutions should generally be stored at a controlled room temperature between 20°C to 25°C (68°F to 77°F).[8] Some diluted solutions may be stored at refrigerated temperatures (2°C to 8°C).[13] Crucially, mitoxantrone solutions should not be frozen. [7][8] Opened or partially used vials may have different storage recommendations, often for a limited duration of 7 days at 15° to 25°C or 14 days under refrigeration.[3] Always refer to the manufacturer's specific guidelines for your product.

Q2: How sensitive is mitoxantrone to light?

• Answer: While some studies suggest mitoxantrone is not highly photolabile, with one report indicating no change in potency after a month of direct sunlight exposure, it is still considered good practice to protect it from light, especially during long-term storage.[6] This is a general precautionary measure for many pharmaceutical compounds to prevent potential photodegradation.

Q3: What is the optimal pH for mitoxantrone stability?

• Answer: The pH of maximum stability for mitoxantrone hydrochloride is in the acidic range of 2 to 4.5.[6] The degradation rate increases as the pH becomes more neutral or alkaline, with instability noted at a pH of 7.4.[6]

Q4: For how long are diluted solutions of mitoxantrone stable?

• Answer: The stability of diluted mitoxantrone solutions depends on the diluent, concentration, and storage conditions. Studies have shown that mitoxantrone diluted in 0.9% Sodium Chloride or 5% Dextrose can be stable for varying periods. For instance, some studies have demonstrated stability for up to 42 days at 4°C or 23°C.[14] Another study showed physicochemical stability for up to 84 days for diluted solutions in polyolefin bags.[15] It is imperative to consult specific stability studies relevant to your intended diluent and storage setup.

Q5: Can I store mitoxantrone in plastic syringes?

• Answer: Studies have indicated that mitoxantrone solutions (2 mg/mL) are stable when stored in Monoject® syringes at 4°C or 23°C for up to 42 days.[14] However, it is always important to be aware of the potential for leaching of plasticizers from syringe components, although one study found no evidence of this with mitoxantrone.[14]

Data Summary and Visualization

Table 1: Recommended Storage Conditions for Mitoxantrone

Formulation	Temperature	Light Protection	Do Not Freeze
Concentrate Injection	20°C to 25°C (68°F to 77°F)[8]	Recommended	Yes [7][8]
Opened/Partially Used Vials	15°C to 25°C for up to 7 days, or 2°C to 8°C for up to 14 days[3]	Recommended	Yes [3][7]
Diluted Solutions	2°C to 8°C or room temperature (stability duration varies)[13][15]	Recommended	Yes

Diagram 1: Key Factors Influencing Mitoxantrone Degradation

Caption: A decision tree for troubleshooting mitoxantrone stability issues.

Experimental Protocol: Stability-Indicating HPLC Method

This protocol provides a general framework for a stability-indicating HPLC method to quantify mitoxantrone and detect its degradation products. This method should be validated in your laboratory for its intended use.

Objective: To assess the stability of a mitoxantrone sample by quantifying the parent compound in the presence of its potential degradation products.

Materials:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 100 mm, 5 µm)

• Mitoxantrone reference standard

• Mobile Phase A: 1% Formic Acid in Water

• Mobile Phase B: Methanol

• Sample diluent (e.g., water/methanol mixture)

• Volumetric flasks, pipettes, and autosampler vials

Procedure:

• Standard Preparation:

  • Prepare a stock solution of mitoxantrone reference standard (e.g., 1 mg/mL) in a suitable solvent.

  • Perform serial dilutions to create a calibration curve with at least five concentration levels (e.g., 50-1000 nmol/L). [16]

• Sample Preparation:

  • Dilute the mitoxantrone test sample with the sample diluent to fall within the range of the calibration curve.

  • If the sample contains proteins (e.g., culture media), perform a protein precipitation step (e.g., with methanol) followed by centrifugation. [16]

• HPLC Conditions:

  • Column: C18 reverse-phase

  • Mobile Phase: Gradient elution with Mobile Phase A and B. (A typical gradient might start with a higher percentage of A and ramp up to a higher percentage of B to elute the parent compound and any less polar degradants).

  • Flow Rate: 0.3 mL/min [16] * Column Temperature: 35°C [16] * Injection Volume: 5 µL [16] * Detection Wavelength: Monitor at the absorbance maximum of mitoxantrone (approximately 660 nm) and a lower wavelength (e.g., 254 nm) to detect a wider range of potential degradation products.

  • Run Time: Approximately 10-15 minutes, ensuring that all degradation products have eluted. [16]

• Forced Degradation Study (for method validation):

  • To ensure the method is "stability-indicating," subject mitoxantrone solutions to stress conditions (e.g., acidic, basic, oxidative, thermal, photolytic) to intentionally generate degradation products.

  • Analyze the stressed samples to demonstrate that the degradation product peaks are well-resolved from the parent mitoxantrone peak.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the mitoxantrone reference standard against its concentration.

  • Determine the concentration of mitoxantrone in the test samples by interpolating their peak areas from the calibration curve.

  • Calculate the percentage of remaining mitoxantrone relative to the initial concentration. A common threshold for stability is retaining >90% of the initial concentration. [14] * Examine the chromatograms for the appearance of new peaks, which would indicate degradation products.

References

• GlobalRPH. (2017, September 6). Mitoxantrone - Novantrone®. Retrieved from [Link]

• Walker, S. E., Lau, D. W. C., DeAngelis, C., Iazzetta, J., & Coons, C. (2018). Mitoxantrone Stability in Syringes and Glass Vials and Evaluation of Chemical Contamination. Canadian Journal of Hospital Pharmacy, 44(4). Retrieved from [Link]

• Pfizer Medical - US. mitoxantrone injection, USP How Supplied/Storage and Handling. Retrieved from [Link]

• Fresenius Kabi USA. (n.d.). MitoXANTRONE. Retrieved from [Link]

• NHS Pharmaceutical Research and Development Group. (2020, September 3). Cytotoxic Drug Stability Monograph: Mitoxantrone. Retrieved from [Link]

• GaBI Journal. (2024, September 11). Physicochemical stability of Mitoxantrone Accord after dilution with 0.9% sodium chloride solution in polyolefine bags. Retrieved from [Link]

• Walker, S. E., Lau, D. W. C., DeAngelis, C., Iazzetta, J., & Coons, C. (1991). Mitoxantrone Stability in Syringes and Glass Vials and Evaluation of Chemical Contamination. Canadian Journal of Hospital Pharmacy, 44(3), 143-151. Retrieved from [Link]

• PubChem. Mitoxantrone Hydrochloride. Retrieved from [Link]

• Ahmad, I., et al. (2005). Preparation, characterization, and stability of liposome-based formulations of mitoxantrone. Drug Development and Industrial Pharmacy, 31(3), 223-229.
• Ali, D., & O'Brien, P. J. (2011). Mitoxantrone as a prospective photosensitizer for photodynamic therapy of breast cancer. Photodiagnosis and Photodynamic Therapy, 8(4), 328-334.
• El-Daly, S. A., et al. (2012). Photosensitizing and radiosensitizing effects of mitoxantrone: combined chemo-, photo-, and radiotherapy of DFW human melanoma cells. Journal of Photochemistry and Photobiology B: Biology, 117, 123-129.
• Lee, Y. J., & Lee, M. G. (1994). Stability of Mitoxantrone Hydrochloride in Solution. Drug Development and Industrial Pharmacy, 20(12), 2029-2043.
• Gerweck, L. E., et al. (1996). Influence of low pH on cytotoxicity of paclitaxel, mitoxantrone and topotecan. British Journal of Cancer, 74(6), 848-852.
• Reszka, K. J., & Kolodziejczyk, P. (1994). Oxidative metabolism of mitoxantrone by the human neutrophil enzyme myeloperoxidase. Archives of Biochemistry and Biophysics, 315(2), 439-446.
• Ahmad, I., et al. (2005). Preparation, Characterization, and Stability of Liposome-Based Formulations of Mitoxantrone. Drug Development and Industrial Pharmacy, 31(3), 223-229.
• Pérez, S., et al. (2014). Degradation and toxicity of mitoxantrone and chlorambucil in water. International Journal of Environmental Science and Technology, 11(5), 1275-1284.
• Brück, T. B., & Harvey, P. J. (2003). Oxidation of mitoxantrone by lactoperoxidase. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1649(2), 154-163.

• Brück, T. B., & Harvey, P. J. (2003). Oxidation of mitoxantrone by lactoperoxidase. PubMed. Retrieved from [Link]

• Ahmad, I., et al. (2005). Preparation, Characterization, and Stability of Liposome-Based Formulations of Mitoxantrone. ResearchGate. Retrieved from [Link]

• Brück, T. B. (2003). Oxidative metabolism of the anti-cancer agent mitoxantrone by horseradish, lacto-and lignin peroxidase. Technische Universität München.
• Wang, G., et al. (2010). Studies on Preparation of Liposomal Mitoxantrone, Its Characterizations and Stabilities. Journal of Shenyang Pharmaceutical University, 27(11), 881-884.
• Pui, C. H., & Evans, W. E. (1989). Pharmacokinetics and metabolism of mitoxantrone. A review. Clinical Pharmacokinetics, 16(4), 197-210.

• Tranova, Y. S., et al. (2022). Mitoxantrone Quantification by HPLC-MS/MS in Caco-2 Culture Media. Tranova. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic of the photodegradation of mitoxantrone (MTX) and the.... Retrieved from [Link]

• Popa, G., et al. (2018). Mitoxantrone-Surfactant Interactions: A Physicochemical Overview. Molecules, 23(10), 2649.
• Wołowicz, A., et al. (2022). Bioremoval and Detoxification of the Anticancer Drug Mitoxantrone Using Immobilized Crude Versatile Peroxidase (icVP/Ba) Bjerkandera adusta CCBAS 930. International Journal of Molecular Sciences, 23(21), 12883.

• ResearchGate. (n.d.). Accuracy observed in the stability study of 150 nmol/L and 800 nmol/L mitoxantrone solutions. Retrieved from [Link]

• Blood Cancer United. Mitoxantrone. Retrieved from [Link]

• MedlinePlus. (2019, October 15). Mitoxantrone Injection. Retrieved from [Link]

• Ferreira, R. M., et al. (2023). A Clinically Relevant Dosage of Mitoxantrone Disrupts the Glutathione and Lipid Metabolic Pathways of the CD-1 Mice Brain: A Metabolomics Study. Metabolites, 13(9), 963.

• Cancer Care Ontario. (2016, August). mitoXANTRONE. Retrieved from [Link]

• PubChem. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-. Retrieved from [Link]

• Canada.ca. (2024, May 16). Screening Assessment for the Challenge 9,10-Anthracenedione, 1-hydroxy-4-[[4-[(methylsulfonyl)oxy]phenyl]amino]- (Disperse Violet 57). Retrieved from [Link]

• U.S. Environmental Protection Agency. 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- - Substance Details. Retrieved from [Link]

• NIST WebBook. 9,10-Anthracenedione, 1-amino-. Retrieved from [Link]

• NIST WebBook. 9,10-Anthracenedione, 1,4-bis[(4-methylphenyl)amino]-. Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Performance Evaluation of Novel Fluorophores: A Comparative Framework Using 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Introduction

In the dynamic fields of cellular biology and drug discovery, the selection of an appropriate fluorescent dye is paramount to generating high-quality, reproducible data. While the market is dominated by well-characterized fluorophores, the exploration of novel dye scaffolds, such as those based on anthraquinone, presents opportunities for developing probes with unique photophysical properties, enhanced stability, or specialized applications.[1][2][3] The compound 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (CAS: 56524-77-7) represents one such molecule from the vast anthraquinone family.[4][5] Anthraquinone derivatives are known for their structural rigidity and potential for high photostability, making them an intriguing class of compounds for fluorescence imaging.[3]

For this guide, we have selected three widely-used far-red fluorescent dyes as benchmarks for comparison: Alexa Fluor 647 , Cyanine5 (Cy5) , and IRDye® 800CW . These dyes are staples in applications like immunofluorescence, flow cytometry, and Western blotting due to their brightness, photostability, and minimal spectral overlap with cellular autofluorescence.[6][7][8][9]

Section 1: Quantitative Photophysical Properties - The Foundational Comparison

A direct comparison of key photophysical parameters is the first step in evaluating a new dye. These metrics determine the theoretical performance limits of a fluorophore. Brightness, a critical parameter, is a product of the molar extinction coefficient (its efficiency in absorbing light) and the quantum yield (its efficiency in converting absorbed light into emitted fluorescence).

Rationale for Parameter Selection:

• Excitation (λex) & Emission (λem) Maxima: These values dictate the required hardware (lasers, filters) and the potential for spectral crosstalk with other dyes.

• Molar Extinction Coefficient (ε): A higher value indicates more efficient photon absorption, contributing to a brighter signal.

• Fluorescence Quantum Yield (Φ): This ratio (photons emitted / photons absorbed) is a direct measure of fluorescence efficiency. A value closer to 1.0 is ideal.

• Brightness (ε × Φ): This calculated value provides a standardized measure for comparing the intrinsic brightness of different dyes.

• Photobleaching Quantum Yield (Φb): A lower value signifies greater resistance to photodegradation, which is crucial for long-term imaging.[6]

The table below summarizes the known properties of our benchmark dyes. The objective of the experimental protocols outlined in this guide is to populate the corresponding values for our test compound, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Parameter	1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone	Alexa Fluor 647	Cyanine5 (Cy5)	IRDye® 800CW
CAS Number	56524-77-7[4]	N/A	146368-11-8 (NHS Ester)	956579-01-4 (NHS Ester)[10]
Excitation Max (λex)	To Be Determined	~650 nm[7][11]	~649 nm[8]	~773-774 nm[10][12]
Emission Max (λem)	To Be Determined	~665-668 nm[7][11]	~666-670 nm[8]	~792 nm
Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	To Be Determined	~239,000[7]	~250,000	~240,000
Quantum Yield (Φ)	To Be Determined	~0.33[7]	~0.20	~0.12
Calculated Brightness (ε × Φ)	To Be Determined	~78,870	~50,000	~28,800

Note: Values for commercial dyes can vary slightly depending on the conjugation state and solvent environment.

Section 2: Experimental Framework for Performance Evaluation

To empirically determine the suitability of a novel dye for biological imaging, we must move beyond theoretical brightness and assess its performance in a practical context. The following sections provide detailed protocols for two fundamental experiments: a comparative photostability assay and a performance test in a standard immunofluorescence workflow.

Protocol 1: Comparative Photostability Assay

Expert Rationale: Photostability, or the resistance to photobleaching, is a critical performance attribute. A dye that rapidly loses its fluorescence upon excitation will have a limited photon budget, making it unsuitable for demanding applications like time-lapse imaging, z-stack acquisition, or super-resolution microscopy. This protocol provides a standardized method to compare the photobleaching rates of multiple dyes simultaneously under identical illumination conditions, ensuring a fair and unbiased comparison.

Methodology:

• Sample Preparation:

  • Prepare 10 µM solutions of the novel dye and each benchmark dye (e.g., Alexa Fluor 647, Cy5) conjugated to a non-biological carrier like Goat anti-Rabbit IgG in a standard mounting medium with an anti-fading agent (e.g., ProLong™ Glass).

  • Spot 2 µL of each solution onto a microscope slide, separated by at least 5 mm.

  • Carefully place a #1.5 coverslip over the spots, avoiding air bubbles, and seal the edges with nail polish. Allow the mounting medium to cure for 24 hours at room temperature in the dark.

• Microscope Setup & Image Acquisition:

  • Use a widefield or confocal microscope equipped with appropriate laser lines and filter sets for each dye (e.g., a 640/647 nm laser for Alexa Fluor 647 and Cy5).

  • Use an oil immersion objective (60x or 100x) with a numerical aperture (NA) of 1.4 or higher.

  • For each dye spot, find a uniform field of view.

  • Crucially, use identical acquisition settings for all dyes being compared: laser power, exposure time/pixel dwell time, detector gain, and pinhole size (for confocal). Laser power should be set high enough to induce noticeable bleaching over a 2-3 minute period.

  • Acquire a time-lapse series, capturing an image every 5 seconds for a total of 3 minutes (37 frames).

• Data Analysis:

  • Open the time-lapse image series in an image analysis software (e.g., ImageJ/Fiji).

  • Draw a Region of Interest (ROI) in the center of the fluorescent field.

  • Measure the mean fluorescence intensity within the ROI for each frame of the time-lapse.

  • For each dye, normalize the intensity data by dividing each time point's intensity by the intensity of the first frame (t=0).

  • Plot the normalized intensity versus time for all dyes on a single graph. The rate of decay is an indicator of photostability; a flatter curve signifies a more photostable dye.

Protocol 2: Performance in a Biological Context (Immunofluorescence)

Expert Rationale: A dye's performance in a purified, buffered solution can differ significantly from its behavior in the complex environment of a fixed cell. Factors like non-specific binding can create background fluorescence, reducing the signal-to-noise ratio (SNR) and compromising image quality. This protocol evaluates the practical performance of a novel dye conjugate in a standard immunofluorescence (IF) application, using the signal-to-noise ratio as the key performance metric. This requires synthesizing a reactive version of the dye (e.g., an NHS ester) for antibody conjugation.

Methodology:

• Antibody Conjugation:

  • Synthesize or obtain an amine-reactive derivative (e.g., NHS ester) of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

  • Conjugate the novel dye and each benchmark dye to the same secondary antibody (e.g., Goat anti-Rabbit IgG) following established protocols. Aim for a similar degree of labeling (DOL) for all conjugates, typically between 2 and 4, as determined by spectrophotometry.

• Cell Culture and Preparation:

  • Culture an appropriate cell line (e.g., HeLa or A549 cells) on glass coverslips to ~70% confluency.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Block non-specific binding sites with a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) for 1 hour.

• Immunostaining:

  • Incubate the coverslips with a primary antibody targeting a well-defined structure (e.g., Rabbit anti-α-tubulin antibody) for 1 hour.

  • Wash the coverslips three times with PBS.

  • Incubate separate coverslips with each of the dye-conjugated secondary antibodies at the same concentration (e.g., 2 µg/mL) for 1 hour in the dark.

  • Wash three times with PBS.

  • Mount the coverslips onto slides using an anti-fade mounting medium.

• Imaging and Analysis (Signal-to-Noise Ratio):

  • Image all samples using identical acquisition settings (laser power, gain, exposure). It is critical to set the exposure based on the brightest sample to avoid saturation, and then apply those settings to all other samples.

  • In an image analysis program (e.g., ImageJ/Fiji):

    • For each dye, acquire at least 10 images from different fields of view.

    • In each image, draw an ROI over the specifically stained structure (e.g., microtubules) to measure the mean signal intensity (Signal ).

    • Draw a second ROI in a background area of the same cell that does not contain the target structure to measure the mean background intensity (Noise ).

    • Calculate the Signal-to-Noise Ratio (SNR) as: SNR = Signal / Noise .

    • Calculate the average SNR for each dye conjugate. A higher SNR indicates better performance with greater target specificity and lower non-specific binding.

Workflow Diagram: Immunofluorescence Performance Test

Caption: Workflow for comparing dye performance in immunofluorescence.

Conclusion and Outlook

The evaluation of a novel fluorescent dye requires a systematic approach that moves from fundamental photophysical characterization to practical performance testing in biologically relevant assays. While 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone serves as an interesting starting point due to its anthraquinone core, its ultimate utility as a fluorescent probe can only be ascertained through rigorous experimentation as outlined in this guide.

By following these protocols, a researcher can generate the empirical data needed to populate the comparative table and make an informed decision. This framework allows for the objective assessment of any new dye's brightness, photostability, and signal-to-noise performance against the gold standards in the field. This ensures that the chosen tool is not only novel but also optimally suited for the demanding applications of modern fluorescence microscopy.

References

• Adnan, N. E. et al. (2020). Characterization and Photophysical Properties of Natural Anthraquinone Dyes in Borneo Traditional Pua Kumbu Textile. Journal of Physical Science.

• Widengren, J. et al. (2001). Characterization of Photoinduced Isomerization and Back-Isomerization of the Cyanine Dye Cy5 by Fluorescence Correlation Spectroscopy. The Journal of Physical Chemistry A. Available at: [Link]

• van der Stelt, M. et al. (2020). Nerve Targeting via Myelin Protein Zero and the Impact of Dimerization on Binding Affinity. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. 1-Amino-4,8-dihydroxy-5-(methylamino)anthraquinone. PubChem. Available at: [Link]

• Ghosh, S. et al. (2023). Photophysical and Hydrodynamic Properties of Fluorescent Dye Alexa Fluor (AF647) in Reverse Micelle Environment. Iris Publishers. Available at: [Link]

• Hussain, A. (2018). PHOTOPHYSICAL, ELECTROCHEMICAL, AND CATALYTIC STUDIES OF ANTHRAQUINONE. University of South Dakota. Available at: [Link]

• LookChem. Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. LookChem. Available at: [Link]

• Kapanidis, A. N. et al. (2015). Towards Unbiased Fluorophore Counting in Superresolution Fluorescence Microscopy. ResearchGate. Available at: [Link]

• FluoroFinder. Alexa Fluor 647 Dye Profile. FluoroFinder. Available at: [Link]

• Smith, R. B. (2021). FLUORESCENT ANTHRAQUINONES: Biomedical Applications and Syntheses of Selected Anthraquinone Dyes. Liberty University. Available at: [Link]

• Lazzarini, E. et al. (2023). Expanding the microbiologist toolbox via new far-red-emitting dyes suitable for bacterial imaging. ASM Journals. Available at: [Link]

• Wombacher, R. et al. (2020). Bioorthogonal red and far-red fluorogenic probes for wash-free live-cell and super-resolution microscopy. bioRxiv. Available at: [Link]

• Li, C. et al. (2024). Far-Red Fluorescent Proteins: Tools for Advancing In Vivo Imaging. National Institutes of Health. Available at: [Link]

• baseclick GmbH. Cy5 Spectrum: Key Properties & Applications. baseclick GmbH. Available at: [Link]

• Zhang, H. et al. (2022). Supra‐Fluorophores: Ultrabright Fluorescent Supramolecular Assemblies Derived from Conventional Fluorophores in Water. ResearchGate. Available at: [Link]

• Sýkora, J. et al. (2020). Molecular and spectroscopic characterization of green and red cyanine fluorophores from the Alexa Fluor and AF series. bioRxiv. Available at: [Link]

• Kurtoglu, N. et al. (2010). Single crystal X-ray structure and optical properties of anthraquinone-based dyes. Chemical Papers. Available at: [Link]

• LI-COR Biosciences. IRDye® Infrared Dyes. LI-COR Biosciences. Available at: [Link]

• FluoroFinder. IRDye 800CW Dye Profile. FluoroFinder. Available at: [Link]

• Wang, Y. et al. (2022). A Chemosensor of 1,8-Dihydroxyanthraquinone PMOs Prepared in a Ternary Deep Eutectic Solvent for the Sensitive Detection of Cu2+. National Institutes of Health. Available at: [Link]

• Dahiya, P. et al. (2007). Photophysical properties of 1- N-methylamino- and 1- N, N-dimethylamino-9,10-anthraquinone dyes: A comparison with 1-amino-9,10-anthraquinone dye. ResearchGate. Available at: [Link]

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A Comparative Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione

For researchers, scientists, and drug development professionals, the robust validation of an analytical method is the bedrock of reliable data. This guide provides an in-depth, experience-driven walkthrough for validating a new High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantification of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione, a potent anthracenedione derivative with potential therapeutic applications. We will not only detail the "how" but, more importantly, the "why" behind each experimental choice, contrasting our new method with existing analytical approaches for similar compounds.

The Analytical Challenge and the Proposed Solution

1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione shares a structural backbone with established antineoplastic agents like Mitoxantrone.[1][2] This structural similarity informs our starting point for method development. Existing methods for Mitoxantrone often employ reversed-phase HPLC with UV detection, sometimes coupled with mass spectrometry for greater sensitivity and specificity.[3][4] While effective, these methods may require specialized equipment (LC-MS) or involve complex sample preparation steps such as solid-phase extraction.

Our proposed novel method aims for a balance of sensitivity, specificity, and accessibility, making it suitable for routine quality control and research environments.

Proposed HPLC-UV Method Parameters:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and a pH-adjusted aqueous buffer (e.g., phosphate buffer)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV-Vis spectral analysis of the analyte (typically near the absorbance maximum)

• Injection Volume: 10 µL

• Column Temperature: 30°C

This method is designed to be robust and easily transferable between laboratories. The isocratic elution simplifies the method and reduces run-to-run variability, while the C18 column is a workhorse in reversed-phase chromatography, offering excellent retention and separation for compounds of this polarity.

A Head-to-Head Comparison with Alternative Methods

To contextualize the advantages of our proposed method, a comparison with existing analytical techniques for similar anthracenedione derivatives is essential.

Feature	Proposed HPLC-UV Method	Ion-Pair Chromatography[3]	LC-MS/MS
Principle	Reversed-phase chromatography with UV detection.	Reversed-phase chromatography with an ion-pairing agent to enhance retention of polar analytes.	Liquid chromatography coupled with tandem mass spectrometry.
Specificity	Good, but may be susceptible to interference from compounds with similar chromophores.	Can offer improved resolution for certain analytes.	Excellent, based on mass-to-charge ratio, minimizing interferences.
Sensitivity	Moderate (typically in the ng/mL range).	Similar to or slightly better than standard HPLC-UV.	High (pg/mL to fg/mL range).
Cost & Complexity	Low to moderate cost, relatively simple to operate.	Slightly more complex due to the addition of ion-pairing reagents.	High initial investment and operational complexity.
Robustness	Generally high due to the simplicity of the isocratic method.	Can be less robust due to the influence of ion-pairing reagent concentration and pH.	Can be sensitive to matrix effects.
Typical Application	Routine quality control, content uniformity, and dissolution testing.	Bioanalysis, impurity profiling.	Bioanalysis, metabolite identification, trace-level quantification.

The Cornerstone of Trustworthiness: Method Validation Protocols

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[5][6] Our validation protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, as well as principles outlined in USP General Chapter <1225>.[7][8][9][10]

Caption: A workflow diagram illustrating the key parameters of analytical method validation.

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[11]

Experimental Protocol:

• Blank Analysis: Analyze a sample of the mobile phase and a placebo (a formulation without the active pharmaceutical ingredient) to ensure no interfering peaks at the retention time of the analyte.

• Forced Degradation Study: Subject the analyte to stress conditions (e.g., acid, base, oxidation, heat, and light) to generate potential degradation products.

• Analysis of Stressed Samples: Analyze the stressed samples to demonstrate that the degradation product peaks are well-resolved from the analyte peak. Peak purity analysis using a photodiode array (PDA) detector can provide additional evidence of specificity.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

Experimental Protocol:

• Preparation of Standards: Prepare a series of at least five standard solutions of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione of known concentrations, spanning the expected working range of the assay.

• Analysis: Inject each standard solution in triplicate.

• Data Analysis: Plot the mean peak area against the corresponding concentration and perform a linear regression analysis. The correlation coefficient (r), y-intercept, and slope of the regression line should be reported.

Acceptance Criteria: A correlation coefficient (r) of ≥ 0.999 is typically considered acceptable.

Accuracy

Accuracy refers to the closeness of test results obtained by the method to the true value.[11]

Experimental Protocol:

• Spiked Placebo Analysis: Prepare a placebo formulation and spike it with known concentrations of the analyte at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Sample Preparation and Analysis: Prepare three replicate samples at each concentration level and analyze them using the proposed method.

• Calculation of Recovery: Determine the percentage recovery of the analyte at each concentration level.

Acceptance Criteria: The mean percent recovery should be within a pre-defined range, typically 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Precision is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.

Experimental Protocol:

• Repeatability (Intra-assay Precision):

  • Prepare six independent samples of the analyte at the target concentration.

  • Analyze these samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the relative standard deviation (RSD) of the results.

• Intermediate Precision (Inter-assay Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD of the combined results from both studies.

Acceptance Criteria: The RSD for both repeatability and intermediate precision should typically be ≤ 2.0%.

Sources

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• 3. Novel assay method for mitoxantrone in plasma, and its application in cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Guide to Investigating the Cross-Reactivity and Specificity of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

Introduction: The Anthraquinone Scaffold and the Enigma of AQ-MeA

The anthraquinone core is a privileged scaffold in medicinal chemistry, forming the structural basis for numerous clinically significant agents, particularly in oncology.[1][2] Compounds like Doxorubicin and Mitoxantrone leverage the planar, tricyclic system for mechanisms including DNA intercalation and topoisomerase II inhibition. The subject of this guide, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (hereafter designated AQ-MeA ), is a lesser-known derivative. While primarily utilized as a disperse dye, its structural features—including hydroxyl and amino groups crucial for the activity of other anthraquinones—suggest a potential for unexplored biological activity.[3]

This guide provides a comprehensive, multi-faceted strategy for drug development professionals and researchers to meticulously characterize the binding specificity and potential cross-reactivity of AQ-MeA. We will eschew a simple listing of data, instead focusing on the logical flow of investigation, from initial biophysical validation to complex cellular and proteomic profiling. The causality behind each experimental choice is explained to empower researchers to not only execute these protocols but also to adapt them for their own novel small molecules.

Phase 1: Foundational Biophysical Analysis - Does It Bind, and to What?

Before committing resources to extensive cellular assays, it is imperative to confirm direct, physical binding to a hypothesized target and to understand the kinetics of this interaction. Given that many anthraquinone derivatives function as kinase inhibitors, a logical starting point is to screen AQ-MeA against a panel of protein kinases. Surface Plasmon Resonance (SPR) is the gold standard for this initial phase due to its real-time, label-free nature, providing rich kinetic data.[4][5][6]

Experimental Workflow: Surface Plasmon Resonance (SPR)

The objective of this SPR experiment is to determine the binding affinity (K D ), association rate (k a ), and dissociation rate (k d ) of AQ-MeA for a panel of putative kinase targets. This workflow ensures a robust, self-validating system.

Caption: High-level workflow for SPR-based kinetic analysis.

Detailed SPR Protocol

• Immobilization of Kinase:

  • Activate a CM5 sensor chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Inject the target kinase (e.g., Abl1, p38-α) at 10 µg/mL in 10 mM sodium acetate, pH 5.0, to achieve an immobilization level of ~10,000 Response Units (RU). A higher surface density is often required for small molecule analysis.[6]

  • Deactivate remaining active esters with a 1 M ethanolamine-HCl, pH 8.5 injection.

• Sample Preparation:

  • Prepare a 10 mM stock solution of AQ-MeA in 100% DMSO.

  • Create a serial dilution series (e.g., 100 nM to 10 µM) in running buffer (HBS-EP+ with 2% DMSO). Ensure the final DMSO concentration is consistent across all samples.

• Kinetic Analysis:

  • Equilibrate the system with running buffer.

  • Inject each concentration of AQ-MeA for 120 seconds (association phase) followed by a 300-second dissociation phase with running buffer.

  • After each cycle, regenerate the sensor surface with a 30-second pulse of 10 mM Glycine-HCl, pH 2.5.

• Data Analysis:

  • Reference-subtract the data using a blank flow cell.

  • Fit the resulting sensorgrams to a 1:1 kinetic binding model to determine k a , k d , and calculate the equilibrium dissociation constant (K D = k d /k a ).[5]

Data Presentation: Comparative Kinase Binding Profile

Compound	Target Kinase	K D (nM)	k a (1/Ms)	k d (1/s)	Notes
AQ-MeA	Kinase A	85	2.1 x 10^5	1.8 x 10^-2	Potent binding
AQ-MeA	Kinase B	1,200	1.5 x 10^4	1.8 x 10^-2	Moderate off-target
AQ-MeA	Kinase C	>10,000	No binding detected	-	Specificity marker
Control Inhibitor	Kinase A	5	5.0 x 10^5	2.5 x 10^-3	Positive control
Inactive Analog	Kinase A	>25,000	No binding detected	-	Negative control

This is hypothetical data for illustrative purposes.

Phase 2: Biochemical Validation - Does Binding Inhibit Function?

Demonstrating direct binding is crucial, but it does not confirm functional activity. The next logical step is to perform a biochemical assay to quantify the inhibitory potential of AQ-MeA against the primary target identified in Phase 1 (e.g., Kinase A). A direct ELISA-based assay is a robust, high-throughput method for determining the half-maximal inhibitory concentration (IC50).[7][8]

Experimental Workflow: Direct ELISA for Kinase Inhibition

Caption: Workflow for an ELISA-based kinase inhibition assay.

Detailed ELISA Protocol

• Plate Coating: Coat a 96-well microplate with 100 µL/well of a substrate protein solution (e.g., 1 µg/mL ATF-2) overnight at 4°C.[7]

• Blocking: Wash the plate 3x with wash buffer (PBS + 0.05% Tween-20). Block with 200 µL/well of blocking buffer (PBS + 5% BSA) for 2 hours at room temperature.[9]

• Kinase Reaction:

  • Wash the plate 3x with wash buffer.

  • Add 50 µL of kinase reaction buffer containing active Kinase A and ATP to each well.

  • Add 50 µL of serially diluted AQ-MeA (or control inhibitor/vehicle) to the respective wells.

  • Incubate for 60 minutes at 30°C with gentle agitation.

• Detection:

  • Wash the plate 5x with wash buffer.

  • Add 100 µL of a phospho-specific primary antibody that recognizes phosphorylated ATF-2. Incubate for 2 hours.

  • Wash 5x. Add 100 µL of an HRP-conjugated secondary antibody. Incubate for 1 hour.[9]

  • Wash 5x. Add 100 µL of TMB substrate. Stop the reaction with 2N H₂SO₄ and read the absorbance at 450 nm.

• Data Analysis: Plot the percentage of inhibition versus the log concentration of AQ-MeA and fit to a sigmoidal dose-response curve to calculate the IC50 value.

Data Presentation: Comparative IC50 Values

Compound	Target	IC50 (nM)	Hill Slope	R²
AQ-MeA	Kinase A	150	1.1	0.992
Control Inhibitor	Kinase A	10	1.0	0.998
AQ-MeA	Kinase B	2,500	0.9	0.985
Inactive Analog	Kinase A	>50,000	-	-

This is hypothetical data for illustrative purposes.

Phase 3: Cellular Confirmation - Target Engagement and Specificity in a Biological Context

Confirming activity in a cellular environment is the critical next step. This validates that the compound is cell-permeable and engages its intended target amidst the complexity of the cellular proteome. Western blotting is a cornerstone technique for this purpose, allowing for the direct visualization of a kinase inhibitor's effect on the phosphorylation of its downstream substrates.[10][11]

Hypothetical Signaling Pathway

Caption: Hypothetical pathway for AQ-MeA cellular activity.

Detailed Western Blot Protocol

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., one known to depend on Kinase A signaling) to 70-80% confluency.

  • Treat cells with varying concentrations of AQ-MeA (e.g., 0.1, 1, 10 µM) or a vehicle control (DMSO) for a predetermined time (e.g., 2 hours).

• Lysate Preparation:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails to preserve phosphorylation states.[12]

  • Clarify lysates by centrifugation and determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample in Laemmli buffer.

  • Separate proteins on a 4-12% Bis-Tris polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.[13]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[12]

  • Incubate overnight at 4°C with a primary antibody specific for the phosphorylated form of a known Kinase A substrate (e.g., anti-pSubstrate1).

  • Wash 3x with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Wash 3x with TBST and visualize using an ECL substrate.

• Validation and Loading Control:

  • Strip the membrane and re-probe with an antibody against the total protein of the substrate (anti-Total Substrate1) to confirm that changes are due to phosphorylation status, not protein degradation.

  • Finally, probe for a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading across lanes.[14]

Phase 4: Global Specificity and Phenotypic Analysis

To build a comprehensive profile, it is essential to move beyond a single pathway and assess broader specificity. Immunohistochemistry (IHC) can provide valuable data on the compound's effects within the spatial context of tissue architecture, while more advanced techniques can identify off-targets on a proteome-wide scale.

Detailed Immunohistochemistry (IHC) Protocol

This protocol is designed to assess the effect of AQ-MeA on the phosphorylation of its target in a tissue context (e.g., a tumor xenograft model).

• Tissue Preparation:

  • Fix freshly dissected tissue in 10% neutral buffered formalin for 24 hours.

  • Process tissue through graded alcohols and xylene, and embed in paraffin.[15]

  • Cut 4-5 µm sections and mount on charged slides.

• Deparaffinization and Rehydration:

  • Bake slides at 60°C for 1 hour.

  • Deparaffinize in xylene (2x 5 min) and rehydrate through graded ethanol to water.[16]

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by immersing slides in 10 mM sodium citrate buffer (pH 6.0) at 95-100°C for 20 minutes. Allow to cool for 20 minutes.[15]

• Staining:

  • Block endogenous peroxidase activity with 3% H₂O₂ for 10 minutes.

  • Block non-specific binding with 5% normal goat serum for 1 hour.

  • Incubate with the primary antibody (e.g., anti-pSubstrate1) overnight at 4°C.

  • Apply a biotinylated secondary antibody followed by an avidin-biotin-HRP complex.[17]

• Visualization and Counterstaining:

  • Develop the signal with DAB substrate until the desired stain intensity is reached.

  • Counterstain with hematoxylin to visualize nuclei.

  • Dehydrate, clear, and coverslip.[15]

• Analysis: Compare the staining intensity and localization in tissues from treated versus untreated animals under a microscope.

Conclusion

Characterizing the specificity and cross-reactivity of a novel compound like 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is a systematic, multi-tiered process. This guide outlines a logical progression from foundational biophysical assays (SPR) to confirm direct binding, through biochemical assays (ELISA) to quantify functional inhibition, and into cellular (Western Blot) and tissue-based (IHC) systems to verify target engagement and phenotypic effects in a biologically relevant context. By rigorously following this workflow and incorporating the appropriate controls, researchers can build a robust and reliable specificity profile, a critical step in the journey of any small molecule from a chemical entity to a potential therapeutic agent.

References

• Title: Characterization of Small Molecule–Protein Interactions Using SPR Method Source: SpringerLink URL: [Link]

• Title: Characterization of Small Molecule-Protein Interactions Using SPR Method Source: PubMed URL: [Link]

• Title: Measurement of Small Molecule Binding Kinetics on a Protein Microarray by Plasmonic-Based Electrochemical Impedance Imaging Source: ACS Publications URL: [Link]

• Title: Biacore SPR for small-molecule discovery Source: Cytiva Life Sciences URL: [Link]

• Title: Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone Source: LookChem URL: [Link]

• Title: Protein-Small Molecule Biomolecular Interactions – a Retrospective Source: Reichert Technologies URL: [Link]

• Title: Immunohistochemistry Protocols Source: Anilocus URL: [Link]

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A Comparative Guide for Drug Development Professionals: Mitozantrone vs. Doxorubicin for Acute Myeloid Leukemia (AML)

In the landscape of chemotherapeutic agents for Acute Myeloid Leukemia (AML), the choice of an anthracycline or a related analogue is a critical decision point in designing treatment regimens. This guide provides an in-depth, data-supported comparison of two cornerstone agents: Mitozantrone, a synthetic anthracenedione, and Doxorubicin, a natural anthracycline antibiotic.[1][] While both are potent cytotoxic agents, their nuanced differences in mechanism, efficacy, and, most critically, toxicity profiles, warrant careful consideration by researchers and drug development professionals.

This document moves beyond a simple recitation of facts to explain the causality behind experimental choices and provides actionable protocols for comparative studies.

Section 1: Mechanistic Differences and Similarities

Both Mitozantrone and Doxorubicin exert their primary anti-leukemic effects by targeting DNA, but their interactions are not identical. Both drugs intercalate into the DNA, meaning they insert themselves between the base pairs of the DNA helix.[3][4] This physical obstruction disrupts DNA replication and transcription, processes vital for rapidly dividing cancer cells.[3][4]

A crucial shared target is Topoisomerase II, a nuclear enzyme responsible for managing DNA tangles by cutting and resealing the DNA backbone.[3][4] Both drugs are potent inhibitors of this enzyme. They stabilize the "cleavable complex," where the enzyme is covalently bound to the broken DNA strand, preventing the re-ligation step.[4][5] This leads to an accumulation of double-strand breaks, a catastrophic event for the cell that triggers apoptosis (programmed cell death).[6][7]

The key divergence lies in the generation of reactive oxygen species (ROS). Doxorubicin's chemical structure facilitates a redox cycle that produces a significant amount of cytotoxic free radicals.[][6] This ROS production is a major contributor to its anti-cancer activity but is also strongly implicated in its significant cardiotoxicity.[6][8] Mitozantrone, on the other hand, generates far fewer oxygen-free radicals.[9] This fundamental difference is a primary driver of Mitozantrone's development as an alternative with a potentially better safety profile.[1][9]

Core Mechanisms of Action

Caption: Comparative mechanisms of Mitozantrone and Doxorubicin.

Section 2: Comparative Efficacy and Toxicity in AML

Clinical data provides a complex picture. In a large study involving elderly AML patients, induction therapy with Mitozantrone resulted in a slightly higher complete remission (CR) rate (47%) compared to a Daunorubicin-containing regimen (38%), a closely related anthracycline to Doxorubicin.[10] This improved response was linked to a lower incidence of chemotherapy resistance.[10] However, this did not translate into a significant improvement in long-term disease-free or overall survival.[10] Another major study in adult AML patients (up to 60 years old) found similar overall CR rates between Mitozantrone, Idarubicin, and Daunorubicin arms, but noted that the disease-free survival was significantly shorter in the Daunorubicin group.[11]

The most significant differentiator between these compounds is their toxicity profile, particularly cardiotoxicity.[8] Doxorubicin is well-known for causing dose-dependent, cumulative, and often irreversible heart damage, which can lead to congestive heart failure.[4][8] Mitozantrone was developed specifically to mitigate this risk.[1] At clinically equivalent doses, Mitozantrone is associated with a reduced incidence and severity of cardiotoxicity compared to Doxorubicin.[8][12] Experimental studies confirm that Doxorubicin induces a cumulative toxic effect on cardiac muscle, while Mitozantrone-treated subjects show more moderate and non-cumulative cardiac lesions.[9]

Summary of Performance and Safety Profiles

Parameter	Mitozantrone	Doxorubicin	Source(s)
Primary Indication	Acute Myeloid Leukemia (AML)	Acute Myeloid Leukemia (AML), various solid tumors	[][3]
Complete Remission (CR) Rate	~47% in elderly AML	~38% (vs. Daunorubicin) in elderly AML	[10]
Cardiotoxicity	Lower incidence and severity	Significant, cumulative, dose-dependent risk	[8][9][12]
Myelosuppression	Severe	Severe	[13][14]
Nausea & Vomiting	Moderate	Severe	[12]
Alopecia (Hair Loss)	Mild to Moderate	Severe	[12]

Section 3: Pharmacokinetic Profiles

The way a drug is absorbed, distributed, metabolized, and excreted (ADME) profoundly impacts its efficacy and toxicity. Both Mitozantrone and Doxorubicin are administered intravenously.[13][14]

Mitozantrone exhibits a three-compartment model pharmacokinetic profile.[13][15] It has a very long terminal half-life, ranging from 23 to 215 hours (median ~75 hours), indicating extensive tissue distribution and slow release from a deep tissue compartment.[15][16] It is primarily eliminated through the bile and feces, with a smaller portion excreted in the urine.[13][15] Hepatic impairment can significantly reduce its clearance, necessitating dose adjustments.[13]

Doxorubicin also follows a multiphasic disposition after IV injection, with a terminal half-life of 20 to 48 hours.[14][17] Like Mitozantrone, it has a large volume of distribution, indicating extensive tissue uptake.[17][18] Metabolism occurs in the liver, and clearance is predominantly via biliary excretion.[14][17]

Key Pharmacokinetic Parameters

Parameter	Mitozantrone	Doxorubicin	Source(s)
Administration	Intravenous Infusion	Intravenous Injection/Infusion	[16][17]
Distribution	Extensive tissue distribution (>1,000 L/m²)	Extensive tissue distribution (809-1214 L/m²)	[16][17]
Terminal Half-Life	23-215 hours (median ~75h)	20-48 hours	[16][17]
Metabolism	Hepatic	Hepatic (CYP3A4, CYP2D6 substrate)	[13][17]
Primary Excretion	Feces / Biliary	Feces / Biliary	[13][17]

Section 4: Experimental Protocols for Comparative Assessment

For researchers aiming to directly compare these agents or novel analogues, standardized in vitro assays are essential. The following protocols provide a framework for evaluating cytotoxicity and the specific mechanism of Topoisomerase II inhibition.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[19][20] It is used to determine the concentration of each drug required to inhibit the growth of AML cells by 50% (IC50).

Objective: To determine and compare the IC50 values of Mitozantrone and Doxorubicin in an AML cell line (e.g., HL-60 or KG-1).

Methodology Workflow:

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Procedure:

• Cell Seeding: Seed an AML cell line (e.g., HL-60) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[21]

• Drug Treatment: Prepare serial dilutions of Mitozantrone and Doxorubicin in culture medium. Remove the old medium from the cells and add 100 µL of the drug dilutions to the respective wells. Include wells with untreated cells (vehicle control) and wells with medium only (blank).

• Exposure: Incubate the plate for an additional 48 to 72 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution in PBS to each well.[20]

• Formazan Formation: Incubate for 2-4 hours at 37°C, allowing metabolically active cells to reduce the yellow MTT to purple formazan crystals.[21][22]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a buffered SDS solution) to each well to dissolve the formazan crystals.[22]

• Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete solubilization. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Plot the percentage of cell viability against the drug concentration and use a non-linear regression model to calculate the IC50 value for each compound.

Protocol 2: Topoisomerase II Inhibition Assay (kDNA Decatenation)

This biochemical assay directly measures the enzymatic activity of Topoisomerase II. The enzyme's ability to decatenate (unlink) kinetoplast DNA (kDNA), a network of interlocked DNA minicircles, is assessed.[23][24] Inhibitors prevent the release of individual minicircles.

Objective: To directly compare the inhibitory effect of Mitozantrone and Doxorubicin on Topoisomerase II activity.

Step-by-Step Procedure:

• Reaction Setup: On ice, prepare a reaction mix in microcentrifuge tubes. For each 20 µL reaction, combine:

  • 2 µL of 10x Topoisomerase II Assay Buffer

  • 200 ng of kinetoplast DNA (kDNA) substrate

  • Desired concentration of Mitozantrone, Doxorubicin, or vehicle control (DMSO)

  • Nuclease-free water to bring the volume to 19 µL.[24]

• Enzyme Addition: Add 1 µL of purified human Topoisomerase II enzyme to each tube to initiate the reaction.[24]

• Incubation: Incubate the reactions for 30 minutes at 37°C.[23]

• Termination: Stop the reaction by adding 4 µL of 5x Stop Buffer/Gel Loading Dye (containing SDS and Proteinase K to remove the enzyme from the DNA).[25]

• Gel Electrophoresis: Load the entire content of each tube onto a 1% agarose gel.

• Visualization: Run the gel at a high voltage (e.g., 100 V) until the dye front has migrated sufficiently. Stain the gel with an intercalating dye (e.g., ethidium bromide), destain, and visualize the DNA bands under UV light.[23]

• Interpretation:

  • No Enzyme Control: Will show a single band of catenated kDNA that remains in the well.

  • Enzyme (No Inhibitor) Control: Will show the decatenated, free minicircles that can enter the gel.

  • Inhibitor-Treated Samples: Will show a dose-dependent decrease in the amount of decatenated product and an increase in the catenated kDNA band.

Section 5: Senior Application Scientist's Perspective and Conclusion

From a drug development perspective, the choice between Mitozantrone and Doxorubicin for AML therapy is a classic trade-off between efficacy and safety. While Doxorubicin has a long history and broad anti-cancer activity, its utility is fundamentally limited by cardiotoxicity.[][4] This side effect not only impacts patient quality of life but also restricts the cumulative dose that can be safely administered, potentially limiting its therapeutic window.

Mitozantrone emerged from a rational drug design effort to address this very limitation.[1] The data clearly supports its success in reducing the risk of severe cardiac events.[8][12] While it may not offer a dramatic improvement in overall survival in all AML populations, its favorable safety profile makes it a valuable alternative, particularly in patients with pre-existing cardiac conditions or in regimens where high cumulative doses are required.

For researchers developing next-generation Topoisomerase II inhibitors for AML, Mitozantrone serves as a crucial benchmark. The goal is no longer simply to create a potent cytotoxic agent, but to engineer molecules that uncouple efficacy from off-target toxicities. Key research directions should focus on:

• Target Specificity: Developing compounds that preferentially inhibit the Topoisomerase II alpha isoform (highly expressed in proliferating cancer cells) over the beta isoform (implicated in cardiotoxicity).

• Reduced ROS Generation: Designing chemical scaffolds that are less prone to redox cycling to minimize oxidative stress-related damage.

• Overcoming Resistance: Investigating analogues that are not substrates for drug efflux pumps, a common mechanism of resistance to both Mitozantrone and Doxorubicin.

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A Comparative Analysis of the Fluorescence Quantum Yield of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone Against Known Standards

This guide provides a comprehensive framework for determining and comparing the fluorescence quantum yield (Φf) of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, a compound of interest in drug development and cellular imaging, against well-established fluorescence standards. We will delve into the theoretical underpinnings of fluorescence quantum yield, present a rigorous experimental protocol for its determination using the comparative method, and discuss the interpretation of the results in the context of the molecule's structural characteristics.

Introduction to Fluorescence Quantum Yield

The fluorescence quantum yield (Φf) is a fundamental photophysical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore[1][2]. A higher quantum yield signifies a more efficient conversion of absorbed light into emitted fluorescence, a critical attribute for applications requiring bright and sensitive fluorescent probes. The quantum yield can be expressed as:

Φf = (Number of photons emitted) / (Number of photons absorbed)

The value of Φf ranges from 0 to 1, where 1 indicates that every absorbed photon results in an emitted photon. The determination of Φf is crucial for characterizing new fluorescent molecules and for selecting the appropriate fluorophore for a specific application.

Anthraquinone derivatives, such as the subject of this guide, are a class of compounds with diverse applications, including their use as dyes and in photodynamic therapy. Their fluorescence properties are highly dependent on the nature and position of substituents on the anthraquinone core[3][4]. The presence of electron-donating groups like amino (-NH2) and hydroxyl (-OH) groups, as in 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, is known to influence the intramolecular charge transfer (ICT) character of the molecule, which in turn affects its fluorescence quantum yield[3].

The Comparative Method for Determining Fluorescence Quantum Yield

The comparative method is a widely used and reliable technique for determining the fluorescence quantum yield of an unknown compound. It involves comparing the fluorescence intensity of the test sample to that of a standard with a known and well-documented quantum yield[1][2][5]. The underlying principle is that if the standard and the sample have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons. Therefore, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields.

The equation for calculating the quantum yield of the sample (Φx) relative to a standard (Φst) is:

Φx = Φst * (Ix / Ist) * (A_st / Ax) * (ηx² / ηst²)

Where:

• Ix and Ist are the integrated fluorescence intensities of the sample and the standard, respectively.

• Ax and A_st are the absorbances of the sample and the standard at the excitation wavelength.

• ηx and ηst are the refractive indices of the solvents used for the sample and the standard.

To ensure accuracy, a series of solutions with different concentrations for both the sample and the standard are prepared, and the integrated fluorescence intensity is plotted against absorbance. The slope (gradient) of the resulting linear fit is then used in the calculation, which minimizes errors from individual measurements[1][2][5]. The modified equation is:

Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²)

Where Gradx and Gradst are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

Experimental Protocol

This section outlines a detailed, step-by-step methodology for the determination of the fluorescence quantum yield of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

• UV-Vis Spectrophotometer: To measure the absorbance of the solutions.

• Spectrofluorometer: Equipped with a monochromatic excitation source and a detector for emission spectra acquisition. The instrument should be capable of providing corrected emission spectra to account for wavelength-dependent variations in detector response.

• Quartz Cuvettes: 1 cm path length cuvettes for both absorbance and fluorescence measurements.

The choice of an appropriate standard is critical for the accuracy of the comparative method. The ideal standard should have:

• A well-characterized and stable quantum yield.

• An absorption spectrum that overlaps with that of the sample, allowing for excitation at the same wavelength.

• An emission spectrum in a similar region to the sample to minimize instrumental artifacts.

For this study, we will utilize two well-established standards to ensure the robustness of our results:

Standard	Solvent	Quantum Yield (Φst)
Quinine Sulfate	0.1 M H₂SO₄	0.54
Rhodamine 6G	Ethanol	0.95

Causality behind the choice of concentrations: To avoid inner filter effects and ensure a linear relationship between absorbance and fluorescence intensity, it is crucial to work with optically dilute solutions. The absorbance of the solutions at the excitation wavelength should be kept below 0.1 in a 1 cm path length cuvette[1][2].

• Stock Solutions: Prepare stock solutions of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, Quinine Sulfate, and Rhodamine 6G in their respective solvents at a concentration of approximately 1 x 10⁻⁵ M.

• Serial Dilutions: From the stock solutions, prepare a series of at least five dilutions for each compound, ensuring that the absorbance at the chosen excitation wavelength ranges from approximately 0.01 to 0.1.

• Solvent Blank: Prepare a blank sample of each solvent used for background correction.

The following workflow should be followed for both the sample and the standards.

Figure 1: Experimental workflow for the determination of fluorescence quantum yield using the comparative method.

• Absorbance Measurement:

  • Record the absorbance spectrum of each solution using the UV-Vis spectrophotometer.

  • Determine the absorbance value at the chosen excitation wavelength. The excitation wavelength should be a wavelength at which both the sample and the standard exhibit significant absorption.

• Fluorescence Measurement:

  • Using the spectrofluorometer, record the corrected fluorescence emission spectrum for each solution.

  • It is crucial to maintain identical experimental settings (e.g., excitation and emission slit widths, detector voltage) for all measurements of the sample and the standard to ensure comparability.

• Integrate Emission Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each recorded spectrum.

• Plot Data: For the sample and each standard, create a plot of the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

• Determine Gradients: Perform a linear regression on each plot and determine the slope (gradient) of the line. The plot should be linear and pass through the origin.

• Calculate Quantum Yield: Use the gradients obtained and the known quantum yield of the standards to calculate the fluorescence quantum yield of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone using the comparative method equation.

Comparative Data and Discussion

The following table presents a hypothetical comparison of the experimental data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone against the known standards.

Compound	Solvent	Excitation λ (nm)	Gradient (Integrated Intensity / Absorbance)	Refractive Index (η)	Fluorescence Quantum Yield (Φf)
1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone	DMSO	480	Experimental Value	1.479	Calculated Value
Quinine Sulfate	0.1 M H₂SO₄	350	Known Value	1.333	0.54
Rhodamine 6G	Ethanol	520	Known Value	1.361	0.95

Discussion of Expected Results:

The fluorescence of anthraquinone derivatives is significantly influenced by the presence and position of substituents. The introduction of electron-donating groups, such as the amino and hydroxyl groups in 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, generally leads to a red-shift in the absorption and emission spectra and can enhance fluorescence. This is attributed to the increased intramolecular charge transfer (ICT) character of the excited state.

Studies on similar amino and hydroxy-substituted anthraquinones have shown that intramolecular hydrogen bonding between the substituents and the carbonyl groups can lead to the formation of quasi-aromatic rings, which increases the rigidity of the molecule and can enhance the fluorescence quantum yield by reducing non-radiative decay pathways[3]. For instance, it has been observed that the fluorescence quantum yield and lifetime of 1,4-dihydroxy-9,10-anthraquinone are significantly higher than those of 1,4-diamino-9,10-anthraquinone, suggesting that the intramolecular hydrogen bonding involving the hydroxyl groups plays a crucial role in enhancing fluorescence[3].

Given the structure of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, it is plausible to expect a moderate to high fluorescence quantum yield. The presence of multiple hydroxyl and amino groups allows for extensive intramolecular hydrogen bonding, which would increase the structural rigidity and likely enhance the fluorescence efficiency. The specific value of the quantum yield will, however, be dependent on the interplay of these electronic and structural factors, as well as the solvent environment. The choice of a polar aprotic solvent like DMSO is expected to stabilize the charge-separated excited state, which could also influence the quantum yield.

It is important to note that some anthraquinone derivatives, such as the anti-cancer drug mitoxantrone, which shares a similar dihydroxy-diamino-anthraquinone core, are known to be fluorescent[6][7]. The fluorescence of mitoxantrone has been utilized in biological studies to monitor its uptake and interaction with cellular components[6][7]. A thorough characterization of the fluorescence quantum yield of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is therefore a critical step in evaluating its potential as a fluorescent probe or a therapeutic agent.

Conclusion

This guide has provided a comprehensive protocol for the determination of the fluorescence quantum yield of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone using the comparative method with well-established standards. By adhering to the detailed experimental procedures and understanding the underlying principles, researchers can obtain reliable and accurate quantum yield values. The expected fluorescence properties of the target compound, based on the literature of related anthraquinone derivatives, suggest that it is likely to be a fluorescent molecule with a quantum yield influenced by its unique substitution pattern. The experimental determination of its quantum yield is an essential step in its characterization and for its potential application in various scientific and biomedical fields.

References

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• Pal, T., Ghosh, S., & Sarkar, N. (2006). Effect of the amino and hydroxy substituents on the photophysical properties of 1,4-disubstituted-9,10-anthraquinone dyes. Journal of Molecular Structure, 798(1-3), 125-132. [Link]

• A Guide to Recording Fluorescence Quantum Yields. Horiba Scientific. [Link]

• Bell, D. H. (1988). Characterization of the fluorescence of the antitumor agent, mitoxantrone. Biochimica et Biophysica Acta (BBA) - General Subjects, 949(1), 132-137. [Link]

• Feofanov, A., Sharonov, S., Fleury, F., Kudelina, I., & Nabiev, I. (2002). Quantitative confocal spectral imaging analysis of mitoxantrone within living K562 cells: intracellular accumulation and distribution of monomers, aggregates, naphtoquinoxaline metabolite, and drug-target complexes. Biophysical journal, 82(3), 1596-1611. [Link]

• DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent. [Link]

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A Comparative Guide to 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in Modern Dyeing and Synthetic Applications

For researchers, scientists, and professionals in drug development and textile engineering, the selection of chemical intermediates is a critical decision that influences not only the final product's performance but also the efficiency and sustainability of the manufacturing process. This guide provides an in-depth technical comparison of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, an anthraquinone-based disperse dye, against traditional azo-based disperse dyes, its primary alternative in the textile industry. Furthermore, we will explore its potential advantages as a versatile scaffold in pharmaceutical synthesis.

Section 1: The Arena of Polyester Dyeing: Anthraquinone vs. Azo Dyes

The coloration of synthetic hydrophobic fibers, particularly polyester, is dominated by disperse dyes. These non-ionic colorants, with their low water solubility, are capable of diffusing into the polymer matrix of the fiber at high temperatures to impart color.[1] The two most significant classes of disperse dyes are the azo and anthraquinone derivatives. 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, known commercially as C.I. Disperse Blue 56, is a prominent member of the anthraquinone class, renowned for its brilliant blue hue.[2][3] Traditional methods predominantly rely on azo dyes, which constitute the largest and most varied class of synthetic colorants, prized for their high color strength and cost-effectiveness.[4][5]

Advantages of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (Anthraquinone Dyes)

The primary advantage of anthraquinone dyes like C.I. Disperse Blue 56 lies in their exceptional lightfastness .[2][6] The fused aromatic ring structure of the anthraquinone core is inherently more stable and less susceptible to photodegradation compared to the azo bridge (-N=N-) that characterizes azo dyes. This makes them the preferred choice for applications requiring high durability and resistance to fading, such as automotive textiles and outdoor fabrics.

Another significant advantage is the brightness and purity of color . Anthraquinone dyes are known for producing vibrant, clean shades, particularly in the blue and red spectrums, which can be difficult to achieve with azo dyes.[4]

From a chemical stability perspective, the anthraquinone structure offers greater resistance to reduction, which can be a point of failure for azo dyes, leading to the cleavage of the azo bond and a loss of color.

Disadvantages and the Dominance of Traditional Azo Dyes

Despite the advantages of anthraquinone dyes, azo dyes remain the workhorse of the textile industry for several reasons. The foremost is their higher color strength (molar extinction coefficient) .[4] This means that a smaller amount of an azo dye is required to achieve the same depth of shade, making them more cost-effective.

The synthesis of azo dyes is generally less complex and more economical than that of anthraquinone dyes.[7] The traditional synthesis of many anthraquinone dyes can involve multi-step processes with harsh reaction conditions.[8][9]

A notable disadvantage of C.I. Disperse Blue 56 is its lower sublimation fastness compared to some high-energy azo dyes.[3][10] This can be a limitation in processes like thermofixation, where the dye can migrate from the fiber at high temperatures.

Quantitative Performance Comparison

The performance of a dye is empirically evaluated through standardized fastness tests. The following table summarizes typical performance data for C.I. Disperse Blue 56 (anthraquinone type) and a representative traditional azo dye, C.I. Disperse Red 73, on polyester fabric.

Performance Metric	C.I. Disperse Blue 56 (Anthraquinone)	C.I. Disperse Red 73 (Azo)	Test Method
Light Fastness	7	5-6	ISO 105-B02
Wash Fastness (Color Change)	4-5	4-5	ISO 105-C06
Wash Fastness (Staining)	4-5	4-5	ISO 105-C06
Sublimation Fastness	3-4	4-5	ISO 105-P01
Color Strength	Lower	Higher	Spectrophotometric
Shade	Bright, reddish-blue	Bright, bluish-red	Visual/Colorimetric

Fastness ratings are on a scale of 1 to 8 for lightfastness (8 being the best) and 1 to 5 for wash and sublimation fastness (5 being the best).

Section 2: Environmental and Toxicological Considerations

The environmental impact of textile dyeing is a significant concern. Azo dyes, while cost-effective, can pose a risk through the potential formation of hazardous aromatic amines during degradation, some of which are carcinogenic.[5][11] This has led to regulations restricting the use of certain azo dyes.

Anthraquinone dyes are generally more resistant to biodegradation.[12] While this persistence can be an environmental concern, they do not break down into the problematic aromatic amines associated with some azo dyes. However, some studies suggest that certain anthraquinone dyes may exhibit higher aquatic toxicity compared to their azo counterparts.[12] Therefore, a thorough environmental assessment of the specific dye and the dyeing process is crucial.

Section 3: Experimental Protocols

To ensure a valid comparison, standardized methodologies are essential. Below are detailed protocols for dyeing polyester with a disperse dye and for evaluating its fastness properties.

High-Temperature Exhaust Dyeing of Polyester

This method is suitable for both anthraquinone and azo disperse dyes.

• Fabric Preparation: Scour the polyester fabric in a solution of 1-2 g/L of a non-ionic detergent and 1 g/L of soda ash at 60-70°C for 20-30 minutes to remove any impurities. Rinse thoroughly.

• Dye Bath Preparation:

  • Prepare a dye stock solution by pasting the required amount of disperse dye (e.g., 1% on weight of fabric) with a small amount of a dispersing agent. Add warm water to dissolve.

  • Fill the main dyeing vessel with water (liquor ratio of 10:1 to 20:1).

  • Add a dispersing agent (e.g., 1 g/L) and a leveling agent if necessary.

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[13]

  • Add the prepared dye stock solution to the bath.

• Dyeing Cycle:

  • Introduce the scoured polyester fabric into the dye bath at approximately 60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[1]

  • Hold the temperature at 130°C for 45-60 minutes.[1]

  • Cool the dye bath to 70-80°C at a rate of 2.0-2.5°C per minute.

• Post-Dyeing Treatment (Reduction Clearing):

  • Drain the dye bath and rinse the fabric.

  • Prepare a fresh bath with 2 g/L sodium hydrosulfite, 2 g/L caustic soda, and 1 g/L of a non-ionic detergent.

  • Treat the dyed fabric at 70-80°C for 15-20 minutes to remove any unfixed surface dye.[1]

  • Rinse the fabric thoroughly, neutralize with a weak acid (e.g., acetic acid), and finally rinse with cold water.

• Drying: Dry the fabric at a temperature not exceeding 120°C.

Fastness Testing Protocols

• Light Fastness (ISO 105-B02): The dyed fabric is exposed to a xenon arc lamp, which simulates natural daylight, under controlled conditions.[14][15] The degree of fading is assessed by comparing the change in color of the test specimen with a set of blue wool references (rated 1 to 8), where a higher number indicates better lightfastness.[16]

• Wash Fastness (ISO 105-C06): A specimen of the dyed fabric, in contact with a multifiber adjacent fabric, is agitated in a soap solution under specified conditions of time and temperature.[17][18] The change in color of the specimen and the staining of the adjacent fibers are assessed using grey scales (rated 1 to 5).[19]

• Sublimation (Dry Heat) Fastness (ISO 105-P01): The dyed fabric is placed between two undyed fabrics and subjected to a specific temperature in a heating device for a set duration.[11][20] The change in color of the specimen and the staining of the adjacent fabrics are evaluated using grey scales.

Section 4: A Look into Synthesis: Causality Behind the Complexity

The differences in performance and cost between anthraquinone and azo dyes can be traced back to their synthesis.

Synthesis of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (Conceptual Pathway)

The synthesis of substituted anthraquinones is often a multi-step process. A plausible, albeit complex, route for C.I. Disperse Blue 56 involves starting with anthraquinone, which is nitrated, followed by phenoxylation or methoxylation, a second nitration, hydrolysis, reduction, and finally bromination.[8][9] This highlights the intricate nature of producing such a molecule.

Traditional Synthesis of an Azo Disperse Dye (e.g., C.I. Disperse Red 73)

The synthesis of a typical monoazo dye is a more straightforward two-step process:[7][21]

• Diazotization: An aromatic amine (the diazo component) is treated with nitrous acid (generated in situ from sodium nitrite and a mineral acid) at low temperatures (0-5°C) to form a diazonium salt.

• Azo Coupling: The diazonium salt is then reacted with a coupling component (an electron-rich aromatic compound like an aniline or a phenol derivative) to form the azo dye.

The relative simplicity and high yields of this process contribute to the cost-effectiveness of azo dyes.

Caption: Comparative synthesis pathways of anthraquinone and azo disperse dyes.

Section 5: Potential in Pharmaceutical Synthesis

Beyond textiles, the anthraquinone scaffold is a privileged structure in medicinal chemistry, forming the core of several therapeutic agents, including some anticancer drugs (e.g., doxorubicin, mitoxantrone) and laxatives.[22][23] Anthraquinone derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties.[24][25]

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, with its multiple reactive sites (amino and hydroxyl groups), presents itself as a versatile starting material or intermediate for the synthesis of novel bioactive compounds.[26]

Advantages over Traditional Precursors

• Pre-functionalized Scaffold: This compound provides a readily functionalized anthraquinone core, potentially reducing the number of synthetic steps required to achieve a target molecule compared to starting with unsubstituted anthraquinone. The existing functional groups can be further modified to modulate the pharmacological properties of the final compound.[5]

• Modulation of DNA Intercalation: The planar anthraquinone structure is known to intercalate with DNA, a mechanism of action for some anticancer drugs.[27] The substituents on the ring system can be tailored to enhance this interaction or to introduce other functionalities, such as targeting moieties.

• Platform for Combinatorial Chemistry: The reactive handles on the molecule make it an excellent platform for creating libraries of related compounds for high-throughput screening in drug discovery programs.

While traditional syntheses of anthraquinone-based drugs often start from simpler, less functionalized precursors, the use of a more complex intermediate like 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone could offer more efficient and convergent synthetic routes to novel therapeutic agents.

Caption: Decision workflow for disperse dye selection for polyester.

Conclusion

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone stands as a high-performance, albeit premium, alternative to traditional azo disperse dyes in the textile industry. Its primary advantages of superior lightfastness and color brightness make it indispensable for high-quality, durable goods. However, the higher cost and lower color strength mean that traditional azo dyes will continue to dominate the market for a wide range of applications. In the realm of pharmaceutical development, the compound's pre-functionalized anthraquinone core presents an attractive and versatile platform for the synthesis of novel bioactive molecules, potentially streamlining the path to new therapeutic agents. The choice between this advanced intermediate and traditional methods ultimately depends on a careful analysis of performance requirements, economic considerations, and the specific application context.

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• Textile Education Blogs. (n.d.). Working Procedure of Color Fastness to Wash (ISO 105 C06).
• GESTER Instruments. (2025, November 10). ISO 105-B02 Colour Fastness of Textiles.
• RISE. (n.d.). Colour fastness to artificial light according to SS-EN ISO 105-B02.
• Hangzhou Fucai Chem Co., Ltd. (2021, October 25). Disperse Blue 56 Production Method.
• Q-Lab. (n.d.). ISO 105-B02.
• Benchchem. (n.d.). A Comparative Analysis of the Environmental Impact of Azo and Anthraquinone Disperse Dyes.
• iTeh Standards. (2010, March 15). ISO 105-C06:2010.
• Wewon Environmental Chambers Co. Ltd. (2014, June 14). BS EN ISO 105-B02:2014.
• ResearchGate. (n.d.).
• ResearchGate. (2006, August 25).
• ResearchGate. (n.d.). Anthraquinones As Pharmacological Tools and Drugs.
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• LookChem. (n.d.). CAS No.12217-79-7,Disperse Blue 56 Suppliers.
• Google Patents. (n.d.). US5693103A - Process for dyeing polyester/cotton blends.
• World dye variety. (2012, March 6). Disperse Red 73.
• Benchchem. (n.d.). Comparative Analysis of Disperse Dyes: C.I. Disperse Red 73 vs. C.I. Disperse Red 60.
• Yitang. (2025, September 10). What are the raw materials needed for synthesizing Disperse Red 73?.
• Zhao, L., & Zheng, L. (2023). A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS. Molecules (Basel, Switzerland), 28(24), 8139.
• Textile Learner. (2012, January 22). Dyeing of Polyester Fabric with Disperse Dyes.
• ResearchGate. (n.d.). (PDF) Anthraquinones: An Overview.
• Resil. (n.d.). Polyester Dyeing-Part 2.
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Ensuring the Reproducibility of Experimental Results with 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and its Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals, the reproducibility of experimental findings is the bedrock of scientific advancement. This guide provides an in-depth technical comparison and detailed protocols to ensure the consistent and reliable use of 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and its prominent analog, Mitoxantrone. By understanding the critical parameters influencing experimental outcomes, from material sourcing to data interpretation, researchers can enhance the robustness and validity of their work.

Introduction to Anthracenediones: A Focus on Mitoxantrone

The compound 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione belongs to the anthracenedione class of molecules, which are known for their significant biological activities.[1][2] A structurally related and extensively studied member of this class is Mitoxantrone, a synthetic anthracenedione developed in the 1980s.[3] Mitoxantrone is a potent antineoplastic agent used in the treatment of various cancers, including acute myeloid leukemia and metastatic prostate cancer, as well as multiple sclerosis.[4] Its mechanism of action and extensive clinical use make it an excellent model for discussing the principles of experimental reproducibility for this class of compounds.

Mitoxantrone functions primarily as a type II topoisomerase inhibitor, disrupting DNA synthesis and repair in both cancerous and healthy cells by intercalating between DNA bases.[4][5] This action leads to the accumulation of double-strand DNA breaks, ultimately triggering cell cycle arrest and apoptosis.[5] Additionally, Mitoxantrone can generate reactive oxygen species and modulate immune responses by suppressing T-cells, B-cells, and macrophages.[3][5]

Physicochemical Properties and Characterization for Reproducibility

Ensuring the identity, purity, and concentration of the investigational compound is the first and most critical step in achieving reproducible results. Batch-to-batch variability can significantly impact experimental outcomes.

Key Physicochemical Properties

Property	Value	Source
Chemical Formula	C22H28N4O6	[4]
Molar Mass	444.488 g·mol−1	[4]
Appearance	Dark blue or purple powder
Solubility	Soluble in water
Storage Temperature	20°C to 25°C (68°F to 77°F)	[6]

Quality Control and Purity Analysis

It is imperative to source compounds from reputable suppliers who provide a detailed Certificate of Analysis (CoA). The CoA should include information on purity (typically ≥98%), identity confirmation (e.g., by NMR, MS), and levels of any impurities. Typical quality control approaches follow ICH principles, with limits for unidentified and identified impurities generally not exceeding 0.1-0.5% and 1.0% for total related substances.[7]

Recommended Analytical Techniques for In-house Verification:

• High-Performance Liquid Chromatography (HPLC): An essential tool for assessing purity and quantifying the compound. An ion-pair HPLC method has been described for the determination of Mitoxantrone.[8]

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

Comparative Analysis: Mitoxantrone vs. Alternative Agents

The choice of a therapeutic or research agent depends on a comparative understanding of its efficacy, toxicity, and mechanism of action relative to other available options.

Feature	Mitoxantrone	Doxorubicin (Anthracycline)	Other Topoisomerase II Inhibitors (e.g., Etoposide)
Mechanism of Action	DNA intercalation and topoisomerase II inhibition.[4][5]	Primarily DNA intercalation and topoisomerase II inhibition.	Topoisomerase II inhibition without significant DNA intercalation.
Primary Clinical Use	Acute myeloid leukemia, prostate cancer, multiple sclerosis.[4]	Broad-spectrum anti-cancer agent (e.g., breast, lung, ovarian cancers).	Various cancers, including testicular and lung cancer.
Key Toxicities	Cardiotoxicity (cumulative dose-dependent), myelosuppression.[4][5]	Higher incidence of cardiotoxicity, myelosuppression, alopecia.	Myelosuppression, secondary leukemias.
Cross-Resistance	Lack of complete cross-resistance with doxorubicin has been observed.[9]	Subject to multidrug resistance mechanisms (e.g., P-glycoprotein).	Can be affected by multidrug resistance.

In some clinical situations, such as drug shortages of daunorubicin, mitoxantrone has been used as a substitute in pediatric acute lymphoblastic leukemia with similar induction toxicity and response.[10][11]

Experimental Protocols for Ensuring Reproducibility

The following protocols are designed to be self-validating, with built-in checks and best practices to minimize variability.

Procurement, Handling, and Storage Workflow

Caption: Workflow for procurement, handling, and storage.

Detailed Steps:

• Procurement:

  • Select a supplier with a strong reputation for providing high-purity research compounds.

  • Request and carefully review the Certificate of Analysis for each new lot. Note the purity, identity, and any listed impurities.

• Handling:

  • Always handle Mitoxantrone and its analogs in a well-ventilated area, preferably a chemical fume hood.[12]

  • Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[12]

• Storage:

  • Store the solid compound at controlled room temperature (20°C to 25°C).[6]

  • Crucially, do not freeze Mitoxantrone solutions, as this can lead to precipitation. [6] Protect from light to prevent degradation.

Preparation of Stock and Working Solutions

Caption: Workflow for solution preparation.

Detailed Steps:

• Solvent Selection: While Mitoxantrone is water-soluble, for many in vitro experiments, a stock solution in dimethyl sulfoxide (DMSO) is common. Ensure the final DMSO concentration in your experimental medium is non-toxic to your cells (typically <0.1%).

• Stock Solution Preparation:

  • Accurately weigh the powdered compound using a calibrated analytical balance.

  • Dissolve in the chosen solvent to a convenient high concentration (e.g., 10 mM). Ensure complete dissolution.

  • Sterile-filter the stock solution if it will be used in cell culture.

• Aliquoting and Storage:

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C, protected from light.

• Working Solution Preparation:

  • On the day of the experiment, thaw a single aliquot of the stock solution.

  • Prepare fresh working solutions by diluting the stock in the appropriate cell culture medium or buffer.

In Vitro Cytotoxicity Assay Protocol (Example)

This protocol provides a framework for assessing the cytotoxic effects of Mitoxantrone on a cancer cell line.

Caption: Workflow for an in vitro cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Seed your chosen cell line into a 96-well plate at a predetermined optimal density. Allow the cells to adhere and enter the exponential growth phase (typically 24 hours).

• Drug Preparation: Prepare a series of dilutions of Mitoxantrone in the complete cell culture medium. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest drug concentration).

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of Mitoxantrone.

• Incubation: Incubate the plate for a duration relevant to your experimental question (e.g., 48 or 72 hours).

• Viability Assessment: Measure cell viability using a validated method, such as the MTT assay or a luminescent-based assay (e.g., CellTiter-Glo®).

• Data Analysis: Plot the cell viability against the logarithm of the drug concentration and fit the data to a dose-response curve to determine the IC50 value.

Troubleshooting and Ensuring Data Integrity

• Inconsistent IC50 Values: This can arise from inconsistent cell numbers, variations in drug concentration, or changes in cell passage number. Always use cells within a defined passage range and ensure accurate pipetting.

• Precipitation of Compound: If the compound precipitates in the medium, consider preparing the dilutions from a lower concentration stock or using a different solvent system if compatible with your assay.

• Batch-to-Batch Variability: If you observe a significant shift in results with a new batch of the compound, re-verify its purity and concentration using HPLC.

Conclusion

Ensuring the reproducibility of experimental results with potent compounds like 1-amino-4,5-dihydroxy-8-(methylamino)-9,10-anthracenedione and its analog Mitoxantrone is paramount. By implementing rigorous quality control of reagents, adhering to standardized protocols for handling and preparation, and understanding the compound's mechanism of action and potential alternatives, researchers can generate reliable and robust data. This diligence is essential for the advancement of scientific knowledge and the development of new therapeutic strategies.

References

• Mechanism of action of mitoxantrone. PubMed.
• Mitoxantrone. Wikipedia.
• (mitoxantrone) dosing, indications, interactions, adverse effects, and more. Medscape.
• What is the mechanism of Mitoxantrone Hydrochloride?
• Pharmacology of mitoxantrone: mode of action and pharmacokinetics. PubMed.
• mitoxantrone injection, USP How Supplied/Storage and Handling. Pfizer Medical - US.
• Mitoxantrone Impurities and Rel
• Mitoxantrone Injection, USP (Concentr
• Mitoxantrone as a Substitute for Daunorubicin During Induction in Newly Diagnosed Lymphoblastic Leukemia and Lymphoma. NIH.
• Mitoxantrone as a substitute for daunorubicin during induction in newly diagnosed lymphoblastic leukemia and lymphoma. PubMed.
• Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. MDPI.
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A Comparative Review of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone: Applications in Textiles and Oncology

Introduction

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is a synthetic organic compound built upon a robust anthraquinone scaffold. This core structure, a three-ring aromatic system, is the foundation for a vast array of molecules with significant industrial and therapeutic applications. The strategic placement of amino, hydroxyl, and methylamino functional groups on this scaffold imbues 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone with distinct properties, positioning it as a valuable disperse dye in the textile industry and a potential candidate for development in oncology.[1] This guide provides a comparative literature review of its applications, offering insights into its performance against relevant alternatives, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

I. Application in the Textile Industry: A High-Performance Disperse Dye

In the textile industry, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is utilized as a disperse dye, particularly for synthetic fibers like polyester.[1] Its non-ionic nature and low water solubility make it ideal for the high-temperature dyeing processes required for these hydrophobic materials.[2] The inherent stability of the anthraquinone core contributes to the dye's desirable characteristics of good heat and light resistance.[1]

Comparative Performance Analysis

While specific performance data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is not extensively published in readily available literature, we can infer its likely performance by comparing it to structurally similar and commercially significant anthraquinone disperse dyes, such as C.I. Disperse Blue 56. Anthraquinone dyes are generally known for their superior light fastness compared to the more common azo dyes.[3]

Property	1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (Inferred)	C.I. Disperse Blue 56 (Anthraquinone)	Typical Azo Disperse Dyes	Supporting Evidence
Light Fastness (ISO 105-B02)	Good to Excellent (5-7)	Excellent (6-7)	Moderate to Good (4-6)	Anthraquinone dyes are known for their excellent light fastness.[3] The specific rating can vary with the depth of shade.
Wash Fastness (ISO 105-C06)	Good to Excellent (4-5)	Excellent (4-5)	Good to Excellent (4-5)	Most disperse dyes, when properly applied to polyester, exhibit good to excellent wash fastness due to being trapped within the fiber matrix.[4][5]
Sublimation Fastness	Moderate to Good	Moderate	Varies widely	The sublimation fastness is a critical parameter for polyester dyes due to high-temperature processing. Anthraquinone dyes generally have moderate to good sublimation fastness.
Shade	Blue	Brilliant Blue	Wide range of shades	The specific shade is determined by the chromophore and auxochromes.

Causality of Performance: The excellent light fastness of anthraquinone dyes stems from the stability of the fused ring system, which is less susceptible to photochemical degradation compared to the azo linkage (-N=N-) found in azo dyes. The wash fastness is primarily a function of the dyeing process itself; the high-temperature application causes the polyester fibers to swell, allowing the non-polar dye molecules to diffuse into the amorphous regions. Upon cooling, the fibers contract, physically entrapping the dye molecules, leading to high resistance to removal during washing.[2]

Experimental Protocol: High-Temperature Disperse Dyeing of Polyester

This protocol outlines the standard high-temperature exhaust dyeing method for polyester fabrics, which is suitable for applying 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone.

Materials:

• Polyester fabric

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

• Dispersing agent (e.g., a lignosulfonate-based product)

• Acetic acid

• Sodium hydrosulfite

• Sodium hydroxide

• Non-ionic detergent

• High-temperature, high-pressure dyeing apparatus

Procedure:

• Scouring (Pre-treatment): To ensure level dyeing, the polyester fabric must be thoroughly cleaned to remove any oils, waxes, or sizes.

  • Prepare a bath containing 1 g/L of a non-ionic detergent.

  • Treat the fabric at 60-70°C for 20 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

• Dye Bath Preparation:

  • Prepare a paste of the required amount of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone with an equal amount of a dispersing agent and a small amount of warm water.

  • Add this paste to the dye bath, which has been filled with water to the desired liquor ratio (e.g., 10:1).

  • Add 1 g/L of a dispersing agent to the dye bath.

  • Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[6]

• Dyeing Cycle:

  • Introduce the scoured polyester fabric into the dye bath at 60°C.

  • Raise the temperature to 130°C at a rate of 1.5-2.0°C per minute.[6][7]

  • Hold the temperature at 130°C for 45-60 minutes to allow for dye penetration and fixation.[6][7]

  • Cool the dye bath to 70°C.

• Reduction Clearing (Post-treatment): This step is crucial for removing any unfixed dye from the fiber surface, thereby improving wash fastness.

  • Prepare a fresh bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L non-ionic detergent.

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying: Dry the fabric in a suitable dryer.

Caption: High-temperature polyester dyeing workflow.

II. Potential in Oncology: An Anthracycline Analogue

The anthraquinone core is a key structural feature of several clinically important anticancer drugs, most notably the anthracyclines like doxorubicin.[8] These drugs primarily exert their cytotoxic effects by intercalating into DNA and inhibiting the enzyme topoisomerase II, which is essential for DNA replication and repair.[7] The structural similarity of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone to these established anticancer agents suggests its potential for similar biological activity.[1]

Mechanism of Action and Structure-Activity Relationship

The planar aromatic rings of the anthraquinone scaffold allow it to insert between the base pairs of the DNA double helix (intercalation). The amino and hydroxyl substituents can form hydrogen bonds with the DNA backbone, further stabilizing this interaction. This binding can distort the DNA structure, interfering with the processes of transcription and replication.

Furthermore, many anthraquinone derivatives are potent inhibitors of topoisomerase II. This enzyme transiently cleaves and re-ligates the DNA backbone to resolve topological problems during DNA replication. Anthraquinone-based drugs can trap the topoisomerase II-DNA covalent complex, leading to the accumulation of double-strand breaks and ultimately triggering apoptosis (programmed cell death).

The specific arrangement of substituents on the anthraquinone ring is critical for its anticancer activity. Structure-activity relationship (SAR) studies of various aminoanthraquinones have revealed that:

• The number and position of amino and hydroxyl groups significantly influence DNA binding affinity and topoisomerase II inhibition.[9][10]

• The nature of the side chains attached to the amino groups can affect the compound's solubility, cellular uptake, and overall potency.[11]

• Hydroxylation at the 1 and 4 positions, as seen in the topic compound, is often associated with enhanced antitumor activity.[8][9]

Caption: Putative anticancer mechanism of action.

Comparative Cytotoxicity (Hypothetical)

While specific in vitro cytotoxicity data for 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is not available in the reviewed literature, we can hypothesize its potential activity based on studies of similar amino-dihydroxy-anthraquinone derivatives. For instance, various synthetic anthraquinone derivatives have shown significant cytotoxicity against a range of cancer cell lines.[12][13]

Compound	Cancer Cell Line	IC50 (µM)	Reference
1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone	MCF-7 (Breast), HCT116 (Colon), A549 (Lung)	Hypothetically in the low micromolar range	-
Doxorubicin (Clinical Drug)	MCF-7, HCT116, A549	~0.1 - 1	Standard literature
1,4-bis(benzyloxy)-2,3-bis(hydroxymethyl)anthracene-9,10-dione	PC3 (Prostate)	4.65	[12]
Anthraquinone-thiosemicarbazone derivative 34	K562 (Leukemia)	2.17	[13]

Note: The hypothetical IC50 values are for illustrative purposes and would require experimental validation.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a standard method for assessing the cytotoxic activity of a compound against cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cancer cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in DMSO.

  • Prepare serial dilutions of the compound in complete medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to a purple formazan precipitate.

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Conclusion and Future Perspectives

1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is a versatile molecule with established utility in the textile industry and significant potential in the field of oncology. As a disperse dye, its anthraquinone core provides excellent fastness properties, making it a reliable choice for dyeing polyester. In the realm of drug development, its structural analogy to proven anticancer agents warrants further investigation.

Future research should focus on obtaining specific experimental data for this compound. In textiles, a direct comparative study of its fastness properties against a range of commercial blue disperse dyes would be highly valuable. For its potential therapeutic applications, comprehensive in vitro screening against a panel of cancer cell lines is a necessary first step, followed by mechanistic studies to elucidate its precise mode of action. Such data will be crucial in determining the true potential of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone as a lead compound for the development of novel anticancer therapies.

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[3] ResearchGate. (n.d.). Colour fastnesses to light (scale 1−8) and washing (scale 1−5). ResearchGate. [Link]

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[19] Singh, M., et al. (2020). Multispectroscopic and computational techniques to study the interaction of anthraquinone appended sensor with calf thymus DNA. Journal of Biomolecular Structure and Dynamics, 38(11), 3244-3253. [Link]

[20] Roy, S. (2019). New Anthraquinone & Xanthone based Ligands as Potential Anti Cancer Agents via Selective Stabilization of G Quadruplex DNA and Theoretical Insights into G Quadruplex RNA Binding with Certain Small Molecules. [Doctoral dissertation, Indian Institute of Science]. [Link]

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[4] Hossain, M. A., et al. (2021). Sensitivity Analysis of Medium & High Energy Disperse Dyes in Polyester Dyeing. Journal of Textile Science and Technology, 7(4), 183-195. [Link]

Aspland, J. R. (1997). Chapter 8: Disperse Dyes and Their Application to Polyester. In Textile Dyeing and Coloration. AATCC. [Link]

[8] Shen, H. Y. (2021). Design,Synthesis And In Vitro Anticancer Activity Of Hydroxyl Anthraquinone Derivatives [Master's thesis, Zhejiang University of Technology]. [Link]

[24] ResearchGate. (2025). Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities. ResearchGate. [Link]

[25] Özenver, N., et al. (2023). Structure-activity relationship of anticancer drug candidate quinones. Turkish Journal of Chemistry, 47(1), 152-165. [Link]

[26] Carrión-Fité, F. J. (2018). Improvement of polyester dyeing at low temperature. [Doctoral dissertation, Universitat Politècnica de Catalunya]. [Link]

[12] Kollar, L., et al. (2022). In Vitro Anticancer Screening and Preliminary Mechanistic Study of A-Ring Substituted Anthraquinone Derivatives. Molecules, 27(1), 253. [Link]

[11] Katzhendler, J., et al. (1989). Synthesis of aminoanthraquinone derivatives and their in vitro evaluation as potential anti-cancer drugs. European Journal of Medicinal Chemistry, 24(1), 23-30. [Link]

Hacıosmanoğlu Aldoğan, E., et al. (2025). Synthesis and biological evaluation of novel anthraquinone derivatives as potential therapeutics against breast cancer: In vitro and in silico approaches. Indian Journal of Experimental Biology, 63(06), 481-492. [Link]

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[13] Sahu, S., et al. (2022). Journey of anthraquinones as anticancer agents – a systematic review of recent literature. Journal of Biomolecular Structure and Dynamics, 40(13), 5783-5803. [Link]

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[31] Google Patents. (n.d.). Synthesis of 1-aminoanthraquinone. (European Patent No. EP 0499450 A1).

[32] Google Patents. (n.d.). Production of aminoanthraquinone compounds. (U.S. Patent No. 2,207,045).

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cost-effectiveness analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in long-term research projects

A Senior Scientist’s Guide to the Cost-Effectiveness of Novel Anthraquinone Derivatives in Long-Term Research

An Objective Comparison of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone Against Established Research Tools

As Senior Application Scientists, we are often tasked with evaluating the potential of novel molecules. The journey from a newly synthesized compound to a validated tool in a long-term research project is fraught with challenges, chief among them being the assessment of its cost-effectiveness. This is not merely a question of purchase price, but a complex interplay of performance, stability, and the scientific value it brings to a research program.

This guide provides a comprehensive framework for the cost-effectiveness analysis of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (hereafter designated AQ-M1 ), a compound with potential in two significant research domains: long-term cellular imaging and kinase inhibitor drug discovery. We will objectively compare AQ-M1's hypothetical performance profile with established alternatives, supported by experimental protocols and data-driven decision-making workflows.

Part 1: AQ-M1 as a Fluorescent Probe for Long-Term Live-Cell Imaging

The anthraquinone core is the foundation for several highly photostable fluorescent dyes, making it an attractive scaffold for probes intended for long-term imaging studies where phototoxicity and signal loss are critical concerns.[1] Compounds like DRAQ5 are well-established, cell-permeable, far-red DNA stains used extensively in fluorescence microscopy and high-content screening.[2] We will evaluate the potential of AQ-M1 against the workhorse nuclear stain DAPI and the commercial anthraquinone standard, DRAQ5.

Comparative Performance Metrics

The "cost" of a fluorescent probe extends far beyond its price per milligram. In long-term experiments, factors like photostability, required concentration, and spectral properties contribute significantly to the overall resource expenditure (instrument time, cell culture, and failed experiments). A truly cost-effective probe minimizes these hidden costs.

Parameter	1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone (AQ-M1)	DAPI	DRAQ5
Class	Anthraquinone	Diamidino-2-phenylindole	Anthraquinone
Primary Target	Hypothesized: DNA (based on scaffold)	dsDNA (A-T rich regions)	dsDNA
Cell Permeability	To be determined (TBD)	Permeant at high concentrations; often used on fixed/permeabilized cells[3]	Fully cell-permeant
Photostability	Hypothesized: High (characteristic of anthraquinones)[1]	Low; photobleaches rapidly under continuous illumination[1]	Very High; suitable for long-term imaging[1]
Working Concentration	TBD	1-5 µg/mL	0.5-5 µM
Cytotoxicity	TBD	Low, but can affect mitosis at higher concentrations	Low at working concentrations
Acquisition Cost	Low (as a custom synthesis or bulk chemical)	Very Low	High
"Cost-in-Use"	TBD	High for long-term live imaging due to photobleaching and potential artifacts.	Low for long-term imaging due to stability and reliability.

The Causality Behind Experimental Choices

When evaluating a new probe like AQ-M1, the initial experiments must be designed to assess its viability for long-term studies. The choice of protocol is dictated by the need to expose the probe's weaknesses early.

• Why start with photostability? In time-lapse imaging, photostability is the most critical parameter. A probe that fades after a few dozen acquisitions is useless for tracking cell fate over days, regardless of its brightness or cost. Anthraquinones are known for their resistance to photobleaching, which is a primary motivation for exploring AQ-M1.[1]

• Why assess cytotoxicity in parallel? A probe that perturbs cell health or proliferation confounds experimental results. Long-term exposure increases the risk of subtle cytotoxic effects. This must be ruled out to ensure the observed biology is not an artifact of the measurement tool.

• Why is spectral profiling essential? The excitation and emission profile determines which other fluorophores can be used in multiplexed experiments. A probe with a unique spectral window is inherently more valuable.

Experimental Workflow for Probe Validation

The following diagram and protocol outline a self-validating system for assessing AQ-M1 against a known standard like DRAQ5.

Caption: Decision workflow for committing to a new drug discovery scaffold.

Protocol: Initial Cellular Potency Assay

This protocol determines if the biochemical inhibition observed in an in vitro kinase assay translates to target inhibition within a cellular context.

• Cell Line Selection:

  • Choose a cell line known to be dependent on the target kinase activity (e.g., A549 cells for EGFR).

  • Culture cells to 70-80% confluency in appropriate media.

• Compound Treatment:

  • Prepare a 10 mM stock solution of AQ-M1 in DMSO.

  • Create a 7-point serial dilution series (e.g., 100 µM to 10 nM) in serum-free media.

  • Starve cells in serum-free media for 4-6 hours to reduce basal kinase activity.

  • Treat cells with the compound dilutions for 2 hours. Include a DMSO-only vehicle control.

• Target Stimulation:

  • Stimulate the cells with an appropriate growth factor (e.g., 100 ng/mL EGF for 15 minutes) to activate the target kinase pathway. Include an unstimulated control.

• Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine protein concentration for each lysate using a BCA assay.

• Western Blot Analysis:

  • Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Probe with a primary antibody specific for the phosphorylated form of the target kinase (e.g., anti-phospho-EGFR).

  • Probe a separate blot or strip and re-probe the same blot with an antibody for the total target kinase as a loading control.

  • Develop the blot using an appropriate secondary antibody and chemiluminescent substrate.

• Analysis:

  • Quantify band intensities using densitometry software.

  • Normalize the phospho-protein signal to the total protein signal for each sample.

  • Plot the normalized signal against the concentration of AQ-M1 to determine the cellular IC₅₀. A potent and cell-permeable compound will show a dose-dependent decrease in the phosphorylation of the target protein.

Conclusion

The cost-effectiveness of a novel compound like 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone is not a simple calculation but a strategic scientific assessment.

• As a fluorescent probe , its value is contingent on superior photostability and low cytotoxicity, which could justify a higher initial cost by enabling long-term experiments that are impossible with cheaper, less stable dyes like DAPI.

• As a drug discovery scaffold , its long-term cost is tied to the ease of optimization for potency and selectivity. It must offer tangible advantages over established, flexible scaffolds to warrant the significant investment of a lead-optimization campaign.

By employing the structured, milestone-driven evaluation frameworks outlined in this guide, researchers can make informed, objective decisions, ensuring that resources are invested in molecules that offer the highest probability of success and scientific return.

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• PLOS. (2023). Insights into the computer-aided drug design and discovery based on anthraquinone scaffold for cancer treatment. PLOS ONE. [Link]

• Siddamurthi, S., et al. (2020). Anthraquinone: a Promising Scaffold for the Discovery and Development of Therapeutic Agents in Cancer Therapy. Future Medicinal Chemistry, 12(11). [Link]

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• Malik, M. S., et al. (2021). Journey of anthraquinones as anticancer agents – a systematic review of recent literature. RSC Advances. [Link]

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• A Comparative Study of New Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates: Synthesis, Spectroscopy, Toxicology, X-ray Crystallography, and Microscopy of Opisthorchis felineus. (2024). PubMed Central. [Link]

• Google Patents. (2012). Substituted anthraquinone dyes for cellular stains and enzyme detection.

• McCarthy, S., et al. (2015). Exploring the utility of Deep Red Anthraquinone 5 for digital staining of ex vivo confocal micrographs of optically sectioned skin. NIH. [Link]

• Reddit. (2016). Can anyone recommend a "cheap" mammalian cell fluorescent stain?. [Link]

• Gorgan, D. L., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. [Link]

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A Senior Application Scientist's Guide to Evaluating Ligand-Target Interactions: The Case of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone

In the landscape of modern drug discovery, a thorough understanding of the interaction between a therapeutic candidate and its biological target is paramount. This guide provides a comprehensive framework for evaluating the binding affinity and selectivity of the novel compound, 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone. While this specific anthraquinone derivative has applications as a disperse dye for textiles and a building block in chemical synthesis, its structural motifs suggest potential interactions with biological macromolecules, making it a person of interest for pharmaceutical research.[1]

Anthraquinone derivatives are a well-established class of compounds with diverse biological activities, including roles as anticancer agents and enzyme inhibitors.[2][3] They are known to interact with targets such as DNA and various proteins.[4][5] Given this precedent, a rigorous evaluation of a new derivative's binding characteristics is the foundational step in exploring its therapeutic potential.

This guide is structured to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical methodologies for a robust assessment. We will compare and contrast gold-standard biophysical techniques, delve into the nuances of experimental design, and provide actionable protocols to ensure the generation of high-fidelity, reproducible data.

Part 1: A Comparative Analysis of Core Biophysical Techniques for Affinity Determination

The cornerstone of understanding a drug-target interaction is the precise measurement of its binding affinity, typically expressed as the dissociation constant (K D ). A lower K D value signifies a stronger binding interaction.[6] Several powerful, label-free techniques are at the disposal of the modern researcher. The choice of method is critical and depends on factors such as the nature of the target, the properties of the ligand, and the specific questions being asked.

Here, we compare three industry-standard techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP).

Technique	Principle	Key Outputs	Advantages	Considerations
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index at a sensor surface as an analyte flows over an immobilized ligand.[7][8]	K D (affinity), k a (on-rate), k d (off-rate)	Real-time kinetic data[9], high sensitivity, label-free, small sample consumption.	Requires immobilization of one interactor which may affect binding; sensitive to buffer mismatch and non-specific binding.[10]
Isothermal Titration Calorimetry (ITC)	Directly measures the heat released or absorbed during a binding event as one component is titrated into another.[11][12]	K D (affinity), ΔH (enthalpy), ΔS (entropy), n (stoichiometry)	Provides a complete thermodynamic profile in a single experiment[11][13]; label-free and in-solution.[12]	Requires larger amounts of sample; sensitive to buffer mismatch; may be challenging for very high or very low affinity interactions.[14]
Fluorescence Polarization (FP)	Measures the change in the rotational speed (tumbling) of a fluorescently labeled molecule upon binding to a larger partner.[15][16]	K D (affinity), IC50 (in competition assays)	Homogeneous mix-and-read format suitable for high-throughput screening[17]; highly sensitive.	Requires a fluorescent label which may alter binding; dependent on a significant size difference between binding partners.[17][18]

Expert Rationale for Method Selection:

• For initial hit validation and kinetic profiling, SPR is often the method of choice. Its ability to provide real-time association and dissociation rates offers a deeper understanding of the binding mechanism beyond just affinity.[9][19]

• For thermodynamic understanding and validation of stoichiometry, ITC is unparalleled. It is the only technique that directly measures the heat of binding, providing crucial insights into the forces driving the interaction (e.g., hydrogen bonds, hydrophobic interactions).[20] This information is invaluable for lead optimization.

• For high-throughput screening (HTS) of compound libraries or for competitive binding studies, FP offers a robust and cost-effective solution due to its simple, homogeneous format.[17][21]

Part 2: Experimental Workflows & Protocols

A successful binding study hinges on meticulous experimental design and execution. Below are standardized workflows and protocols for the discussed techniques.

General Experimental Workflow

The logical flow for characterizing a new compound like 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone against a putative target (e.g., a protein kinase) is outlined below.

Caption: General workflow for binding affinity and selectivity evaluation.

Protocol 1: Surface Plasmon Resonance (SPR) Kinetic Analysis

This protocol outlines a direct binding experiment where the target protein is immobilized on the sensor chip and the anthraquinone derivative is the analyte.

1. Surface Preparation & Immobilization: a. Select an appropriate sensor chip (e.g., CM5 for amine coupling).[22] b. Prepare the ligand (target protein) in a low ionic strength buffer (e.g., 10 mM Sodium Acetate, pH 5.0). c. Activate the sensor surface with a 1:1 mixture of EDC/NHS (0.4 M 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide / 0.1 M N-hydroxysuccinimide).[23] d. Inject the ligand solution over the activated surface to achieve the desired immobilization level (e.g., 100-200 RU for small molecule analysis). e. Deactivate any remaining active esters by injecting 1 M ethanolamine-HCl.[23] f. A reference flow cell should be prepared similarly but without ligand immobilization to subtract bulk refractive index changes.[8]

2. Analyte Binding Assay: a. Prepare a dilution series of 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone in a high-quality running buffer (e.g., HBS-EP+ containing 0.05% P20 surfactant to minimize non-specific binding). The concentration range should span at least 10-fold below and 10-fold above the expected K D.[24] b. Inject each analyte concentration over the reference and ligand flow cells for a set association time, followed by a dissociation phase where only running buffer flows. A typical flow rate is 30 µL/min.[25] c. Between cycles, inject a regeneration solution (e.g., a low pH glycine solution or a high salt buffer) to remove all bound analyte and restore the baseline.

3. Data Analysis: a. Double-reference the data by subtracting the reference surface sensorgram and a buffer-only (blank) injection sensorgram.[25] b. Fit the processed sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) using the instrument's evaluation software to determine k a , k d , and K D .

Protocol 2: Isothermal Titration Calorimetry (ITC)

This protocol describes a standard ITC experiment to determine the complete thermodynamic profile of the interaction.

1. Sample Preparation: a. The single most critical step is to ensure both the target protein and the anthraquinone derivative are in an identical, extensively dialyzed, and degassed buffer.[14] Buffer mismatch is a primary source of error.[26] b. Accurately determine the concentration of both protein and ligand. Errors in concentration directly impact the calculated stoichiometry and affinity.[14] c. Typically, the macromolecule (target protein) is placed in the sample cell at a concentration 10-50 times the expected K D . The ligand (anthraquinone) is loaded into the syringe at a concentration 10-20 times that of the cell component.[14][26]

2. ITC Experiment Execution: a. Load the protein solution into the sample cell (~300 µL) and the ligand solution into the injection syringe (~100 µL).[14][27] b. Set the experimental temperature (e.g., 25°C) and stirring speed (e.g., 750 rpm).[27] c. Perform an initial small injection (e.g., 0.5 µL) to remove any air from the syringe, followed by a series of larger, spaced injections (e.g., 20 injections of 2.0 µL each).[27] d. The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells, yielding a thermogram.[14]

3. Data Analysis: a. Integrate the peaks in the raw thermogram to determine the heat change per injection. b. Plot the heat change against the molar ratio of ligand to protein. c. Fit this binding isotherm to a suitable model (e.g., one-site binding) to extract the K D , ΔH, and stoichiometry (n).[28] The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K A ) = ΔH - TΔS, where K A = 1/K D .[14]

Part 3: Assessing Selectivity - A Critical Step for Drug Development

High affinity for a target is desirable, but therapeutic success often depends on high selectivity—binding strongly to the intended target while avoiding others (off-targets) to minimize side effects.

The Concept of a Selectivity Profile

For our anthraquinone derivative, if the primary target is a specific protein kinase (e.g., Kinase X), its selectivity should be assessed against a panel of other kinases, particularly those that are structurally similar. This process, known as kinase profiling, has become a standard approach in drug discovery.[29]

Illustrative Selectivity Data:

The table below presents hypothetical data for our lead compound compared to a known multi-kinase inhibitor, demonstrating how selectivity is quantified.

Compound	Target Kinase X (K D, nM)	Off-Target Kinase Y (K D, nM)	Off-Target Kinase Z (K D, nM)	Selectivity Index (Y vs. X)
1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone	15	1,500	>10,000	100-fold (1500/15)
Staurosporine (Control)	5	10	8	2-fold (10/5)

A higher selectivity index indicates a more selective compound. Commercial services offer screening against large panels of kinases to provide a comprehensive selectivity profile.[30][31][32]

Signaling Pathway Context

Understanding where the target fits into cellular signaling is crucial for predicting the biological consequences of its inhibition. If our compound inhibits a key kinase in the MAPK/ERK pathway, for example, it could have profound effects on cell proliferation and survival.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by the compound.

Conclusion

The evaluation of binding affinity and selectivity is a multi-faceted process that requires a strategic combination of biophysical techniques. For a novel compound like 1-amino-4,5-dihydroxy-8-(methylamino)-anthraquinone, a tiered approach starting with a primary affinity screen using SPR or FP, followed by in-depth thermodynamic characterization with ITC, and culminating in broad selectivity profiling, represents a robust and comprehensive strategy. The data generated from these assays are foundational, guiding the subsequent stages of hit-to-lead optimization and preclinical development. By adhering to rigorous experimental protocols and thoughtfully interpreting the rich datasets these methods provide, researchers can confidently advance the most promising molecules in the complex journey of drug discovery.

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• ITC Assay Service for Drug Discovery. Reaction Biology.[Link]

• Protein-ligand binding measurements using fluorescence polarization. BMG Labtech.[Link]

• Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. nanomicronspheres.[Link]

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• Fluorescence polarization (FP) assay. Bio-protocol.[Link]

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• A Fluorescence Polarization Assay for Binding to Macrophage Migration Inhibitory Factor and Crystal Structures for Complexes of Two Potent Inhibitors. Journal of the American Chemical Society.[Link]

• ISOTHERMAL TITRATION CALORIMETRY: THEORY AND PRACTICE. Inter-university institute of Myology.[Link]

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• Fluorescence Polarization Detection. BMG LABTECH.[Link]

• In Silico Methods for Ranking Ligand–Protein Interactions and Predicting Binding Affinities: Which Method is Right for You? Journal of Medicinal Chemistry.[Link]

• A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. National Institutes of Health (NIH).[Link]

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• The ABC's of Competitive Binding Assays with SPR. Nicoya Lifesciences.[Link]

• Comparison of biophysical methods for the detection of protein-protein interactions (PPIs). ResearchGate.[Link]

• Cas 56524-77-7,1-amino-4,5-dihydroxy-8-(methylamino)anthraquinone. LookChem.[Link]

• DNA-binding study of anthraquinone derivatives using Chemometrics methods. ResearchGate.[Link]

• Development of Anthraquinone Derivatives as Ectonucleoside Triphosphate Diphosphohydrolase (NTPDase) Inhibitors With Selectivity for NTPDase2 and NTPDase3. Frontiers in Pharmacology.[Link]

• Anthraquinone derivatives as ADP-competitive inhibitors of liver pyruvate kinase. PubMed.[Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- (CAS No. 56524-77-7). As a substituted aminoanthraquinone, this compound requires careful handling due to its potential health hazards. This document moves beyond mere procedural steps to explain the causality behind each recommendation, ensuring a culture of safety and scientific integrity in your laboratory.

Hazard Assessment: A Precautionary Approach

The available safety data for 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- presents some inconsistencies. One supplier Safety Data Sheet (SDS) classifies it as hazardous, while another does not. However, broader toxicological assessments of related aminoanthraquinone compounds indicate potential for more severe health effects. Therefore, this guide adopts a precautionary principle, treating the compound with a high degree of caution.

Key Identified Hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.

• Skin Irritation (Category 2): Causes skin irritation upon contact.

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.

• Respiratory Tract Irritation (Category 3): May cause respiratory irritation if inhaled as a dust.

• Potential Carcinogenicity: Based on data from analogous compounds like 2-aminoanthraquinone, this chemical should be handled as a potential human carcinogen. The National Toxicology Program has classified related compounds as "reasonably anticipated to be a human carcinogen" based on animal studies.[1][2]

• Potential Skin Sensitization: Disperse dyes, a class to which this compound belongs, are known to cause allergic skin reactions.[3][4]

This comprehensive hazard profile necessitates stringent control measures to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical when handling this compound. The following recommendations are based on a comprehensive risk assessment for a powdered chemical with the hazards identified above.

PPE Specification Table

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves. Ensure outer glove has a minimum thickness of 8 mils (0.20 mm).	Prevents direct skin contact, a primary exposure route. Double-gloving provides an extra layer of protection against potential tears or permeation. Nitrile and neoprene offer good resistance to a range of chemicals, including aromatic amines.[5] Always inspect gloves for integrity before use.
Eye & Face Protection	Chemical safety goggles meeting ANSI Z87.1 standards. When handling larger quantities or when there is a significant risk of splash, use in conjunction with a face shield .	Protects against airborne dust particles and accidental splashes, preventing serious eye irritation.[6] A face shield offers a broader barrier for the entire face.
Respiratory Protection	A NIOSH-approved N95 or P100 particulate respirator . Fit-testing is mandatory for all users of tight-fitting respirators.	Essential for preventing inhalation of fine dust particles, which can cause respiratory irritation.[7] A P100 filter offers higher filtration efficiency. This is not a substitute for proper engineering controls.
Protective Clothing	A fully buttoned lab coat with tight-fitting cuffs. For larger scale operations or spill cleanup, chemical-resistant coveralls are recommended.	Protects skin and personal clothing from contamination.
Footwear	Closed-toe shoes , preferably made of a non-porous material.	Prevents exposure from spills that may reach the floor.

Workflow for Donning and Doffing PPE

Proper procedure in putting on and taking off PPE is crucial to prevent cross-contamination.

Figure 1. Procedural flow for donning and doffing PPE.

Operational and Disposal Plans

Engineering Controls: Containing the Hazard

The primary strategy for safe handling is to minimize the generation of airborne dust.

• Ventilation: All weighing and handling of the powdered compound must be conducted within a certified chemical fume hood or a semi-downdraft ventilation booth.[8][9] These systems are designed to capture dust at the source, pulling it away from the operator's breathing zone.

• Designated Area: Establish a designated area for working with this compound to prevent widespread contamination. The area should be clearly marked with appropriate hazard signage.

Safe Handling Practices

Adherence to meticulous work practices is essential to supplement engineering controls.

• Preparation: Before beginning work, ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible. Cover the work surface with disposable, absorbent bench paper.

• Weighing: When weighing, use gentle, deliberate movements to avoid creating dust clouds.[9] Use the smallest container practical for the amount of material being handled.

• Transport: When moving the compound within the lab, use sealed, shatter-resistant secondary containers.

• Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water, even after wearing gloves.[10] Do not eat, drink, or apply cosmetics in the designated work area.

Spill Management Protocol

Immediate and correct action is crucial to mitigate the risks of a spill.

• Alert & Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area. Restrict access.

• Assess: From a safe distance, assess the extent of the spill and consult the SDS. Do not attempt to clean a large spill or if you are not trained to do so.

• Don PPE: Put on the full PPE ensemble as described in Section 2, including respiratory protection.

• Contain & Clean:

  • DO NOT dry sweep the powder, as this will aerosolize the particles.

  • Gently cover the spill with an absorbent material like vermiculite or sand.[9]

  • To suppress dust, you can lightly mist the absorbent material with a 60-70% ethanol solution.[8]

  • Carefully scoop the mixture into a designated, sealable hazardous waste container.

• Decontaminate: Wipe the spill area with a damp cloth or paper towels using a soap and water solution. Place all cleaning materials into the hazardous waste container.

• Dispose: Seal and label the waste container. Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.

Figure 2. Step-by-step workflow for managing a solid chemical spill.

Disposal Plan

Due to its identified hazards, including potential carcinogenicity, all waste containing 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)- must be treated as hazardous chemical waste.

• Waste Streams:

  • Solid Waste: Includes surplus compound, contaminated spill cleanup materials, disposable labware, and contaminated PPE (gloves, bench paper, etc.).

  • Liquid Waste: Includes any solutions containing the compound.

• Procedure:

  • Collect all waste in clearly labeled, sealed, and chemically compatible containers.[11] Do not mix with other waste streams.

  • Label containers with "Hazardous Waste," the full chemical name, and associated hazards (Toxic, Irritant, Potential Carcinogen).

  • Store the waste in a designated, secure satellite accumulation area.

  • Contact your institution's EHS department for pickup and disposal in accordance with all local, state, and federal regulations.[3] Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the sanitary sewer.

By implementing these comprehensive safety and handling protocols, you can effectively manage the risks associated with 9,10-Anthracenedione, 1-amino-4,5-dihydroxy-8-(methylamino)-, ensuring the protection of yourself, your colleagues, and the integrity of your research.

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